5-trans U-46619

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of 5-trans U-46619 and its Isomer, U-46619

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism of action of the potent thromboxane (B8750289) A2 (TP) receptor agonist, U-46619, and its lesser-studied geometric isomer, 5-trans U-46619. This document details their interaction with the TP receptor, subsequent downstream signaling cascades, and the resulting physiological effects, with a focus on platelet aggregation and smooth muscle contraction.

Introduction to U-46619 and 5-trans U-46619

U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2, first synthesized in 1975.[1] It is a potent and selective agonist of the thromboxane A2 (TP) receptor, mimicking the physiological effects of thromboxane A2, a key mediator in thrombosis and hemostasis.[1][2] These effects primarily include the induction of platelet aggregation and the contraction of vascular smooth muscle.[1][2]

5-trans U-46619 is the geometric isomer of U-46619, differing in the configuration of the double bond at the 5th carbon position. It is often present as a minor impurity (2-5%) in commercially available preparations of U-46619.[3] While the biological activity of U-46619 is extensively documented, 5-trans U-46619 is less characterized. The primary reported activity of 5-trans U-46619 is the inhibition of microsomal prostaglandin E2 synthase, with one study suggesting it is about half as potent as U-46619 in this regard.[3] Due to the limited specific data on the mechanism of action of 5-trans U-46619, this guide will focus on the well-elucidated actions of U-46619, which is the predominantly active compound in most research settings.

Core Mechanism of Action: Thromboxane A2 Receptor Activation

U-46619 exerts its effects by binding to and activating the thromboxane A2 (TP) receptor, a G-protein coupled receptor (GPCR).[1] There are two main isoforms of the TP receptor, TPα and TPβ, which arise from alternative splicing of the same gene. Upon agonist binding, the TP receptor undergoes a conformational change, leading to the activation of associated heterotrimeric G-proteins, primarily Gq and G12/13.[4]

Gq Signaling Pathway

The activation of the Gq alpha subunit stimulates phospholipase C (PLC), which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[1][4]

• IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+).[4]

• DAG activates protein kinase C (PKC), which phosphorylates various downstream targets, contributing to cellular responses.[4]

The resulting increase in intracellular calcium is a critical event in both platelet aggregation and smooth muscle contraction.

G12/13 Signaling Pathway

Activation of the G12/13 pathway leads to the stimulation of the small GTPase RhoA and its downstream effector, Rho-associated kinase (ROCK).[4] The RhoA/ROCK pathway plays a crucial role in sensitizing the contractile apparatus to calcium and in promoting cell motility.[5]

U-46619 Signaling Pathway

Quantitative Data Presentation

The following tables summarize the quantitative data for U-46619 from various in vitro studies.

Table 1: In Vitro Efficacy of U-46619 in Human Platelets

Parameter	EC50 (µM)	Reference
Platelet Shape Change	0.035	[6][7]
Myosin Light Chain Phosphorylation (MLCP)	0.057	[6][7]
Serotonin Release	0.536	[6][7]
Fibrinogen Receptor Binding	0.53	[6][7]
Platelet Aggregation	1.31	[6][7]
Platelet Aggregation	0.58	[5]
Platelet Shape Change	0.013	[5]

Table 2: General In Vitro Potency of U-46619

Parameter	EC50 (nM)	Cell Type/System	Reference
TP Receptor Agonism	35	Not Specified	[8]

Experimental Protocols

Detailed methodologies for key experiments used to characterize the mechanism of action of U-46619 are provided below.

Radioligand Binding Assay

This assay is used to determine the affinity (Kd) and density (Bmax) of U-46619 for the TP receptor.

• Membrane Preparation: Isolate platelets from whole blood by differential centrifugation or prepare microsomes from smooth muscle tissue by homogenization and ultracentrifugation.[1]

• Incubation: Incubate the prepared membranes with increasing concentrations of radiolabeled U-46619 (e.g., [3H]-U-46619) in a suitable binding buffer.

• Separation: Separate the bound and free radioligand by rapid filtration through glass fiber filters.

• Detection: Quantify the radioactivity retained on the filters using liquid scintillation counting.

• Data Analysis: Perform Scatchard analysis or non-linear regression to determine the Kd and Bmax values.

Radioligand Binding Assay Workflow

Platelet Aggregation Assay

This assay measures the ability of U-46619 to induce platelet aggregation in vitro.

• Sample Preparation: Obtain platelet-rich plasma (PRP) from citrated whole blood by centrifugation.

• Assay Setup: Place a sample of PRP in an aggregometer cuvette with a stir bar at 37°C.

• Agonist Addition: Add varying concentrations of U-46619 to the PRP.

• Measurement: Monitor the change in light transmittance through the PRP over time. As platelets aggregate, the turbidity of the sample decreases, and light transmittance increases.

• Data Analysis: Determine the maximal aggregation percentage and calculate the EC50 from the concentration-response curve.

Platelet Aggregation Assay Workflow

Vasoconstriction Assay (Wire Myography)

This ex vivo assay assesses the contractile effect of U-46619 on isolated blood vessels.

• Tissue Preparation: Dissect and mount small arterial rings on a wire myograph in an organ bath containing physiological salt solution, gassed with 95% O2/5% CO2 at 37°C.

• Equilibration and Viability Check: Allow the tissues to equilibrate under a set tension. Test for viability with a high-potassium solution.

• Concentration-Response Curve: Add cumulative concentrations of U-46619 to the organ bath and record the isometric tension.

• Data Analysis: Express the contractile responses as a percentage of the maximal contraction induced by the high-potassium solution. Construct a concentration-response curve and calculate the EC50 value.

Conclusion

U-46619 is a well-established and potent thromboxane A2 receptor agonist that serves as an invaluable tool for investigating the roles of the TP receptor in health and disease.[1] Its mechanism of action involves binding to the TP receptor, leading to the activation of Gq-PLC-IP3/DAG signaling, an increase in intracellular calcium, and the activation of the RhoA/Rho-kinase pathway.[1] These signaling events culminate in robust platelet aggregation and smooth muscle contraction. In contrast, its isomer, 5-trans U-46619, is less studied, with its primary known activity being the inhibition of microsomal prostaglandin E2 synthase.[1] Further research is warranted to fully elucidate the pharmacological profile of 5-trans U-46619 and its potential interactions with the TP receptor and other signaling pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 7. apexbt.com [apexbt.com]
• 8. benchchem.com [benchchem.com]

5-trans U-46619 as a PGH2 Analog: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-trans U-46619 is a synthetic analog of the endogenous prostaglandin (B15479496) H2 (PGH2) and a geometric isomer of the widely utilized thromboxane (B8750289) A2 (TP) receptor agonist, U-46619. While often considered a minor component in preparations of U-46619, 5-trans U-46619 itself exhibits biological activity, primarily as an agonist of the TP receptor. This technical guide provides a comprehensive overview of 5-trans U-46619, detailing its mechanism of action, available pharmacological data, and standardized experimental protocols for its investigation. Due to the limited availability of specific quantitative data for 5-trans U-46619, this guide also incorporates data from its more extensively characterized cis-isomer, U-46619, for comparative context.

Introduction

Prostaglandin H2 (PGH2) is a pivotal yet unstable intermediate in the arachidonic acid cascade, leading to the synthesis of various prostanoids, including thromboxane A2 (TXA2). Both PGH2 and TXA2 are potent activators of the thromboxane A2 (TP) receptor, a G-protein coupled receptor (GPCR) that plays a crucial role in hemostasis, thrombosis, and smooth muscle contraction. The inherent instability of these endogenous ligands necessitates the use of stable synthetic analogs in research. U-46619 has long been the gold standard for a stable PGH2/TXA2 mimetic. Its isomer, 5-trans U-46619, is also a TP receptor agonist, though less potent.[1] This guide focuses on the technical aspects of using 5-trans U-46619 as a research tool to probe TP receptor function.

Mechanism of Action: TP Receptor Signaling

As a PGH2 analog, 5-trans U-46619 exerts its effects by binding to and activating TP receptors. TP receptors are coupled to two primary G-protein families: Gαq and Gα12/13.

• Gαq Pathway: Activation of Gαq leads to the stimulation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into diacylglycerol (DAG) and inositol (B14025) 1,4,5-trisphosphate (IP3). IP3 binds to its receptor on the endoplasmic reticulum, triggering the release of intracellular calcium (Ca2+). DAG, in conjunction with elevated Ca2+, activates protein kinase C (PKC). This cascade is central to platelet shape change, granule secretion, and smooth muscle contraction.

• Gα12/13 Pathway: Coupling to Gα12/13 activates the small GTPase RhoA. RhoA, in turn, activates Rho-associated kinase (ROCK), which phosphorylates and inhibits myosin light chain phosphatase (MLCP).[2] This inhibition leads to a sustained contractile state in smooth muscle cells, often referred to as calcium sensitization. The Gα12/13-RhoA pathway is also implicated in stress fiber formation and cell morphological changes.[3][4]

Caption: Signaling pathways activated by 5-trans U-46619 through the TP receptor.

Quantitative Data

Quantitative pharmacological data for 5-trans U-46619 is sparse in the literature. However, data for its well-characterized isomer, U-46619, is widely available and provides a benchmark for TP receptor activation. One study suggests that 5-trans U-46619 is approximately half as potent as U-46619 as an inhibitor of prostaglandin E synthase.[1]

Table 1: Pharmacological Data for U-46619 (cis-isomer)

Parameter	System	Value (M)	Reference
EC50	Human Platelet Aggregation	~1.9 - 3 x 10⁻⁶	[5]
EC50	Vasoconstriction (Human Subcutaneous Resistance Arteries)	1.6 x 10⁻⁸	[1]
EC50	General TP Receptor Agonist Activity	3.5 x 10⁻⁸
pKi	Displacement of [³H]SQ29548 from TP receptor	8.26	[6]

Note: EC50 (half-maximal effective concentration) is the concentration of a drug that gives half of the maximal response. pKi is the negative logarithm of the inhibition constant (Ki), indicating the binding affinity of a ligand for a receptor.

Experimental Protocols

The following are detailed protocols for key experiments used to characterize the activity of TP receptor agonists like 5-trans U-46619.

Platelet Aggregation Assay

Objective: To measure the ability of 5-trans U-46619 to induce platelet aggregation in vitro.

Methodology: Light Transmission Aggregometry (LTA)

Materials:

• Human whole blood from healthy, consenting donors who have not taken anti-platelet medication.

• Anticoagulant: 3.2% Sodium Citrate (B86180).

• Platelet-Rich Plasma (PRP) and Platelet-Poor Plasma (PPP).

• 5-trans U-46619 stock solution (e.g., in DMSO or ethanol).

• Phosphate-Buffered Saline (PBS) or Tyrode's buffer.

• Light Transmission Aggregometer.

Procedure:

• PRP and PPP Preparation:

  • Collect whole blood into sodium citrate tubes.

  • Centrifuge the blood at a low speed (e.g., 200 x g) for 15-20 minutes at room temperature to obtain PRP.

  • Transfer the PRP to a separate tube.

  • Centrifuge the remaining blood at a high speed (e.g., 2000 x g) for 10-15 minutes to obtain PPP.

• Platelet Count Adjustment:

  • Determine the platelet count in the PRP and adjust to a standardized concentration (e.g., 2.5-3.0 x 10⁸ platelets/mL) using PPP.

• Aggregometer Setup:

  • Calibrate the aggregometer using PRP for 0% aggregation and PPP for 100% aggregation.

• Aggregation Measurement:

  • Pipette the adjusted PRP into a cuvette with a stir bar and allow it to equilibrate at 37°C in the aggregometer.

  • Add a vehicle control or varying concentrations of 5-trans U-46619 to the PRP.

  • Record the change in light transmission for a set period (e.g., 5-10 minutes).

• Data Analysis:

  • Plot the percentage of aggregation against the concentration of 5-trans U-46619 to generate a dose-response curve and calculate the EC50 value.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Thromboxane A2 receptor-mediated G12/13-dependent glial morphological change - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. opendata.uni-halle.de [opendata.uni-halle.de]
• 5. benchchem.com [benchchem.com]
• 6. [³H]U46619 | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]

An In-depth Technical Guide to 5-trans U-46619 Signaling Pathways in Platelets

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the signaling pathways activated by the thromboxane (B8750289) A2 (TxA2) receptor agonist, 5-trans U-46619, in human platelets. U-46619 is a stable synthetic analog of the potent, but unstable, endogenous platelet agonist TxA2, making it an invaluable tool for studying platelet function and developing novel antiplatelet therapies.[1][2] This document details the molecular mechanisms underlying U-46619-induced platelet activation, presents key quantitative data, outlines experimental protocols for studying these pathways, and provides visual representations of the signaling cascades.

Core Signaling Pathways of U-46619 in Platelets

U-46619 exerts its effects by binding to and activating the TxA2 receptor (TP receptor), a G protein-coupled receptor (GPCR) on the platelet surface. Upon activation, the TP receptor couples to two main families of heterotrimeric G proteins: Gq and G12/13.[3][4] This dual coupling initiates a cascade of intracellular events culminating in platelet shape change, granule secretion, and aggregation.

The Gq-PLC-Ca2+ Pathway

Activation of Gq proteins by the U-46619-bound TP receptor leads to the stimulation of phospholipase C (PLC).[5][6] PLC, in turn, hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the dense tubular system (an intracellular calcium store), triggering the release of calcium (Ca2+) into the cytoplasm.[7] The resulting increase in intracellular Ca2+ concentration is a critical event in platelet activation, contributing to conformational changes in proteins that mediate shape change and granule release.[7][8] DAG, along with the elevated Ca2+, activates protein kinase C (PKC), which phosphorylates various substrate proteins, further propagating the activation signal.[9]

The G12/13-Rho-Rho Kinase Pathway

Concurrently, the TP receptor activates the G12/13 family of G proteins.[3] This leads to the activation of the small GTPase Rho through a Rho-specific guanine (B1146940) nucleotide exchange factor (RhoGEF). Activated Rho then stimulates Rho kinase (ROCK), which plays a crucial role in platelet shape change by promoting the phosphorylation of myosin light chain (MLC).[10] MLC phosphorylation is a key driver of the cytoskeletal rearrangements necessary for the transformation of discoid resting platelets into a spherical shape with filopodia and lamellipodia.

The coordinated activation of both the Gq and G12/13 pathways is essential for a full platelet response to U-46619, including robust aggregation.[11] Furthermore, U-46619-induced platelet activation is amplified by the release of secondary agonists, such as adenosine (B11128) diphosphate (B83284) (ADP) and TxA2 itself, from platelet granules.[1][12][13] This feedback mechanism enhances and sustains the platelet response.

Quantitative Data on U-46619-Induced Platelet Responses

The following tables summarize key quantitative data from studies investigating the effects of U-46619 on human platelets.

Parameter	Value	Cell Type/Preparation	Reference
Receptor Binding Affinity (Kd)
[3H]U-46619 (High-affinity site)	0.041 ± 0.009 µM	Human platelets	[10]
[3H]U-46619 (Low-affinity site)	1.46 ± 0.47 µM	Human platelets	[10]
[3H]U-46619	20 ± 7 nM	Washed human platelets	[14]
EC50 Values
Platelet Shape Change	0.035 ± 0.005 µM	Human platelets	[10]
Myosin Light-Chain Phosphorylation	0.057 ± 0.021 µM	Human platelets	[10]
Serotonin Release	0.54 ± 0.13 µM	Human platelets	[10]
Platelet Aggregation	1.31 ± 0.34 µM	Human platelets	[10]
Fibrinogen Receptor Exposure	0.53 ± 0.21 µM	Human platelets	[10]
Calcium Release (Control)	275 ± 51 nM	Human platelets	[8]
Calcium Release (Desensitized)	475 ± 71 nM	Human platelets	[8]
Platelet Aggregation (Rabbit)	0.58 µM	Rabbit platelets	[6][15]
Platelet Shape Change (Rabbit)	0.013 µM	Rabbit platelets	[6][15]
Receptor Density (Bmax)
High-affinity sites	1,166 ± 310 sites/platelet	Human platelets	[10]
550 ± 141 sites/platelet	Washed human platelets	[14]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

Platelet Aggregation Assay (Light Transmission Aggregometry)

This protocol is a standard method for assessing platelet aggregation in response to agonists like U-46619.[16][17][18]

1. Blood Collection and Preparation of Platelet-Rich Plasma (PRP) and Platelet-Poor Plasma (PPP):

• Collect whole blood from healthy, consenting donors into tubes containing 3.2% or 3.8% sodium citrate (B86180) as an anticoagulant.[16]

• Centrifuge the whole blood at a low speed (e.g., 200 x g) for 15-20 minutes at room temperature to obtain PRP (the supernatant).[16]

• Transfer the PRP to a separate polypropylene (B1209903) tube.

• Centrifuge the remaining blood at a high speed (e.g., 2000 x g) for 10-15 minutes to obtain PPP (the supernatant).[16]

• Adjust the platelet count in the PRP to a standardized value (e.g., 2.5 x 10⁸ platelets/mL) using PPP if necessary.[16]

2. Aggregation Measurement:

• Pre-warm the PRP to 37°C.

• Place a cuvette with PPP in the reference well of a light transmission aggregometer to set 100% light transmission.[16]

• Place a cuvette with the PRP sample in the sample well to set 0% light transmission.[16]

• Add the desired concentration of U-46619 to the PRP in the sample cuvette with a stir bar.

• Record the change in light transmission for a set period (e.g., 5-10 minutes) as platelets aggregate.[16] The percentage of aggregation is calculated based on the change in light transmission relative to the PPP and PRP baselines.

Intracellular Calcium Measurement

This protocol describes a common method for measuring changes in intracellular calcium concentration using fluorescent dyes.[19][20][21][22]

1. Platelet Preparation and Dye Loading:

• Prepare washed platelets or use PRP.

• Incubate the platelets with a calcium-sensitive fluorescent dye such as Fura-2/AM or a combination of Fluo-4/AM and Fura Red/AM.[19][20][22] The acetoxymethyl (AM) ester form allows the dye to cross the cell membrane.

• After an incubation period (e.g., 30-60 minutes at 37°C), intracellular esterases will cleave the AM group, trapping the dye inside the platelets.

• Wash the platelets to remove extracellular dye.

2. Calcium Measurement:

• Resuspend the dye-loaded platelets in a suitable buffer.

• Use a fluorometer or a flow cytometer equipped with the appropriate excitation and emission filters for the chosen dye.[19][20]

• Establish a baseline fluorescence reading.

• Add U-46619 to the platelet suspension to induce a response.

• Record the change in fluorescence intensity over time. For ratiometric dyes like Fura-2, the ratio of fluorescence at two different excitation or emission wavelengths is used to calculate the intracellular calcium concentration.[21][22]

Western Blotting for Signaling Proteins

This protocol is used to detect the presence and phosphorylation state of specific proteins in the signaling pathways.[23][24][25]

1. Sample Preparation:

• Prepare platelet lysates from resting and U-46619-stimulated platelets.

• Stimulate platelets with U-46619 for the desired time.

• Lyse the platelets in a lysis buffer containing protease and phosphatase inhibitors to preserve the protein phosphorylation state.

• Determine the protein concentration of the lysates using a standard protein assay (e.g., BCA or Bradford assay).

2. Gel Electrophoresis and Protein Transfer:

• Denature the protein samples by boiling in SDS-PAGE sample buffer.

• Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

3. Immunodetection:

• Block the membrane with a blocking buffer (e.g., 5% non-fat dry milk or bovine serum albumin in TBST) to prevent non-specific antibody binding.[23]

• Incubate the membrane with a primary antibody specific to the target protein (e.g., phosphorylated-PKC, phosphorylated-MLC) overnight at 4°C.[23][24]

• Wash the membrane to remove unbound primary antibody.

• Incubate the membrane with a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase - HRP) or a fluorescent dye that recognizes the primary antibody.

• Wash the membrane to remove unbound secondary antibody.

• Detect the signal using an appropriate method (e.g., chemiluminescence for HRP-conjugated antibodies or fluorescence imaging).

Visualizing the Signaling Pathways

The following diagrams, generated using Graphviz (DOT language), illustrate the core signaling pathways activated by 5-trans U-46619 in platelets.

References

• 1. biodatacorp.com [biodatacorp.com]
• 2. Thromboxane A2 - Wikipedia [en.wikipedia.org]
• 3. Signaling Pathways of Receptors Involved in Platelet Activation and Shedding of These Receptors in Stored Platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Different effects of two thromboxane A2/prostaglandin H2 receptor ligands, U46619 and S-145, on rabbit platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Thromboxane A2-mediated shape change: independent of Gq-phospholipase C--Ca2+ pathway in rabbit platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Measurement and Manipulation of Intracellular Ca2+ in Single Platelets and Megakaryocytes | Springer Nature Experiments [experiments.springernature.com]
• 8. Regulation of thromboxane receptor activation in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Galpha12 and galpha13 are phosphorylated during platelet activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Receptor-mediated effects of a PGH2 analogue (U 46619) on human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Platelet aggregation induced by the endoperoxide analogue U46619 is inhibited by polymorphonuclear leukocyte ADPase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ahajournals.org [ahajournals.org]
• 14. Binding of a thromboxane A2/prostaglandin H2 agonist [3H]U46619 to washed human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Thromboxane A2-mediated shape change: independent of Gq-phospholipase C--Ca2+ pathway in rabbit platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. Platelet aggregometry assay for evaluating the effects of platelet agonists and antiplatelet compounds on platelet function in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 18. 2.6. Platelet aggregation assay [bio-protocol.org]
• 19. A Novel, Rapid Method to Quantify Intraplatelet Calcium Dynamics by Ratiometric Flow Cytometry | PLOS One [journals.plos.org]
• 20. A novel, rapid method to quantify intraplatelet calcium dynamics by ratiometric flow cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. berthold.com [berthold.com]
• 22. Methods to Measure Intracellular Ca2+ Concentration Using Ca2+-Sensitive Dyes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. CST | Cell Signaling Technology [cellsignal.com]
• 24. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 25. Western blot identification of platelet proteins that bind normal serum immunoglobulins. Characteristics of a 95-Kd reactive protein - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Intracellular Signaling Cascade of 5-trans U-46619

For: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the intracellular signaling cascade initiated by 5-trans U-46619, a synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2. While often discussed in the context of its more potent cis-isomer, U-46619, 5-trans U-46619 exhibits a distinct pharmacological profile. It primarily acts as an agonist of the thromboxane (B8750289) A2 (TP) receptor, a G-protein coupled receptor (GPCR), initiating cascades that lead to critical physiological responses such as platelet aggregation and smooth muscle contraction.[1] Uniquely, 5-trans U-46619 is also reported to be an inhibitor of microsomal prostaglandin E2 synthase (mPGES-1), adding a layer of complexity to its cellular effects.[1] This document details the on-target TP receptor-mediated signaling pathways, the off-target inhibition of mPGES-1, presents available quantitative data, provides detailed experimental protocols for studying its effects, and includes visualizations of the key signaling and experimental workflows.

Introduction to 5-trans U-46619

5-trans U-46619 is the geometric isomer of U-46619, a well-characterized and potent thromboxane A2 receptor agonist.[1] The key structural difference lies in the trans configuration of the double bond at the 5th carbon position of the heptenoic acid chain.[1] While it is sometimes present as a minor impurity in preparations of U-46619, 5-trans U-46619 is itself biologically active.[1] Its primary mechanism of action is the activation of the TP receptor, which is coupled to Gq and G12/13 families of G-proteins.[2] Additionally, its inhibitory effect on mPGES-1 distinguishes it from its cis-isomer and may influence cellular signaling by modulating the levels of prostaglandin E2 (PGE2).[1]

On-Target Signaling: TP Receptor Activation

The principal signaling cascade of 5-trans U-46619 is initiated by its binding to the thromboxane A2 (TP) receptor. This activation leads to the engagement of multiple downstream effector systems, primarily through the Gq/11 and G12/13 pathways.[2][3]

The Gq/Phospholipase C (PLC) Pathway

Upon agonist binding, the TP receptor undergoes a conformational change that activates the heterotrimeric G-protein Gq. The activated Gαq subunit stimulates phospholipase C (PLC), which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[1]

• IP3 and Calcium Mobilization: IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+). This rapid increase in cytosolic Ca2+ is a critical signal for a multitude of cellular responses, including platelet activation and smooth muscle contraction.[4]

• DAG and Protein Kinase C (PKC) Activation: DAG remains in the plasma membrane and, in conjunction with the elevated intracellular Ca2+, activates protein kinase C (PKC). PKC is a family of serine/threonine kinases that phosphorylate a wide range of target proteins, further propagating the signal.[2]

The G12/13/RhoA Pathway

The TP receptor also couples to the G12/13 family of G-proteins, which activates the small GTPase RhoA.[2] Activation of RhoA leads to the stimulation of its downstream effector, Rho-associated kinase (ROCK).[2] The RhoA/ROCK pathway is particularly important for the Ca2+ sensitization of smooth muscle contraction. ROCK phosphorylates and inactivates myosin light chain phosphatase (MLCP), leading to an increase in the phosphorylation of the myosin light chain (MLC) and enhanced contraction at a given Ca2+ concentration.

MAPK/ERK Pathway Activation

Studies have shown that TP receptor activation by U-46619 can also lead to the phosphorylation and activation of the mitogen-activated protein kinases (MAPK), specifically ERK1/2.[5] This pathway is often linked to cellular proliferation and differentiation and may be activated through complex cross-talk with the Gq/PLC and RhoA pathways.

Caption: On-target signaling cascade of 5-trans U-46619 via the TP receptor.

Off-Target Activity: Inhibition of mPGES-1

A distinguishing feature of 5-trans U-46619 is its ability to inhibit microsomal prostaglandin E synthase-1 (mPGES-1).[1] mPGES-1 is a terminal synthase in the prostaglandin synthesis pathway, responsible for the conversion of PGH2 to PGE2. By inhibiting this enzyme, 5-trans U-46619 can reduce the local production of PGE2.

The consequences of mPGES-1 inhibition can be complex and context-dependent. Reduced PGE2 levels can have anti-inflammatory effects, as PGE2 is a key mediator of inflammation and pain. However, PGE2 also has diverse physiological roles, and its inhibition could lead to a redirection of the PGH2 substrate towards the synthesis of other prostanoids, such as prostacyclin (PGI2) or other thromboxanes, potentially altering the overall cellular response. The interplay between TP receptor agonism (pro-aggregatory and vasoconstrictive) and mPGES-1 inhibition (potentially anti-inflammatory) by 5-trans U-46619 is an area that warrants further investigation.

Caption: Off-target inhibition of mPGES-1 by 5-trans U-46619.

Quantitative Data

Quantitative data for 5-trans U-46619 is limited in the literature. Most available data pertains to its cis-isomer, U-46619. It is presumed that 5-trans U-46619 has a similar, though likely less potent, pharmacological profile at the TP receptor. One study indicated that 5-trans U-46619 is about half as potent as U-46619 as an inhibitor of prostaglandin E synthase.[6]

Table 1: Quantitative Data for U-46619 (cis-isomer)

Parameter	Species/System	Value	Reference(s)
EC₅₀ (Platelet Shape Change)	Human Platelets	0.035 µM	[7][8]
EC₅₀ (Myosin Light Chain Phosphorylation)	Human Platelets	0.057 µM	[7][8]
EC₅₀ (Serotonin Release)	Human Platelets	0.536 µM	[7][8]
EC₅₀ (Fibrinogen Receptor Binding)	Human Platelets	0.53 µM	[7][8]
EC₅₀ (Platelet Aggregation)	Human Platelets	1.31 µM	[7][8]
EC₅₀ (Vasoconstriction)	Human Subcutaneous Resistance Arteries	1.6 x 10⁻⁸ M	[6]
Kd (High-affinity TP receptor)	Human Platelets	0.041 µM	[7]
Kd (Low-affinity TP receptor)	Human Platelets	1.46 µM	[7]

Experimental Protocols

Platelet Aggregation Assay (Light Transmission Aggregometry)

This protocol measures the ability of 5-trans U-46619 to induce platelet aggregation in platelet-rich plasma (PRP).

• Materials:

  • Freshly drawn human blood anticoagulated with 3.2% sodium citrate.

  • Platelet-rich plasma (PRP) and platelet-poor plasma (PPP).

  • 5-trans U-46619 stock solution (e.g., 1 mM in DMSO).

  • Light Transmission Aggregometer.

• Procedure:

  • PRP and PPP Preparation: Centrifuge whole blood at 200 x g for 15 minutes to obtain PRP. Centrifuge the remaining blood at 2000 x g for 10 minutes to obtain PPP.

  • Instrument Calibration: Calibrate the aggregometer with PRP (0% aggregation) and PPP (100% aggregation).

  • Aggregation Measurement:

    • Pipette a known volume of PRP into a cuvette with a stir bar and place it in the aggregometer at 37°C.

    • Add 5-trans U-46619 at various concentrations to the PRP.

    • Record the change in light transmission over time (typically 5-10 minutes).

  • Data Analysis: Determine the maximal percentage of aggregation for each concentration and calculate the EC₅₀ value.

Caption: Experimental workflow for a platelet aggregation assay.

Measurement of Intracellular Calcium Mobilization

This protocol measures the increase in intracellular Ca²⁺ in response to 5-trans U-46619 using a fluorescent calcium indicator.

• Materials:

  • Cells expressing the TP receptor (e.g., HEK293-TPα).

  • Fluorescent calcium indicator (e.g., Fura-2 AM or Fluo-4 AM).

  • Fluorometric imaging plate reader or fluorescence microscope.

• Procedure:

  • Cell Plating: Seed cells in a 96-well plate and grow to confluence.

  • Dye Loading: Incubate cells with the calcium indicator dye according to the manufacturer's protocol.

  • Measurement:

    • Establish a stable baseline fluorescence reading.

    • Inject 5-trans U-46619 at various concentrations.

    • Measure the change in fluorescence intensity over time.

  • Data Analysis: The change in fluorescence is proportional to the change in intracellular Ca²⁺ concentration.

Western Blot for ERK Phosphorylation

This protocol detects the phosphorylation of ERK1/2 in response to 5-trans U-46619.

• Materials:

  • Cell line of interest.

  • Lysis buffer with protease and phosphatase inhibitors.

  • Primary antibodies against phospho-ERK1/2 (p-ERK) and total ERK1/2.

  • HRP-conjugated secondary antibody.

  • Chemiluminescent substrate.

• Procedure:

  • Cell Treatment: Treat cells with 5-trans U-46619 for various times and concentrations.

  • Lysis and Protein Quantification: Lyse the cells and determine the protein concentration of the lysates.

  • SDS-PAGE and Transfer: Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Immunoblotting:

    • Block the membrane (e.g., with 5% BSA in TBST).

    • Incubate with the primary antibody for p-ERK.

    • Wash and incubate with the HRP-conjugated secondary antibody.

    • Detect the signal using a chemiluminescent substrate.

  • Stripping and Re-probing: Strip the membrane and re-probe with the total ERK antibody for normalization.

  • Data Analysis: Quantify band intensities using densitometry software and normalize the p-ERK signal to the total ERK signal.

Conclusion

5-trans U-46619 is a valuable pharmacological tool with a dual mechanism of action. Its primary on-target effect as a TP receptor agonist initiates well-defined signaling cascades involving Gq/PLC/Ca²⁺ and G12/13/RhoA pathways, leading to significant physiological responses. Its off-target inhibition of mPGES-1 presents an additional layer of complexity, potentially modulating the inflammatory environment by reducing PGE2 synthesis. While quantitative data specifically for the 5-trans isomer is not as abundant as for its cis-counterpart, the provided protocols offer a robust framework for its characterization. Further research is necessary to fully elucidate the interplay between its on-target and off-target effects and to precisely quantify its potency in various biological systems. This guide serves as a foundational resource for researchers utilizing 5-trans U-46619 to investigate thromboxane signaling and its physiological and pathophysiological roles.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Cell signalling through thromboxane A2 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Different effects of two thromboxane A2/prostaglandin H2 receptor ligands, U46619 and S-145, on rabbit platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 6. benchchem.com [benchchem.com]
• 7. Receptor-mediated effects of a PGH2 analogue (U 46619) on human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. apexbt.com [apexbt.com]

5-trans U-46619 and Gq/PLC signaling pathway

An In-depth Technical Guide on 5-trans U-46619 and the Gq/PLC Signaling Pathway

Audience: Researchers, scientists, and drug development professionals.

Introduction

This technical guide provides a comprehensive overview of the synthetic prostaglandin (B15479496) analog 5-trans U-46619 and its interaction with the Gq protein-coupled Phospholipase C (Gq/PLC) signaling pathway. U-46619, a stable synthetic analog of the prostaglandin endoperoxide PGH2, is a potent and selective agonist of the thromboxane (B8750289) A2 (TP) receptor.[1][2] It reliably mimics the physiological effects of thromboxane A2, a critical mediator in thrombosis and hemostasis, primarily by inducing platelet aggregation and smooth muscle contraction.[1][2] Its geometric isomer, 5-trans U-46619, is less characterized and is often found as a minor impurity in commercial preparations of U-46619.[1][3] While the primary activity reported for 5-trans U-46619 is the inhibition of microsomal prostaglandin E2 synthase, its effects on the Gq/PLC pathway are not as well-documented as those of its cis-isomer.[4] This guide will delve into the established mechanism of action of U-46619 as a model for TP receptor-mediated Gq/PLC activation, present available quantitative data, and provide detailed experimental protocols for studying these interactions.

The Gq/PLC Signaling Pathway

The Gq/PLC signaling cascade is a fundamental cellular communication pathway initiated by the activation of G protein-coupled receptors (GPCRs).[5][6] Upon ligand binding, the receptor activates the heterotrimeric G protein Gq.[7][8] This activation prompts the Gαq subunit to exchange GDP for GTP, leading to its dissociation from the Gβγ dimer.[7] The activated Gαq-GTP complex then stimulates the effector enzyme Phospholipase C (PLC).[5][9]

PLC catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2), a membrane phospholipid, into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[5][9] IP3 diffuses into the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored calcium ions (Ca2+) into the cytosol.[5] This increase in intracellular calcium, along with DAG, activates protein kinase C (PKC), which in turn phosphorylates a multitude of downstream targets, leading to a variety of cellular responses.[5][8]

Diagram of the Gq/PLC Signaling Pathway

References

• 1. benchchem.com [benchchem.com]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. Gq Signaling Pathway Mnemonic for USMLE [pixorize.com]
• 6. rupress.org [rupress.org]
• 7. karger.com [karger.com]
• 8. researchgate.net [researchgate.net]
• 9. Mechanism of activation and inactivation of Gq/phospholipase C-β signaling nodes. | Semantic Scholar [semanticscholar.org]

The Role of 5-trans U-46619 in Smooth Muscle Contraction: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

U-46619, a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH₂, serves as a potent thromboxane (B8750289) A₂ (TXA₂) receptor agonist and is a critical tool in pharmacological research.[1][2] It reliably induces contraction in a variety of smooth muscle tissues, including vascular, airway, and gastrointestinal smooth muscle, making it an invaluable compound for studying the mechanisms of smooth muscle tone and for screening potential therapeutic modulators.[3] This technical guide provides an in-depth overview of the mechanisms of action of U-46619, focusing on its signaling pathways, quantitative effects, and the experimental protocols used for its study. It is important to note that while the topic specifies 5-trans U-46619, this is a minor isomer; the predominant and well-characterized compound used in research is the 5-cis isomer, U-46619.[4]

Mechanism of Action: Thromboxane A₂ Receptor Activation

U-46619 exerts its effects by binding to and activating the thromboxane A₂ receptor (TP receptor), a G-protein coupled receptor (GPCR).[3][5] There are two main isoforms of the TP receptor, TPα and TPβ, which arise from alternative splicing of the same gene.[4] Upon activation by an agonist like U-46619, the TP receptor initiates downstream signaling cascades primarily through coupling to Gq and G13 proteins.[4]

The Gq/Phospholipase C (PLC) Pathway and Calcium Mobilization

Activation of the Gq protein stimulates phospholipase C (PLC), which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).[4]

• IP₃ binds to its receptors on the sarcoplasmic reticulum (SR), triggering the release of stored intracellular calcium (Ca²⁺) into the cytosol.[3][4]

• DAG activates protein kinase C (PKC), which contributes to smooth muscle contraction through various mechanisms, including the phosphorylation of contractile proteins.[6]

This increase in intracellular calcium concentration ([Ca²⁺]i) is a primary driver of smooth muscle contraction. The elevated Ca²⁺ binds to calmodulin, which in turn activates myosin light chain kinase (MLCK). MLCK then phosphorylates the 20 kDa regulatory light chains of myosin II (MLC₂₀), enabling the cross-bridge cycling between actin and myosin filaments that results in muscle contraction.[7][8] U-46619-induced contraction is dependent on both intracellular Ca²⁺ release and the influx of extracellular Ca²⁺ through voltage-gated Ca²⁺ channels.[6][7]

The G13/RhoA/Rho-kinase (ROCK) Pathway and Calcium Sensitization

In addition to increasing intracellular calcium, U-46619 induces calcium sensitization of the contractile apparatus, meaning that a greater force is generated for a given concentration of intracellular Ca²⁺.[3][7] This is primarily mediated by the G13/RhoA/Rho-kinase (ROCK) pathway.[9]

Activation of the small GTPase RhoA leads to the activation of its downstream effector, Rho-kinase (ROCK).[8] ROCK, in turn, phosphorylates the myosin-targeting subunit of myosin light chain phosphatase (MYPT1).[7][10] This phosphorylation inhibits the activity of myosin light chain phosphatase (MLCP), the enzyme responsible for dephosphorylating MLC₂₀. By inhibiting MLCP, the phosphorylated state of MLC₂₀ is prolonged, leading to sustained smooth muscle contraction even as intracellular Ca²⁺ levels may begin to decrease.[8][10] Studies have shown that U-46619 significantly increases the phosphorylation of MYPT1 at Thr855 in a Rho-kinase-dependent manner.[7][10]

Signaling Pathways Overview

The signaling cascades initiated by U-46619 are complex and interconnected, ultimately leading to smooth muscle contraction through both calcium-dependent and calcium-sensitizing mechanisms.

U-46619 signaling cascade in smooth muscle cells.

Quantitative Data on U-46619-Induced Contraction

The potency of U-46619 varies across different smooth muscle tissues and species. The half-maximal effective concentration (EC₅₀) is a common measure of a drug's potency.

Tissue Type	Species	Preparation	EC₅₀ (nM)	Reference
Vascular Smooth Muscle
Penile Resistance Arteries	Human	Arterial Rings	6.2 ± 2.2	[3]
Corpus Cavernosum	Human	Tissue Strips	8.3 ± 2.8	[3]
Aorta	Rat	Arterial Rings	~50	[3]
Caudal Artery	Rat	Arterial Strips	~50	[7]
Small Mesenteric Arteries	Rat	Arterial Rings	~10	[3]
Saphenous Vein	Dog	Venous Strips	Potent Agonist	[11]
Airway Smooth Muscle
Bronchial Smooth Muscle	Human	Bronchial Rings	12	[3][12]
Small Airways (<250 µm)	Rat	Lung Slices	6.9	[3][13]
Large Airways (>420 µm)	Rat	Lung Slices	66	[3][13]
Trachea	Canine	Tracheal Strips	No hyperresponsiveness at 10⁻⁹ M	[14]
Bronchiole	Canine	Bronchiolar Rings	Hyperresponsiveness at 10⁻⁹ M	[14]
Lung Strip	Guinea-pig	Tissue Strips	Potent Agonist	[11]
Gastrointestinal Smooth Muscle
Lower Esophageal Sphincter	Porcine	Muscle Strips	Concentration-dependent contraction	[3]

Experimental Protocols

Isolated Tissue Organ Bath Assay for Smooth Muscle Contraction

This ex vivo assay is the standard method for assessing the contractile effect of U-46619 on isolated smooth muscle tissues.[1]

Materials:

• Krebs-Henseleit solution (in mM: NaCl 118, KCl 4.7, CaCl₂ 2.5, MgSO₄ 1.2, KH₂PO₄ 1.2, NaHCO₃ 25, glucose 11.1)

• Carbogen (B8564812) gas (95% O₂ / 5% CO₂)

• Isolated tissue organ bath system with isometric force transducers

• Data acquisition system

• Dissection tools (forceps, scissors)

• Animal model (e.g., rat, mouse, guinea pig)

Procedure:

• Tissue Preparation: Euthanize the animal according to approved institutional guidelines. Carefully dissect the desired smooth muscle tissue (e.g., thoracic aorta, trachea, ileum).[1] Place the tissue in ice-cold Krebs-Henseleit solution. Gently remove any adhering connective and adipose tissue. For vascular tissues, cut the artery into rings of 2-4 mm in length.[1]

• Mounting the Tissue: Suspend each tissue preparation between two stainless steel hooks or wires in an organ bath chamber filled with Krebs-Henseleit solution.[1] One hook is fixed to a stationary support, while the other is connected to an isometric force transducer.[1]

• Equilibration: Maintain the organ bath at 37°C and continuously bubble with carbogen gas.[1] Allow the tissues to equilibrate for 60-90 minutes under a predetermined resting tension (e.g., 1-2 grams for rat aorta).[1] During this period, wash the tissues with fresh Krebs-Henseleit solution every 15-20 minutes.[1]

• Viability Check: To assess the viability of the tissue, induce a contraction with a high concentration of potassium chloride (KCl), typically 60-80 mM. A robust and sustained contraction indicates healthy tissue. Wash the tissue with fresh Krebs-Henseleit solution to return to baseline tension.[1]

• Cumulative Concentration-Response Curve: Once a stable baseline is achieved, add U-46619 to the organ bath in a cumulative manner, increasing the concentration in logarithmic steps (e.g., from 1 nM to 1 µM).[1] Allow the contraction to reach a stable plateau at each concentration before adding the next.

• Data Analysis: Record the contractile force at each concentration. Express the responses as a percentage of the maximal contraction induced by KCl. Plot the concentration-response curve and calculate the EC₅₀ value.

Workflow for an isolated tissue organ bath experiment.

Measurement of Intracellular Calcium ([Ca²⁺]i)

Confocal laser scanning microscopy is used to measure changes in intracellular calcium concentration in smooth muscle cells in response to U-46619.[6][15]

Materials:

• Fluorescent Ca²⁺ indicator dye (e.g., Fluo-4/AM)

• Confocal laser scanning microscope

• Isolated vascular smooth muscle cells (VSMCs)

Procedure:

• Cell Preparation: Isolate VSMCs from the desired tissue using enzymatic digestion.

• Dye Loading: Incubate the isolated VSMCs with a fluorescent Ca²⁺ indicator dye, such as Fluo-4/AM.

• Microscopy: Place the dye-loaded cells on the stage of a confocal microscope.

• Stimulation and Imaging: Perfuse the cells with a baseline buffer, and then stimulate with U-46619. Capture fluorescent images at regular intervals to monitor changes in intracellular calcium, which are reflected by changes in fluorescence intensity.

• Data Analysis: Quantify the changes in fluorescence intensity over time to determine the kinetics and magnitude of the U-46619-induced calcium response.

Conclusion

U-46619 is a potent and selective thromboxane A₂ receptor agonist that induces smooth muscle contraction through well-defined signaling pathways. Its ability to activate both the Gq/PLC pathway, leading to calcium mobilization, and the G13/RhoA/ROCK pathway, resulting in calcium sensitization, makes it a valuable tool for investigating the intricate mechanisms of smooth muscle physiology and pathophysiology. The quantitative data and experimental protocols provided in this guide offer a comprehensive resource for researchers and drug development professionals working in this field. Understanding the multifaceted actions of U-46619 is crucial for developing novel therapeutic strategies for conditions involving abnormal smooth muscle tone, such as hypertension, asthma, and vasospastic disorders.

References

• 1. benchchem.com [benchchem.com]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. Activation of phospholipase C by the agonist U46619 is inhibited by cromakalim-induced hyperpolarization in porcine coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 6. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Thromboxane A2-induced contraction of rat caudal arterial smooth muscle involves activation of Ca2+ entry and Ca2+ sensitization: Rho-associated kinase-mediated phosphorylation of MYPT1 at Thr-855, but not Thr-697 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Thromboxane A2-induced contraction of rat caudal arterial smooth muscle involves activation of Ca2+ entry and Ca2+ sensitization: Rho-associated kinase-mediated phosphorylation of MYPT1 at Thr-855, but not Thr-697 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Rho-Rho-kinase pathway in smooth muscle contraction and cytoskeletal reorganization of non-muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Rho-kinase-mediated regulation of receptor-agonist-stimulated smooth muscle contraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Prostanoid-induced contraction of human bronchial smooth muscle is mediated by TP-receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Effects of the thromboxane receptor agonist U46619 and endothelin-1 on large and small airways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Thromboxane A2 mimetic (U-46619) induces hyperresponsiveness of smooth muscle in the canine bronchiole, but not in the trachea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Mechanisms of U46619-induced contraction in mouse intrarenal artery - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide: 5-trans U-46619 Inhibition of Microsomal Prostaglandin E2 Synthase-1

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the inhibitory activity of 5-trans U-46619 against microsomal prostaglandin (B15479496) E2 synthase-1 (mPGES-1). mPGES-1 is a pivotal enzyme in the inflammatory cascade, catalyzing the terminal step in the biosynthesis of prostaglandin E2 (PGE2), a key mediator of inflammation, pain, and fever. While its cis-isomer, U-46619, is a well-characterized thromboxane (B8750289) A2 receptor agonist, 5-trans U-46619 has been identified as an inhibitor of mPGES-1. This document collates the available quantitative data, details a representative experimental protocol for assessing mPGES-1 inhibition, and provides visualizations of the relevant biological pathway and experimental workflow. Due to the limited primary literature on 5-trans U-46619, this guide reflects the current understanding and highlights areas for further investigation.

Introduction to mPGES-1 and the Prostaglandin E2 Synthesis Pathway

Microsomal prostaglandin E2 synthase-1 (mPGES-1) is a member of the membrane-associated proteins in the eicosanoid and glutathione (B108866) metabolism (MAPEG) superfamily.[1] Its expression is induced by pro-inflammatory stimuli and it is functionally coupled with cyclooxygenase-2 (COX-2).[1] The synthesis of PGE2 begins with the release of arachidonic acid from the cell membrane by phospholipase A2. Arachidonic acid is then converted to prostaglandin H2 (PGH2) by COX enzymes. Finally, mPGES-1 catalyzes the isomerization of PGH2 to PGE2.[1] Selective inhibition of mPGES-1 is a promising therapeutic strategy for inflammatory diseases, as it may circumvent the gastrointestinal and cardiovascular side effects associated with non-steroidal anti-inflammatory drugs (NSAIDs) that target COX enzymes.[1]

Quantitative Data: Inhibitory Potency of U-46619 Isomers

5-trans U-46619 is a geometric isomer of the potent thromboxane A2 receptor agonist, U-46619, and is often found as a minor impurity in commercial preparations of its cis-isomer.[1] The inhibitory activity of 5-trans U-46619 on mPGES-1 has been sparsely investigated. The available data, largely from secondary sources, suggests that 5-trans U-46619 is an inhibitor of prostaglandin E synthase. The only published account directly comparing the two isomers found that the 5-trans isomer was approximately half as potent as the 5-cis version in inhibiting the enzyme.[1] However, it is important to note that another study reported that the cis-isomer, U-46619, fails to inhibit mPGES-1, creating a contradiction in the available literature.[2] The estimated inhibitory concentrations (IC50) are summarized in the table below.

Compound	Target Enzyme	Estimated IC50 (µM)	Source
5-cis U-46619	Prostaglandin E Synthase	~15	[1]
5-trans U-46619	Prostaglandin E Synthase	~30	[1]

Note: The precise IC50 values are inferred based on reported relative potency and should be considered as estimates. The primary research article with definitive values could not be identified.

Signaling Pathway of Prostaglandin E2 Synthesis and Inhibition

The synthesis of PGE2 is a critical inflammatory pathway. Pro-inflammatory stimuli, such as cytokines and lipopolysaccharide (LPS), trigger the upregulation of both COX-2 and mPGES-1. This coordinated action leads to the efficient conversion of arachidonic acid to PGE2. 5-trans U-46619 is believed to exert its inhibitory effect at the final step of this cascade.

Prostaglandin E2 synthesis pathway and mPGES-1 inhibition.

Experimental Protocol: In Vitro mPGES-1 Inhibition Assay

The following is a representative methodology for determining the inhibitory activity of compounds like 5-trans U-46619 against mPGES-1. This protocol is based on standard assays described in the literature.

Objective: To quantify the in vitro inhibition of recombinant human mPGES-1 by 5-trans U-46619.

Materials:

• Recombinant human mPGES-1

• 5-trans U-46619

• Prostaglandin H2 (PGH2), substrate

• Glutathione (GSH), cofactor

• Reaction buffer (e.g., 0.1 M potassium phosphate (B84403) buffer, pH 7.4)

• Stop solution (e.g., a solution containing a reducing agent like stannous chloride to convert remaining PGH2 to PGF2α)

• PGE2 ELISA kit

• 96-well microtiter plates

• Dimethyl sulfoxide (B87167) (DMSO) for compound dilution

Procedure:

• Enzyme Preparation: Dilute the recombinant human mPGES-1 to the desired concentration in the reaction buffer.

• Compound Preparation: Prepare a stock solution of 5-trans U-46619 in DMSO. Perform serial dilutions to obtain a range of test concentrations.

• Compound Incubation: In a 96-well plate, add the reaction buffer, GSH, and varying concentrations of 5-trans U-46619 (or vehicle control, DMSO). Pre-incubate with the diluted mPGES-1 enzyme for a specified time (e.g., 15 minutes) at a controlled temperature (e.g., 4°C).

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate, PGH2, to each well.

• Reaction Incubation: Allow the reaction to proceed for a short duration (e.g., 60 seconds) at a controlled temperature (e.g., 25°C).

• Reaction Termination: Stop the reaction by adding the stop solution.

• Quantification of PGE2: Measure the concentration of the product, PGE2, in each well using a competitive ELISA kit according to the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage of mPGES-1 inhibition for each concentration of 5-trans U-46619 relative to the vehicle control.

  • Construct a dose-response curve by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value, which is the concentration of 5-trans U-46619 required to inhibit PGE2 production by 50%.

Experimental Workflow Diagram

The general workflow for an mPGES-1 enzymatic inhibition assay is depicted below.

General workflow for an mPGES-1 enzymatic inhibition assay.

Conclusion and Future Directions

5-trans U-46619 demonstrates inhibitory activity against mPGES-1, although its potency is considered modest, particularly when compared to dedicated mPGES-1 inhibitors with IC50 values in the nanomolar range.[1] The presence of this isomer in preparations of the widely used thromboxane A2 receptor agonist U-46619 could potentially confound experimental results in studies related to prostaglandin synthesis. For drug development professionals, the structure of U-46619 isomers may offer a starting point for the design of novel mPGES-1 inhibitors, though significant optimization would be necessary to enhance potency and selectivity.[1] Further research is required to definitively characterize the inhibitory profile of 5-trans U-46619, including the determination of its precise IC50 value through dedicated primary research and elucidation of its binding mode to mPGES-1.

References

• 1. benchchem.com [benchchem.com]
• 2. Characterization of the inhibition of U46619-mediated human platelet activation by the trimetoquinol isomers. Evidence for endoperoxide/thromboxane A2 receptor blockade - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Discovery and Synthesis of 5-trans U-46619

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-trans U-46619, a synthetic prostaglandin (B15479496) analog. The document details its relationship to its more ubiquitous cis-isomer, U-46619, its distinct biological activity, and a detailed methodology for its chemical synthesis. This guide is intended to be a valuable resource for professionals in the fields of pharmacology, medicinal chemistry, and drug development.

Introduction: A Tale of Two Isomers

U-46619, first synthesized in 1975, is a stable and potent agonist of the thromboxane (B8750289) A2 (TP) receptor, mimicking the physiological effects of the endogenous ligand, thromboxane A2.[1] It is widely used in research to study platelet aggregation, vasoconstriction, and other TP receptor-mediated processes.

5-trans U-46619 is the geometric isomer of U-46619, differing in the configuration of the double bond at the fifth carbon position. It is often found as a minor impurity (2-5%) in commercial preparations of U-46619.[2] Unlike its cis-counterpart, 5-trans U-46619 is not a potent TP receptor agonist. Instead, its primary reported biological activity is the inhibition of microsomal prostaglandin E2 synthase-1 (mPGES-1), a key enzyme in the inflammatory cascade.[2]

Quantitative Data Summary

The biological activities of 5-trans U-46619 and its cis-isomer, U-46619, are summarized in the tables below for easy comparison.

Table 1: Inhibitory Activity of U-46619 Isomers against Microsomal Prostaglandin E2 Synthase-1 (mPGES-1)

Compound	Target Enzyme	IC50 (µM)	Source
5-cis U-46619	Prostaglandin E Synthase	~15 (Potency estimated)	[2]
5-trans U-46619	Prostaglandin E Synthase	~30 (Estimated)	[2]

Note: The IC50 value for 5-trans U-46619 is estimated based on the report that it is approximately half as potent as the 5-cis isomer.[2]

Table 2: Agonist Activity of U-46619 (5-cis isomer) on Human Platelets

Parameter	EC50 (µM)	Source
Shape Change	0.035	[3]
Myosin Light Chain Phosphorylation (MLCP)	0.057	[3]
Serotonin Release	0.536	[3]
Fibrinogen Receptor Binding	0.53	[3]
Aggregation	1.31	[3]

Experimental Protocols

Synthesis of 5-trans U-46619

A common strategy for the synthesis of 5-trans U-46619 utilizes the Corey lactone diol as a key intermediate. The 5-trans geometry is established via a Horner-Wadsworth-Emmons (HWE) reaction, which is known for its high E-selectivity.[1]

Step 1: Protection and Oxidation of Corey Lactone Diol to Corey Aldehyde

• Protection of the secondary hydroxyl group: Dissolve Corey lactone diol in anhydrous N,N-dimethylformamide (DMF). Add imidazole (B134444) followed by tert-butyldimethylsilyl chloride (TBDMSCl) and stir at room temperature until the reaction is complete (monitored by TLC).

• Oxidation of the primary alcohol: The protected lactone is then subjected to Swern oxidation. In a flask, add oxalyl chloride to anhydrous dichloromethane (B109758) (DCM) at -78°C, followed by the dropwise addition of dimethyl sulfoxide (B87167) (DMSO). After a short stirring period, add the protected lactone diol in DCM. Finally, add triethylamine (B128534) and allow the reaction to warm to room temperature. The resulting Corey aldehyde is purified by column chromatography.

Step 2: α-Chain Installation via Horner-Wadsworth-Emmons (HWE) Reaction

• Ylide formation: To a solution of dimethyl (2-oxoheptyl)phosphonate in anhydrous tetrahydrofuran (B95107) (THF) at 0°C, add a strong base such as sodium hydride (NaH). Stir the mixture until the evolution of hydrogen gas ceases.

• Olefination: Cool the ylide solution to 0°C and add a solution of the Corey aldehyde in THF dropwise. Allow the reaction to warm to room temperature and stir until completion.

• Work-up and purification: Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride. Extract the product with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by silica (B1680970) gel column chromatography to yield the enone intermediate with the desired 5-trans geometry.

Step 3: ω-Chain Installation and Deprotection

• Wittig reaction: The ω-chain is introduced via a Wittig reaction. Prepare the Wittig reagent from (4-carboxybutyl)triphenylphosphonium bromide and a strong base like potassium tert-butoxide in THF. Add the enone intermediate from the previous step to the ylide solution.

• Deprotection: Following the Wittig reaction, the silyl (B83357) protecting group is removed using a fluoride (B91410) source such as tetrabutylammonium (B224687) fluoride (TBAF) in THF.

• Final purification: The final product, 5-trans U-46619, is purified by column chromatography.

Microsomal Prostaglandin E2 Synthase-1 (mPGES-1) Inhibition Assay

This enzymatic assay is used to determine the inhibitory potency (IC50) of 5-trans U-46619.[2]

• Enzyme and Substrate Preparation: Use recombinant human mPGES-1 or microsomes from cells overexpressing the enzyme. The substrate is prostaglandin H2 (PGH2).

• Compound Incubation: In a microtiter plate, add reaction buffer, glutathione (B108866) (GSH), and varying concentrations of 5-trans U-46619 (typically dissolved in DMSO). Pre-incubate with the mPGES-1 enzyme for 15 minutes at 4°C.

• Reaction Initiation: Initiate the reaction by adding PGH2 to each well.

• Reaction Incubation: Allow the reaction to proceed for 60 seconds at 25°C.

• Reaction Termination: Stop the reaction by adding a stop solution (e.g., containing stannous chloride).

• PGE2 Quantification: Measure the amount of prostaglandin E2 (PGE2) produced using a competitive ELISA kit or by LC-MS/MS.

• Data Analysis: Plot the percentage of mPGES-1 inhibition against the logarithm of the inhibitor concentration to construct a dose-response curve and calculate the IC50 value.

Mandatory Visualizations

Synthetic Workflow

Caption: General synthetic workflow for 5-trans U-46619.

Signaling Pathway Inhibition

Caption: Prostaglandin E2 synthesis pathway and mPGES-1 inhibition.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. apexbt.com [apexbt.com]

In-Depth Technical Guide to 5-trans U-46619: Physicochemical Properties and Core Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties, signaling mechanisms, and key experimental applications of 5-trans U-46619. As a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2, 5-trans U-46619 is a critical tool for researchers investigating thromboxane (B8750289) A2 (TXA2) receptor-mediated processes. While often considered a stereoisomer of the more widely studied U-46619, it possesses distinct biological activities that warrant detailed characterization.[1]

Core Physicochemical Properties

5-trans U-46619, systematically named (5E)-7-{(1R,4S,5S,6R)-6-[(1E,3S)-3-Hydroxyoct-1-en-1-yl]-2-oxabicyclo[2.2.1]heptan-5-yl}hept-5-enoic acid, is distinguished from its parent compound U-46619 by the trans configuration of the double bond in its heptenoic acid chain.[1] This structural difference can influence its biological activity and interaction with target receptors. The compound is typically supplied as a solution in methyl acetate (B1210297) and requires careful handling to ensure stability and experimental reproducibility.[2][3][4]

Quantitative data and key characteristics are summarized in the table below for clear reference and comparison.

Property	Value	References
IUPAC Name	(5E)-7-{(1R,4S,5S,6R)-6-[(1E,3S)-3-Hydroxyoct-1-en-1-yl]-2-oxabicyclo[2.2.1]heptan-5-yl}hept-5-enoic acid	[1]
Synonyms	9,11-dideoxy-9α,11α-methanoepoxy-prosta-5E,13E-dien-1-oic acid, 5,6-trans U-46619	[2][3][4]
CAS Number	330796-58-2	[1][2][3][5]
Molecular Formula	C₂₁H₃₄O₄	[1][2][3][4][5]
Molecular Weight	350.5 g/mol	[1][2][3][4][5]
Purity	≥98%	[2][3][4]
Appearance	Supplied as a solution in methyl acetate	[2][3][4]
Solubility	DMF: ~50 mg/mLDMSO: ~50 mg/mLEthanol: ~50 mg/mLPBS (pH 7.2): ~1 mg/mL	[1][4][6]
Storage	Store as supplied at -20°C	[4][6]
Stability	≥ 2 years (as supplied)	[4]

Mechanism of Action and Signaling Pathways

5-trans U-46619 exerts its biological effects primarily as an agonist of the Thromboxane A2 (TP) receptor, a G-protein coupled receptor (GPCR).[1][5] Activation of the TP receptor initiates a complex network of intracellular signaling cascades that are highly cell-type specific but converge on critical physiological responses, including platelet aggregation and smooth muscle contraction.[1][7][8]

The TP receptor couples to at least two major families of heterotrimeric G proteins: Gαq/11 and Gα12/13.[8][9]

• Gαq/11 Pathway: Upon activation, the Gαq subunit stimulates Phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ binds to its receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca²⁺) into the cytoplasm. The elevated intracellular Ca²⁺ and DAG collectively activate Protein Kinase C (PKC), leading to the phosphorylation of various downstream targets that mediate cellular responses.[1][5][10]

• Gα12/13 Pathway: Concurrently, activation of the Gα12/13 subunits engages a separate signaling axis. These G-proteins activate Rho guanine (B1146940) nucleotide exchange factors (RhoGEFs), such as p115RhoGEF and LARG.[11] RhoGEFs, in turn, activate the small GTPase RhoA. Activated RhoA stimulates Rho-associated kinase (ROCK), which plays a crucial role in sensitizing the contractile machinery to Ca²⁺, primarily by inhibiting myosin light chain phosphatase (MLCP). This leads to increased phosphorylation of myosin light chains and subsequent smooth muscle contraction and cytoskeletal rearrangement.[2][12][13]

Caption: Dual signaling cascades of the TP receptor.

Key Experimental Protocols

The following section details standardized protocols for key in vitro assays used to characterize the activity of 5-trans U-46619.

Protocol: Platelet Aggregation Assay via Light Transmission Aggregometry (LTA)

This protocol measures the ability of 5-trans U-46619 to induce platelet aggregation, a hallmark of TP receptor activation.

Materials:

• Human whole blood from healthy, consenting donors.[5]

• Anticoagulant (3.2% sodium citrate).[1][5]

• Light transmission aggregometer with cuvettes and stir bars.[5]

• 5-trans U-46619 stock solution (in DMSO or ethanol) and serial dilutions.[5]

Methodology:

• Platelet-Rich Plasma (PRP) Preparation: Collect whole blood into tubes containing sodium citrate (B86180) (9:1 blood-to-anticoagulant ratio).[5] Centrifuge at 150-200 x g for 15-20 minutes at room temperature. Carefully aspirate the upper, straw-colored PRP layer.[1][5]

• Platelet-Poor Plasma (PPP) Preparation: Centrifuge the remaining blood at a higher speed (e.g., 1500-2000 x g) for 15 minutes to pellet the remaining cells. The resulting supernatant is the PPP.[3][5]

• Instrument Calibration: Adjust the platelet count in the PRP if necessary (typically to 2.5 x 10⁸ platelets/mL).[1] Place a cuvette with PRP into the aggregometer at 37°C to set the baseline (0% aggregation/100% light transmission). Use a cuvette with PPP to set the 100% aggregation mark.[3][5]

• Aggregation Measurement: Pipette PRP into a pre-warmed cuvette with a stir bar and allow it to equilibrate for at least 5 minutes at 37°C.[1][5] Add a small volume of the 5-trans U-46619 dilution to initiate aggregation.

• Data Recording: Record the change in light transmission for 5-10 minutes. Aggregation is quantified as the maximum percentage change in light transmission from baseline.[1][5]

Caption: Platelet aggregation assay workflow.

Protocol: Smooth Muscle Contraction Assay in Isolated Arterial Rings

This organ bath protocol is used to quantify the vasoconstrictor effects of 5-trans U-46619 on isolated blood vessels.

Materials:

• Isolated tissue organ bath system with isometric force transducers.[2]

• Krebs-Henseleit physiological salt solution.[2]

• Carbogen gas (95% O₂ / 5% CO₂).[2]

• Potassium Chloride (KCl) for viability testing.[2]

• Animal model (e.g., rat thoracic aorta).[2]

Methodology:

• Tissue Preparation: Humanely euthanize the animal and carefully dissect the desired artery (e.g., thoracic aorta) in ice-cold Krebs-Henseleit solution. Clean away adherent connective tissue and cut the artery into rings of 2-4 mm in length.[2]

• Mounting: Suspend each arterial ring between two stainless steel hooks within an organ bath chamber filled with Krebs-Henseleit solution, maintained at 37°C and continuously bubbled with carbogen.[2]

• Equilibration: Allow the tissue rings to equilibrate for 60-90 minutes under a stable resting tension (e.g., 1-2 grams), washing with fresh solution every 15-20 minutes.[2]

• Viability Check: Induce a contraction with a high concentration of KCl (e.g., 60-80 mM) to confirm tissue viability. A robust contraction indicates healthy tissue. Wash the tissue thoroughly to return to baseline tension.[2]

• Concentration-Response Curve: Once the baseline is stable, add 5-trans U-46619 to the organ bath in a cumulative fashion, increasing the concentration in logarithmic steps (e.g., 1 nM to 1 µM).[1][2] Allow the contraction to reach a stable plateau at each concentration before adding the next.

• Data Analysis: Continuously record the isometric tension. Normalize the contraction data to the maximum response induced by KCl and plot the concentration-response curve to determine the EC₅₀ and maximum effect (Emax).[1]

Protocol: Radioligand Competition Binding Assay

This assay determines the binding affinity (Ki) of 5-trans U-46619 for the TP receptor by measuring its ability to compete with a known radiolabeled ligand.

Materials:

• Cell membranes or tissue homogenates expressing the TP receptor.[11]

• A suitable radioligand for the TP receptor (e.g., [³H]U-46619).

• Glass fiber filters (e.g., GF/C) and a 96-well filter plate vacuum harvester.[11]

• Scintillation counter and cocktail.[11]

• Assay buffer (e.g., 50 mM Tris, 5 mM MgCl₂, pH 7.4).[11]

Methodology:

• Membrane Preparation: Homogenize cells or tissues expressing the TP receptor in a cold lysis buffer and prepare a membrane fraction through differential centrifugation. Resuspend the final membrane pellet in the assay buffer.[11]

• Assay Setup: In a 96-well plate, combine the membrane preparation, a fixed concentration of the radioligand, and varying concentrations of the unlabeled competitor (5-trans U-46619).[11] Include wells for total binding (radioligand + membranes) and non-specific binding (radioligand + membranes + a high concentration of an unlabeled standard).

• Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a sufficient time (e.g., 60 minutes) to reach binding equilibrium.[11]

• Filtration: Rapidly terminate the incubation by vacuum filtering the contents of each well through a PEI-presoaked glass fiber filter plate. This separates the receptor-bound radioligand (trapped on the filter) from the free radioligand. Wash the filters multiple times with ice-cold wash buffer.[11]

• Counting: Dry the filter mat and measure the radioactivity retained on each filter disk using a scintillation counter.[11]

• Data Analysis: Calculate the specific binding at each concentration of 5-trans U-46619. Plot the percent specific binding against the log concentration of the competitor to generate a competition curve and determine the IC₅₀ value. Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation.[11]

Caption: Radioligand competition binding assay workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Platelet Function Testing: Light Transmission Aggregometry [practical-haemostasis.com]
• 5. benchchem.com [benchchem.com]
• 6. Experiments on isolated vascular rings | PPTX [slideshare.net]
• 7. U46619 | Hart Biologicals [hartbio.co.uk]
• 8. Guidelines for the measurement of vascular function and structure in isolated arteries and veins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. dmt.dk [dmt.dk]
• 11. giffordbioscience.com [giffordbioscience.com]
• 12. giffordbioscience.com [giffordbioscience.com]
• 13. researchgate.net [researchgate.net]

Navigating the Nuances of 5-trans U-46619: A Technical Guide to its Stability and Solubility

For researchers, scientists, and professionals in drug development, a comprehensive understanding of a compound's physicochemical properties is fundamental to ensuring experimental reproducibility and the generation of reliable data. This technical guide provides an in-depth analysis of the stability and solubility profile of 5-trans U-46619, a synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and a potent thromboxane (B8750289) A2 (TP) receptor agonist.

This document outlines the known quantitative data on the compound's solubility and stability, presents detailed experimental protocols for assessing these parameters, and visualizes key signaling pathways and experimental workflows.

Physicochemical Properties and Solubility Profile

5-trans U-46619, also known as 5,6-trans U-46619, is the trans isomer of the more commonly studied U-46619.[1] It is often found as a minor impurity in commercial preparations of U-46619.[2] The compound's activity is presumed to be similar to U-46619, which acts as a potent agonist of the thromboxane A₂ (TXA₂) receptor, mimicking the physiological and pathological effects of TXA₂, such as platelet aggregation and vasoconstriction.[3]

The solubility of 5-trans U-46619 in various common laboratory solvents has been determined and is crucial for the preparation of appropriate stock solutions. The following table summarizes the available solubility data.

Solvent	Solubility
DMF	50 mg/ml[1][4]
DMSO	50 mg/ml[1][4]
Ethanol	50 mg/ml[1][4]
PBS (pH 7.2)	1 mg/ml[1][4]

Table 1: Solubility of 5-trans U-46619 in various solvents.

Stability Profile and Storage Recommendations

The stability of 5-trans U-46619 is highly dependent on the solvent and storage conditions. While it is a stable analog of the highly unstable endogenous thromboxane A₂, its stability is not absolute.

Condition	Stability	Recommendation
As supplied in methyl acetate	≥ 2 years at -20°C[4]	Store at -20°C for long-term storage.
Aqueous solutions	Sparingly soluble and significantly less stable.[3]	Prepare fresh for each experiment and do not store for more than one day.[3]

Table 2: Stability and storage recommendations for 5-trans U-46619.

The limited stability in aqueous media is a critical consideration for in vitro assays. It is strongly recommended that aqueous solutions are prepared fresh for each experiment to ensure accurate and reproducible results.[3]

Experimental Protocols

Protocol: Determination of Aqueous Stability of 5-trans U-46619 using High-Performance Liquid Chromatography (HPLC)

1. Objective: To determine the degradation rate of 5-trans U-46619 in an aqueous buffer at a specific pH and temperature over time.

2. Materials:

• 5-trans U-46619
• Phosphate-buffered saline (PBS), pH 7.4
• Acetonitrile (ACN), HPLC grade
• Trifluoroacetic acid (TFA), HPLC grade
• Water, HPLC grade
• HPLC system with a UV detector
• C18 HPLC column
• Incubator or water bath

3. Procedure:

Visualizing Workflows and Signaling Pathways

To further aid in the understanding of the experimental processes and the compound's mechanism of action, the following diagrams have been generated.

Aqueous Stability Assessment Workflow.

The biological effects of 5-trans U-46619 are presumed to be mediated through the Thromboxane A₂ (TP) receptor, a G-protein coupled receptor (GPCR). Activation of this receptor initiates several downstream signaling cascades.

Presumed Signaling Pathway of 5-trans U-46619.

References

• 1. 5-trans U-46619 | CAS 330796-58-2 | Cayman Chemical | Biomol.com [biomol.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. caymanchem.com [caymanchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for 5-trans U-46619 in In Vitro Platelet Aggregation Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-trans U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and a potent and selective thromboxane (B8750289) A2 (TXA2) receptor agonist.[1][2] Due to the extremely short half-life of TXA2, U-46619 serves as an invaluable tool for in vitro and in vivo investigations of TXA2-mediated physiological and pathological processes.[1] Its primary applications in research include the induction of platelet shape change, aggregation, and the contraction of vascular and non-vascular smooth muscle, making it a critical reagent in studies related to hemostasis, thrombosis, and cardiovascular diseases.[1] These application notes provide detailed protocols for the use of 5-trans U-46619 in in vitro platelet aggregation assays, along with a summary of its signaling pathway and relevant quantitative data.

Quantitative Data Summary

The following tables summarize key quantitative data for 5-trans U-46619 from various in vitro platelet function assays.

Table 1: Effective Concentrations of U-46619 in Human Platelet Function Assays

Parameter	Species	EC50	Concentration Range	Reference
Platelet Aggregation	Human	0.58 µM - 1.31 µM	1 nM - 10 µM	[3]
Platelet Shape Change	Human	0.013 µM - 0.035 µM	1 nM - 10 µM	[3]
Serotonin Release	Human	0.536 µM	Not Specified	[3]
Fibrinogen Receptor Binding	Human	0.53 µM	Not Specified	[3]
Myosin Light Chain Phosphorylation	Human	0.057 µM	Not Specified	[3][4]

Table 2: General Properties of 5-trans U-46619

Parameter	Value	Notes
Molecular Weight	350.5 g/mol	Batch-specific variations may occur; refer to the Certificate of Analysis.
Purity	≥98%
Storage	Store at -20°C	Should be stored under desiccating conditions for stability of up to 12 months.[2]
Solubility	100 mg/mL in organic solvents	For aqueous buffers, evaporate the shipping solvent and reconstitute. Aqueous solutions are not recommended for storage for more than one day.[1][2]

Signaling Pathway

U-46619 selectively binds to and activates the thromboxane A2 (TP) receptor, a G-protein-coupled receptor.[3] This activation triggers a cascade of intracellular signaling events, primarily through Gαq and Gα12/13 proteins.[3] The canonical pathway involves the activation of phospholipase C (PLC), which leads to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[3] IP3 stimulates the release of intracellular calcium (Ca²⁺) from the dense tubular system, while DAG activates protein kinase C (PKC).[3][5] Furthermore, U-46619-induced TP receptor activation can stimulate the Rho/Rho-kinase pathway, which is crucial for platelet shape change.[3] Studies have also indicated the involvement of mitogen-activated protein kinase (MAPK) pathways, such as p38MAPK and ERK1/2, in the cellular responses to U-46619.[3] The released ADP from platelet-dense granules further enhances platelet aggregation by acting on P2Y12 receptors.[6][7][8]

Caption: U-46619 signaling pathway in platelets.

Experimental Protocols

Reconstitution of 5-trans U-46619

5-trans U-46619 is typically supplied as a lyophilized powder or in a solvent such as methyl acetate.

Materials:

• Vial of 5-trans U-46619

• Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol (B145695)

• Sterile microcentrifuge tubes

• Calibrated micropipettes

Protocol:

• Equilibration: Allow the vial of U-46619 to reach room temperature before opening to prevent moisture condensation.[1]

• Solvent Addition: Add the appropriate volume of anhydrous DMSO or ethanol to the vial to create a high-concentration stock solution (e.g., 1 mM).[1]

• Dissolution: Gently vortex or pipette up and down to ensure the compound is fully dissolved.

• Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the stock solution at -20°C or -80°C for long-term stability.[2]

In Vitro Platelet Aggregation Assay using Light Transmission Aggregometry (LTA)

This protocol outlines a standard LTA experiment to measure platelet aggregation induced by U-46619 in platelet-rich plasma (PRP).

Materials:

• Freshly drawn human whole blood

• 3.2% Sodium Citrate (B86180) (anticoagulant)

• Reconstituted 5-trans U-46619 stock solution

• Assay buffer (e.g., Tyrode's buffer or Phosphate Buffered Saline - PBS)

• Light Transmission Aggregometer and cuvettes with stir bars

• Calibrated micropipettes

Protocol:

• Preparation of Platelet-Rich Plasma (PRP) and Platelet-Poor Plasma (PPP):

  • Collect whole blood into tubes containing 3.2% sodium citrate (9:1 blood to anticoagulant ratio).[3]

  • Centrifuge the blood at 150-200 x g for 15-20 minutes at room temperature to separate the PRP.[3]

  • Carefully transfer the upper PRP layer to a new tube.[3]

  • Centrifuge the remaining blood at 1500-2000 x g for 15 minutes to obtain PPP, which will serve as the blank.[2][3]

• Preparation of Working Solutions:

  • Prepare serial dilutions of the U-46619 stock solution in the assay buffer to achieve a range of desired final concentrations (e.g., 1 nM to 10 µM).[1][3]

• Instrument Setup:

  • Set up the aggregometer according to the manufacturer's instructions.

  • Use PRP to set the 0% aggregation baseline and PPP for the 100% aggregation baseline.[1][2]

• Platelet Aggregation Measurement:

  • Pipette 450 µL of PRP into an aggregometer cuvette containing a stir bar.[3]

  • Place the cuvette in the heating block of the aggregometer at 37°C and allow it to equilibrate for at least 5 minutes with stirring.[2][3]

  • Add 50 µL of the U-46619 working dilution to the PRP to initiate aggregation.[3] A vehicle control (buffer with the corresponding amount of solvent) should be run in parallel.[1]

  • Record the change in light transmission for a set period, typically 5-10 minutes.[1][2][3]

• Data Analysis:

  • Quantify platelet aggregation as the maximum percentage change in light transmission from the baseline.[1]

  • Generate dose-response curves by plotting the maximum aggregation against the logarithm of the U-46619 concentration to determine the EC50 value.

Caption: Experimental workflow for the U-46619 platelet aggregation assay.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Receptor-mediated effects of a PGH2 analogue (U 46619) on human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Platelet aggregation induced by the endoperoxide analogue U46619 is inhibited by polymorphonuclear leukocyte ADPase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ahajournals.org [ahajournals.org]
• 8. Augmentation of U46619 induced human platelet aggregation by aspirin - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Inducing Smooth Muscle Contraction with 5-trans U-46619

For Researchers, Scientists, and Drug Development Professionals

Introduction

U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH₂ and a potent thromboxane (B8750289) A₂ (TXA₂) receptor agonist.[1] It is widely utilized in pharmacological research to mimic the effects of TXA₂ and investigate its role in various physiological and pathophysiological processes.[1] It is important to note that while the topic specifies 5-trans U-46619, the predominant and well-characterized compound used in research as a potent and selective TP receptor agonist is the 5-cis isomer, U-46619.[2] The biological activity of 5-trans U-46619 has been rarely studied independently and it is often a minor isomer in commercial preparations.[2] Therefore, these application notes will focus on the use of U-46619 to induce smooth muscle contraction.

One of the primary applications of U-46619 is in the study of smooth muscle physiology, where it reliably induces contraction in a variety of tissues, including vascular, airway, and gastrointestinal smooth muscle.[1] U-46619 exerts its effects by binding to and activating the thromboxane A₂ receptor (TP receptor), a G-protein coupled receptor (GPCR).[1][3] Activation of the TP receptor initiates a signaling cascade that leads to an increase in intracellular calcium concentration ([Ca²⁺]i) and sensitization of the contractile apparatus to Ca²⁺, ultimately resulting in smooth muscle contraction.[1] This makes U-46619 an invaluable tool for studying the mechanisms of smooth muscle contraction and for screening compounds that may modulate smooth muscle tone.[1]

Mechanism of Action and Signaling Pathway

Upon binding to the TP receptor, U-46619 triggers a conformational change in the receptor, leading to the activation of associated heterotrimeric G-proteins, primarily Gq and G13.[2]

• Gq Pathway: Activation of Gq stimulates phospholipase C (PLC), which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).[2][4] IP₃ binds to its receptors on the sarcoplasmic reticulum, inducing the release of stored Ca²⁺ into the cytoplasm.[5] The elevated cytosolic Ca²⁺ binds to calmodulin, which in turn activates myosin light chain kinase (MLCK). MLCK then phosphorylates the myosin light chain, leading to cross-bridge cycling and smooth muscle contraction.[6] DAG, along with Ca²⁺, activates protein kinase C (PKC), which can contribute to the contractile response through various mechanisms, including the phosphorylation of ion channels and other contractile proteins.[5][7]

• G13 Pathway: The TP receptor also couples to G13, which activates the small GTPase RhoA.[2] Activated RhoA stimulates Rho-kinase (ROCK), a key enzyme in Ca²⁺ sensitization of the contractile machinery.[8][9] ROCK phosphorylates and inhibits myosin light chain phosphatase (MLCP), the enzyme that dephosphorylates the myosin light chain.[8][9] This inhibition of MLCP leads to a sustained or enhanced level of myosin light chain phosphorylation for a given Ca²⁺ concentration, resulting in a more forceful and sustained contraction.[6][8] ROCK can also directly phosphorylate the myosin light chain.[9]

The dual activation of Ca²⁺ mobilization and Ca²⁺ sensitization pathways makes U-46619 a robust and reliable agent for inducing smooth muscle contraction in experimental settings.

Caption: U-46619 signaling pathway in smooth muscle cells.

Data Presentation: Potency of U-46619 in Various Smooth Muscle Tissues

The following table summarizes the half-maximal effective concentration (EC₅₀) values of U-46619 in inducing contraction in a range of smooth muscle preparations. These values highlight the potent contractile effects of U-46619.

Tissue Type	Species	Preparation	EC₅₀ (nM)
Vascular Smooth Muscle
Human	Penile Resistance Arteries	6.2 ± 2.2
Human	Corpus Cavernosum	8.3 ± 2.8
Rat	Aorta	~50
Rat	Small Mesenteric Arteries	~10
Pig	Coronary Arteries	12 ± 0.2
Airway Smooth Muscle
Human	Bronchial Smooth Muscle	12[10]
Rat	Small Airways (<250 µm)	6.9[11]
Rat	Large Airways (>420 µm)	66[11]
Gastrointestinal Smooth Muscle
Porcine	Lower Esophageal Sphincter	Concentration-dependent contraction

Experimental Protocols

Protocol 1: Isolated Tissue Organ Bath Assay for Vascular Smooth Muscle Contraction

This protocol describes a standard method for assessing the contractile response of isolated arterial rings to U-46619 using an organ bath system.

Materials:

• U-46619

• Krebs-Henseleit solution (in mM: 118 NaCl, 4.7 KCl, 1.2 KH₂PO₄, 1.2 MgSO₄, 2.5 CaCl₂, 25 NaHCO₃, 11.1 glucose)

• Potassium chloride (KCl)

• Carbogen (B8564812) gas (95% O₂ / 5% CO₂)

• Isolated tissue organ bath system with force transducers

• Data acquisition system

• Dissection tools (forceps, scissors)

• Suture material (e.g., silk)

• Animal model (e.g., rat, mouse)

Procedure:

• Tissue Preparation:

  • Euthanize the animal according to approved institutional guidelines.

  • Carefully dissect the desired artery (e.g., thoracic aorta, mesenteric artery).[1]

  • Place the artery in ice-cold Krebs-Henseleit solution.[1]

  • Gently remove adhering connective and adipose tissue.[1]

  • Cut the artery into rings of 2-4 mm in length.[1]

• Mounting the Tissue:

  • Suspend each arterial ring between two stainless steel hooks or wires in an organ bath chamber filled with Krebs-Henseleit solution.[1] One hook is fixed to a stationary support, and the other is connected to an isometric force transducer.[1]

  • Maintain the organ bath at 37°C and continuously bubble with carbogen gas.[1]

• Equilibration:

  • Allow the tissues to equilibrate for 60-90 minutes under a resting tension (e.g., 1-2 grams for rat aorta).[1]

  • During equilibration, wash the tissues with fresh Krebs-Henseleit solution every 15-20 minutes.[1]

• Viability Check:

  • To assess the viability of the tissue, induce a contraction with a high concentration of potassium chloride (KCl), typically 60-80 mM.[1] This is achieved by adding a small volume of concentrated KCl to the bath. A robust and sustained contraction indicates healthy tissue.

  • Wash the tissue with fresh Krebs-Henseleit solution to return to baseline tension.[1]

• Cumulative Concentration-Response Curve:

  • Once the baseline is stable, add U-46619 to the organ bath in a cumulative manner, increasing the concentration in logarithmic steps (e.g., from 1 nM to 1 µM).[1]

  • Allow the response to each concentration to reach a stable plateau before adding the next concentration.

• Data Acquisition and Analysis:

  • Record the contractile force continuously using the data acquisition system.[1]

  • Express the contractile response as a percentage of the maximal contraction induced by KCl.[1]

  • Plot the logarithm of the U-46619 concentration against the contractile response to generate a concentration-response curve.

  • Calculate the EC₅₀ value using non-linear regression analysis.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 4. benchchem.com [benchchem.com]
• 5. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Thromboxane A2-induced contraction of rat caudal arterial smooth muscle involves activation of Ca2+ entry and Ca2+ sensitization: Rho-associated kinase-mediated phosphorylation of MYPT1 at Thr-855, but not Thr-697 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mechanisms of U46619-induced contraction in mouse intrarenal artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Involvement of Rho-kinase in contraction of guinea-pig aorta induced by prostanoid EP3 receptor agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.physiology.org [journals.physiology.org]
• 10. Prostanoid-induced contraction of human bronchial smooth muscle is mediated by TP-receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effects of the thromboxane receptor agonist U46619 and endothelin-1 on large and small airways - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 5-trans U-46619 in Studying TP Receptor Function

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-trans U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and a potent agonist of the thromboxane (B8750289) A2 (TP) receptor.[1][2][3] It serves as a valuable pharmacological tool for investigating the physiological and pathophysiological roles of TP receptors in various cellular and tissue systems. By mimicking the actions of the endogenous ligand thromboxane A2 (TXA2), 5-trans U-46619 is instrumental in studying processes such as platelet aggregation, vasoconstriction, and bronchoconstriction.[3][4][5][6]

While 5-trans U-46619 is a potent TP receptor agonist, it is important to note that its cis-isomer, U-46619, is more extensively characterized in the scientific literature.[7] 5-trans U-46619 is often found as a minor impurity in commercial preparations of U-46619.[1][7] Due to the close structural similarity and shared primary mechanism of action, the experimental protocols and expected outcomes for both isomers are largely comparable. This document provides a comprehensive overview of the application of 5-trans U-46619 (with data often derived from studies on U-46619) for studying TP receptor function.

Mechanism of Action and Signaling Pathways

5-trans U-46619 selectively binds to and activates TP receptors, which are G-protein coupled receptors (GPCRs).[8] Upon activation, TP receptors primarily couple to Gαq and Gα12/13 proteins, initiating downstream signaling cascades.[7][8]

• Gαq Pathway: Activation of Gαq leads to the stimulation of phospholipase C (PLC).[1][7][8] PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[1][7] IP3 binds to its receptors on the endoplasmic/sarcoplasmic reticulum, triggering the release of intracellular calcium (Ca2+).[8][9] The elevated cytosolic Ca2+ levels, in conjunction with DAG-mediated activation of protein kinase C (PKC), play a crucial role in cellular responses like smooth muscle contraction and platelet activation.[8][9][10]

• Gα12/13 Pathway: Coupling to Gα12/13 activates the RhoA/Rho-kinase (ROCK) signaling pathway.[7][9][11] This pathway is critical for Ca2+ sensitization of the contractile machinery in smooth muscle cells and contributes to platelet shape change.[12]

• MAPK Pathway: TP receptor activation has also been shown to stimulate the mitogen-activated protein kinase (MAPK) pathways, including ERK1/2 and p38MAPK, which are involved in cell differentiation and other cellular responses.[11][13]

Caption: TP Receptor Signaling Pathway

Data Presentation

The following tables summarize the quantitative data for U-46619 (as a close analog of 5-trans U-46619) in various in vitro functional assays.

Table 1: Potency of U-46619 in Platelet Function Assays

Parameter	Species	EC50	Concentration Range	Reference(s)
Platelet Aggregation	Human	0.58 µM - 1.31 µM	1 nM - 10 µM	[8][11][14]
Rat	145 nM	Not Specified	[4]
Rabbit	65 nM	Not Specified	[4]
Platelet Shape Change	Human	13 nM - 35 nM	1 nM - 10 µM	[4][8][14]
Rat	6.0 nM	Not Specified	[4]
Rabbit	7.3 nM	Not Specified	[4]
Serotonin Release	Human	0.536 µM	Not Specified	[8][14]
Fibrinogen Receptor Binding	Human	0.53 µM	Not Specified	[8][14]
Myosin Light Chain Phosphorylation	Human	0.057 µM	Not Specified	[8][14]

Table 2: Potency of U-46619 in Smooth Muscle Contraction Assays

Tissue	Species	EC50	Reference(s)
Human Subcutaneous Resistance Arteries	Human	16 nM	[15]
Rat Thoracic Aortic Rings (endothelium-intact)	Rat	6.54 nM	[16]
Rat Thoracic Aortic Rings (endothelium-denuded)	Rat	0.478 nM	[16]
Small Airways	Rat	6.9 nM	[5]
Large Airways	Rat	66 nM	[5]

Experimental Protocols

Protocol 1: In Vitro Platelet Aggregation Assay

This protocol describes the use of 5-trans U-46619 to induce platelet aggregation in human platelet-rich plasma (PRP), measured by light transmission aggregometry (LTA).[8][16]

Materials:

• 5-trans U-46619

• Human whole blood from healthy, consenting donors

• Anticoagulant (e.g., 3.2% sodium citrate)

• Phosphate-buffered saline (PBS)

• Light transmission aggregometer

• Cuvettes with stir bars

Procedure:

• PRP and PPP Preparation:

  • Collect human whole blood into tubes containing 3.2% sodium citrate (B86180) (9:1 blood to anticoagulant ratio).[8]

  • Centrifuge the blood at 150-200 x g for 15-20 minutes at room temperature to obtain platelet-rich plasma (PRP).[8]

  • Carefully collect the upper PRP layer.

  • Centrifuge the remaining blood at 1500-2000 x g for 15 minutes to obtain platelet-poor plasma (PPP), which will serve as a blank.[8]

• 5-trans U-46619 Preparation:

  • Prepare a stock solution of 5-trans U-46619 in a suitable solvent (e.g., DMSO or ethanol).[17]

  • Prepare serial dilutions of the stock solution in PBS to achieve the desired final concentrations (e.g., ranging from 1 nM to 10 µM).[8]

• Platelet Aggregation Measurement:

  • Pipette 450 µL of PRP into an aggregometer cuvette with a stir bar.[8]

  • Place the cuvette in the heating block of the aggregometer at 37°C and allow it to equilibrate for at least 5 minutes.[8]

  • Set the baseline (0% aggregation) with PRP and 100% aggregation with PPP.[8][16]

  • Add 50 µL of the 5-trans U-46619 dilution to the PRP to initiate aggregation.[8]

  • Record the change in light transmission for a set period (e.g., 5-10 minutes).[8][16]

  • The aggregation is quantified as the maximum percentage change in light transmission.[8]

Caption: Platelet Aggregation Assay Workflow

Protocol 2: In Vitro Smooth Muscle Contraction Assay (Wire Myography)

This protocol outlines the measurement of 5-trans U-46619-induced vasoconstriction in isolated arterial rings using a wire myograph system.[16][18]

Materials:

• 5-trans U-46619

• Animal model (e.g., rat, mouse)

• Krebs-Henseleit solution (or other physiological salt solution)

• Carbogen gas (95% O₂ / 5% CO₂)

• Isolated tissue organ bath system with force transducers

• Data acquisition system

• Dissection tools and suture material

Procedure:

• Tissue Preparation:

  • Euthanize the animal according to approved institutional guidelines.[18]

  • Carefully dissect the desired artery (e.g., thoracic aorta, mesenteric artery) and place it in ice-cold Krebs-Henseleit solution.[16][18]

  • Gently remove adhering connective and adipose tissue and cut the artery into rings of 2-4 mm in length.[18]

• Mounting and Equilibration:

  • Mount the vascular rings in an organ bath containing Krebs-Henseleit solution, maintained at 37°C and bubbled with 95% O₂ / 5% CO₂.[16]

  • Apply an optimal resting tension (e.g., 1.5-2 g for rat aorta) and allow the rings to equilibrate for at least 60 minutes, replacing the bath solution every 15-20 minutes.[16]

• Experimental Procedure:

  • Test the viability of the rings by inducing a contraction with a high concentration of KCl (e.g., 60-80 mM).[16]

  • After washing out the KCl and allowing the rings to return to baseline, add cumulative concentrations of 5-trans U-46619 to the organ bath to construct a concentration-response curve.

  • Record the isometric tension generated by the arterial rings.

• Data Analysis:

  • Express the contractile response as a percentage of the maximal contraction induced by KCl.

  • Plot the contractile response against the log concentration of 5-trans U-46619 to determine the EC50 value.

Caption: Vasoconstriction Assay Workflow

Protocol 3: Intracellular Calcium Mobilization Assay

This protocol describes the measurement of 5-trans U-46619-induced intracellular calcium mobilization in a cell line expressing the TP receptor (e.g., HEK293-TPα) using a fluorescent calcium indicator.[8]

Materials:

• HEK293 cells stably expressing the TP receptor

• Cell culture medium and reagents

• Fluorescent calcium indicator (e.g., Fluo-4 AM)

• Pluronic F-127

• Hank's Balanced Salt Solution (HBSS)

• Fluorometric imaging plate reader or fluorescence microscope

Procedure:

• Cell Culture and Plating:

  • Culture the HEK293-TP receptor cells under standard conditions.[8]

  • Plate the cells in a suitable format (e.g., 96-well black-walled, clear-bottom plate) and grow to confluence.

• Dye Loading:

  • Prepare a loading buffer containing the fluorescent calcium indicator (e.g., 5 µM Fluo-4 AM) and Pluronic F-127 (e.g., 0.02%) in HBSS.[8]

  • Remove the culture medium from the cells and wash once with HBSS.

  • Add the loading buffer to each well and incubate for 45-60 minutes at 37°C in the dark.[8]

  • After incubation, wash the cells twice with HBSS to remove excess dye.

  • Add 100 µL of HBSS to each well.[8]

• Measurement of Calcium Response:

  • Prepare serial dilutions of 5-trans U-46619 in HBSS at 2x the final desired concentration.[8]

  • Place the plate in the fluorometric plate reader.

  • Establish a stable baseline fluorescence reading for each well.

  • Program the instrument to inject 100 µL of the 5-trans U-46619 dilutions into the wells.[8]

  • Measure the change in fluorescence intensity over time (e.g., every second for 2-3 minutes).[8]

  • The change in fluorescence is proportional to the change in intracellular calcium concentration.

Troubleshooting and Considerations

• Solubility and Stability: 5-trans U-46619 should be stored at -20°C under desiccating conditions.[16] Stock solutions in organic solvents like DMSO or ethanol (B145695) are stable for extended periods at -20°C or -80°C. Aqueous solutions are not recommended for storage and should be prepared fresh for each experiment.[16]

• Off-Target Effects: While 5-trans U-46619 is a selective TP receptor agonist, the possibility of off-target effects at high concentrations cannot be excluded.[19] To confirm that the observed effects are TP receptor-mediated, it is advisable to use a selective TP receptor antagonist (e.g., SQ29548 or GR32191) as a negative control.[9][19][20]

• Variability: Biological responses can vary between species, tissues, and individual donors. It is crucial to perform dose-response curves to determine the optimal concentration for each specific experimental system.[16]

Conclusion

5-trans U-46619 is a potent and stable TP receptor agonist that serves as an indispensable tool for elucidating the role of TP receptors in health and disease. The detailed protocols and compiled quantitative data provided in these application notes offer a robust framework for researchers to effectively utilize this compound in their studies of platelet function, smooth muscle physiology, and related signaling pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. U46619 - Wikipedia [en.wikipedia.org]
• 4. caymanchem.com [caymanchem.com]
• 5. Effects of the thromboxane receptor agonist U46619 and endothelin-1 on large and small airways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. biodatacorp.com [biodatacorp.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Mechanisms of U46619-induced contraction in mouse intrarenal artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. researchgate.net [researchgate.net]
• 13. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 14. apexbt.com [apexbt.com]
• 15. reprocell.com [reprocell.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]
• 20. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]

Application of 5-trans U-46619 in Cardiovascular Research: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-trans U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and a potent agonist of the thromboxane (B8750289) A2 (TP) receptor.[1] It is the geometric isomer of the more widely studied U-46619, differing in the configuration of the double bond at the 5th carbon position.[1] While often present as a minor component in commercial preparations of U-46619, its distinct biological activity is an area of growing interest.[1] This document provides detailed application notes and protocols for the use of U-46619 in cardiovascular research, with the acknowledgment that much of the available detailed experimental data has been generated using U-46619. The information presented here serves as a comprehensive guide for investigating TP receptor-mediated signaling and pathophysiology, with the understanding that direct comparisons with 5-trans U-46619 should be made where possible.

U-46619 mimics the physiological effects of thromboxane A2, a critical mediator in thrombosis and hemostasis, by inducing potent platelet aggregation and vasoconstriction.[1][2][3] Its stability compared to the native thromboxane A2 makes it an invaluable tool for in vitro and in vivo studies.

Mechanism of Action and Signaling Pathway

U-46619 exerts its effects by binding to the thromboxane A2 (TP) receptor, a G-protein coupled receptor (GPCR).[1] The TP receptor primarily couples to the Gq alpha subunit, initiating a well-defined signaling cascade.[1] Upon agonist binding, Gq activates Phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[1]

IP3 binds to its receptors on the sarcoplasmic reticulum, triggering the release of stored calcium ions (Ca2+) into the cytoplasm.[4] The resulting increase in intracellular calcium concentration ([Ca2+]i) is a key event in both platelet activation and smooth muscle contraction.[4][5] Simultaneously, DAG activates Protein Kinase C (PKC), which phosphorylates various downstream targets, further contributing to the physiological response.[6]

Furthermore, U-46619-induced TP receptor activation can stimulate the RhoA/Rho-kinase pathway, which plays a crucial role in sensitizing the contractile apparatus to calcium and maintaining smooth muscle contraction.[7] Activation of p38, ERK-1, and ERK-2 has also been reported.[7][8]

Caption: U-46619 signaling pathway in platelets and smooth muscle cells.

Data Presentation: Quantitative Effects of U-46619

The following tables summarize the effective concentrations and key quantitative data for U-46619 in various cardiovascular research applications.

Table 1: Effective Concentrations of U-46619 in Platelet Function Assays

Parameter	Species	EC50	Concentration Range	Reference(s)
Platelet Aggregation	Human	0.58 µM - 1.31 µM	1 nM - 10 µM	[7][9]
Platelet Shape Change	Human	0.013 µM - 0.035 µM	1 nM - 10 µM	[7][9][10]
Serotonin Release	Human	0.536 µM	Not Specified	[9]
Fibrinogen Receptor Binding	Human	0.53 µM	Not Specified	[9][10]
Myosin Light Chain Phosphorylation	Human	0.057 µM	Not Specified	[9][10]

Table 2: Effective Concentrations of U-46619 in Vasoconstriction Studies

Vascular Bed	Species	EC50	Concentration Range	Reference(s)
Human Subcutaneous Resistance Arteries	Human	16 nM	Not Specified	[11]
Parenchymal Arterioles (Brain)	Rat	Not Specified	50 - 250 nM	[12]
Porcine Coronary Arteries	Porcine	12 nM (Control)	Not Specified	[13]
Rat Pulmonary Arteries	Rat	Not Specified	Not Specified	[14]
Human Internal Mammary Artery	Human	Not Specified	1.0 x 10-8 M (pre-contraction)	[15]

Experimental Protocols

Protocol 1: In Vitro Platelet Aggregation Assay

This protocol describes the use of U-46619 to induce platelet aggregation in human platelet-rich plasma (PRP) as measured by light transmission aggregometry.[16]

Materials:

• U-46619

• Human whole blood collected in 3.2% sodium citrate

• Phosphate-buffered saline (PBS)

• Platelet-poor plasma (PPP)

• Aggregometer and cuvettes with stir bars

Procedure:

• PRP Preparation: Centrifuge whole blood at 150-200 x g for 15-20 minutes at room temperature to obtain PRP. To obtain PPP, centrifuge the remaining blood at 2500 x g for 20 minutes.

• Platelet Count Adjustment: Adjust the platelet count in the PRP to approximately 250 x 109 platelets/L using autologous PPP.

• U-46619 Preparation: Prepare a stock solution of U-46619 in an appropriate solvent (e.g., ethanol (B145695) or DMSO) and make serial dilutions in PBS to achieve the desired final concentrations (e.g., ranging from 1 nM to 10 µM).[16]

• Aggregation Measurement:

  • Pipette 450 µL of PRP into an aggregometer cuvette containing a stir bar.

  • Place the cuvette in the heating block of the aggregometer at 37°C and allow it to equilibrate for at least 5 minutes.

  • Set the baseline (0% aggregation) with PRP and 100% aggregation with PPP.

  • Add 50 µL of the U-46619 dilution to the PRP to initiate aggregation.

  • Record the change in light transmission for a set period (e.g., 5-10 minutes).

Caption: Workflow for in vitro platelet aggregation assay using U-46619.

Protocol 2: In Vitro Vasoconstriction Assay (Wire Myography)

This protocol outlines the use of U-46619 to induce vasoconstriction in isolated arterial segments using a wire myograph system.[11]

Materials:

• U-46619

• Isolated arterial segments (e.g., human subcutaneous resistance arteries, coronary arteries)

• Krebs-Henseleit buffer (or similar physiological salt solution)

• Wire myograph system

• Dissection microscope

Procedure:

• Artery Dissection and Mounting:

  • Dissect arterial segments in cold physiological salt solution.

  • Carefully mount the arterial rings on the two wires of the wire myograph jaws.

  • Submerge the mounted artery in the myograph chamber containing physiological salt solution, maintained at 37°C and bubbled with 95% O2 / 5% CO2.

• Equilibration and Viability Check:

  • Allow the artery to equilibrate for at least 30 minutes.

  • Gradually stretch the vessel to its optimal resting tension.

  • Assess the viability of the vessel by challenging it with a high potassium solution (e.g., 60 mM KCl).

• U-46619 Concentration-Response Curve:

  • After a washout period and return to baseline tension, add cumulative concentrations of U-46619 to the bath.

  • Allow the contractile response to stabilize at each concentration before adding the next.

  • Record the isometric tension generated by the arterial ring.

• Data Analysis:

  • Express the contractile response as a percentage of the maximal contraction induced by the high potassium solution.

  • Plot the concentration-response curve and calculate the EC50 value.

Caption: Workflow for in vitro vasoconstriction assay using U-46619.

Concluding Remarks

U-46619 is a potent and stable thromboxane A2 receptor agonist that serves as an invaluable tool for investigating the roles of the TP receptor in cardiovascular health and disease. Its ability to reliably induce platelet aggregation and vasoconstriction allows for the detailed study of these processes and the evaluation of potential therapeutic interventions. While detailed experimental data for its isomer, 5-trans U-46619, is less abundant, the protocols and data presented for U-46619 provide a strong foundation for researchers to explore the nuanced activities of both isomers. Further comparative studies are warranted to fully elucidate the specific pharmacological profile of 5-trans U-46619.

References

• 1. benchchem.com [benchchem.com]
• 2. biodatacorp.com [biodatacorp.com]
• 3. U46619 - Wikipedia [en.wikipedia.org]
• 4. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of prostaglandins, cAMP, and changes in cytosolic calcium on platelet aggregation induced by a thromboxane A2 mimic (U46619) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mechanisms of U46619-induced contraction in mouse intrarenal artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 9. apexbt.com [apexbt.com]
• 10. Receptor-mediated effects of a PGH2 analogue (U 46619) on human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. reprocell.com [reprocell.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PMC [pmc.ncbi.nlm.nih.gov]
• 15. In vitro effects of antihypertensive drugs on thromboxane agonist (U46619)-induced vasoconstriction in human internal mammary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]

Application Notes and Protocols: 5-trans U-46619 as a Tool for Thrombosis Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-trans U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2.[1][2] It functions as a potent and selective agonist for the thromboxane (B8750289) A2 (TP) receptor, thereby mimicking the physiological and pathological effects of the highly unstable endogenous ligand, thromboxane A2 (TXA2).[1][3][4] Due to its stability in aqueous solutions, U-46619 is an invaluable tool for in vitro and in vivo research into TXA2-mediated processes, which are central to hemostasis and thrombosis.[1][3] Its primary applications in thrombosis research include inducing platelet shape change, aggregation, and secretion, as well as promoting the contraction of vascular smooth muscle.[1][2][5] These characteristics make it a critical reagent for investigating the mechanisms of thrombosis, evaluating potential anti-thrombotic agents, and studying cardiovascular diseases.[6]

It is important to note that while the query specifies "5-trans U-46619," the vast majority of published research has been conducted on its geometric isomer, U-46619. 5-trans U-46619 is often present as a minor impurity in commercial preparations of U-46619, and there is limited specific data on its individual vasoactive and pro-thrombotic effects.[7] Therefore, this document will focus on the well-characterized actions and protocols associated with U-46619 as the primary tool for thrombosis research.

Mechanism of Action

U-46619 selectively binds to and activates the thromboxane A2 (TP) receptor, a G-protein-coupled receptor (GPCR).[8] This activation initiates a cascade of intracellular signaling events, primarily through the Gαq and Gα12/13 proteins. The canonical signaling pathway involves the activation of phospholipase C (PLC), which leads to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[8] IP3 stimulates the release of calcium (Ca2+) from intracellular stores, while DAG activates protein kinase C (PKC).[8][9] The elevated intracellular Ca2+ concentration is a critical trigger for platelet shape change and aggregation.[9] Furthermore, activation of the TP receptor by U-46619 stimulates the Rho/Rho-kinase pathway, which plays a crucial role in platelet shape change and smooth muscle contraction.[8][10] Studies have also indicated the involvement of mitogen-activated protein kinase (MAPK) pathways, such as p38MAPK and ERK1/2, in cellular responses to U-46619.[8][10]

Quantitative Data Summary

The following tables summarize the effective concentrations and key quantitative data for U-46619 in various in vitro assays, providing a reference for experimental design.

Table 1: Effective Concentrations of U-46619 in Human Platelet Function Assays

Parameter	Species	EC₅₀	Concentration Range	Reference
Platelet Aggregation	Human	0.58 µM - 1.31 µM	1 nM - 10 µM	[8][11]
Platelet Shape Change	Human	0.013 µM - 0.035 µM	1 nM - 10 µM	[5][8][11]
Serotonin Release	Human	0.536 µM	Not Specified	[8][11]
Fibrinogen Receptor Binding	Human	0.53 µM	Not Specified	[8][11]
Myosin Light Chain Phosphorylation	Human	0.057 µM	Not Specified	[5][8][11]

Table 2: Physicochemical and Storage Information for U-46619

Parameter	Value	Notes	Reference
Molecular Weight	350.5 g/mol	Batch-specific molecular weight may vary.	[1]
Purity	≥98%	---	[1]
Storage	Store at -20°C	Should be stored under desiccating conditions. Stability is ≥ 2 years at -20°C.	[1]
Solubility	100 mg/mL in Ethanol/DMSO	For aqueous solutions, it is recommended to evaporate the shipping solvent and reconstitute in the buffer of choice. Aqueous solutions are not recommended for storage for more than one day.	[1]

Experimental Protocols

Detailed methodologies for key experiments utilizing U-46619 in thrombosis research are provided below.

Protocol 1: In Vitro Platelet Aggregation Assay using Light Transmission Aggregometry (LTA)

This protocol describes the use of U-46619 to induce platelet aggregation in human platelet-rich plasma (PRP), a standard method for assessing platelet function.[1][8]

Materials:

• Human whole blood from healthy, consenting donors

• Anticoagulant (e.g., 3.2% sodium citrate)

• Phosphate-buffered saline (PBS)

• 5-trans U-46619

• Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol

• Light transmission aggregometer

• Aggregometer cuvettes with stir bars

• Calibrated micropipettes and sterile tips

Procedure:

• PRP and PPP Preparation:

  • Collect human whole blood into tubes containing 3.2% sodium citrate (B86180) (9:1 blood to anticoagulant ratio).[8]

  • Centrifuge the whole blood at 150-200 x g for 15-20 minutes at room temperature to obtain platelet-rich plasma (PRP).[8]

  • Carefully transfer the upper PRP layer to a new tube.

  • Centrifuge the remaining blood at 1500-2000 x g for 15 minutes to obtain platelet-poor plasma (PPP), which will serve as a blank.[8]

• U-46619 Stock Solution Preparation:

  • Allow the vial of U-46619 to equilibrate to room temperature before opening to prevent condensation.[1]

  • Prepare a high-concentration stock solution (e.g., 10 mM) by dissolving U-46619 in anhydrous DMSO or ethanol.

  • Aliquot the stock solution and store at -20°C or -80°C to avoid repeated freeze-thaw cycles.[4]

• Preparation of Working Solutions:

  • On the day of the experiment, prepare serial dilutions of the U-46619 stock solution in an appropriate buffer (e.g., PBS or Tyrode's buffer) to achieve the desired final concentrations (e.g., ranging from 1 nM to 10 µM).[8]

• Platelet Aggregation Measurement:

  • Adjust the platelet count in the PRP if necessary.

  • Pipette 450 µL of PRP into an aggregometer cuvette containing a stir bar.[8]

  • Place the cuvette in the heating block of the aggregometer at 37°C and allow it to equilibrate for at least 5 minutes with stirring.[1][8]

  • Set the baseline (0% aggregation) with PRP and the 100% aggregation with PPP.[1][8]

  • Add 50 µL of the U-46619 dilution to the PRP to initiate aggregation.[8]

  • Record the change in light transmission for a set period (e.g., 5-10 minutes).[8]

• Data Analysis:

  • The aggregation is quantified as the maximum percentage change in light transmission.

  • Generate dose-response curves by plotting the maximum aggregation against the logarithm of the U-46619 concentration to determine the EC₅₀ value.

Protocol 2: Measurement of Intracellular Calcium Mobilization

This protocol outlines the measurement of U-46619-induced intracellular calcium mobilization in platelets or cell lines expressing the TP receptor using a fluorescent calcium indicator.[8]

Materials:

• Isolated platelets or cells expressing the TP receptor (e.g., HEK293-TPα)

• Hanks' Balanced Salt Solution (HBSS)

• Fluorescent calcium indicator (e.g., Fluo-4 AM)

• Pluronic F-127

• 5-trans U-46619 stock solution

• Fluorometric imaging plate reader or fluorescence microscope

• Black-walled, clear-bottom 96-well plates

Procedure:

• Cell Preparation:

  • For platelets, use freshly prepared washed platelets.

  • For cell lines, seed the cells onto black-walled, clear-bottom 96-well plates and grow to confluence.[8]

• Loading with Calcium Indicator:

  • Prepare a loading buffer containing the fluorescent calcium indicator (e.g., 5 µM Fluo-4 AM) and Pluronic F-127 (e.g., 0.02%) in HBSS.[8]

  • Remove the culture medium (for cell lines) or suspending buffer (for platelets) and wash the cells once with HBSS.

  • Add the loading buffer to each well and incubate for 45-60 minutes at 37°C in the dark.[8]

  • After incubation, wash the cells twice with HBSS to remove excess dye.[8]

  • Add 100 µL of HBSS to each well.[8]

• Measurement of Calcium Response:

  • Prepare serial dilutions of U-46619 in HBSS at 2x the final desired concentration.[8]

  • Place the plate in the fluorometric plate reader.

  • Establish a stable baseline fluorescence reading for each well.

  • Program the instrument to inject 100 µL of the U-46619 dilutions into the wells.[8]

  • Measure the change in fluorescence intensity over time (e.g., every second for 2-3 minutes).[8]

• Data Analysis:

  • The change in fluorescence is proportional to the change in intracellular calcium concentration.

  • Analyze the peak fluorescence response to determine the concentration-response relationship for U-46619-induced calcium mobilization.

Visualizations

The following diagrams illustrate the key signaling pathway and a general experimental workflow for using U-46619 in thrombosis research.

References

• 1. benchchem.com [benchchem.com]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. Thromboxane A2 - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. Receptor-mediated effects of a PGH2 analogue (U 46619) on human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. biodatacorp.com [biodatacorp.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Effects of prostaglandins, cAMP, and changes in cytosolic calcium on platelet aggregation induced by a thromboxane A2 mimic (U46619) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. apexbt.com [apexbt.com]

Application Notes and Protocols for 5-trans U-46619 in Pulmonary Hypertension Animal Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of 5-trans U-46619, a stable thromboxane (B8750289) A2 (TXA2) mimetic, in the induction of acute pulmonary hypertension (PH) in animal models. This model is valuable for studying the pathophysiology of PH and for the preclinical evaluation of novel therapeutic agents.

Introduction

5-trans U-46619 is a potent vasoconstrictor that acts as a thromboxane A2 (TP) receptor agonist.[1] Its administration in animal models provides a reliable and reversible method for inducing acute pulmonary hypertension.[2][3][4] This model is characterized by a rapid increase in mean pulmonary arterial pressure (mPAP) and pulmonary vascular resistance (PVR).[3][5][6] The reversibility of U-46619's effects, with hemodynamic parameters returning to baseline shortly after cessation of infusion, makes it particularly useful for studies requiring a transient hypertensive state.[3][5]

High doses of U-46619 can lead to severe complications, including vascular collapse, right ventricular injury, and cardiac decompensation.[2][3][5] Therefore, a stepwise, weight-adjusted infusion protocol is crucial for achieving a stable and controlled level of pulmonary hypertension without significant systemic hemodynamic compromise.[3][5]

Quantitative Data Summary

The following tables summarize the hemodynamic effects of U-46619 infusion in porcine models of acute pulmonary hypertension.

Table 1: Hemodynamic Parameters at Baseline and During U-46619 Infusion in a Porcine Model [3][6]

Parameter	Baseline (mean ± SD)	U-46619 Infusion (mean ± SD)	P-value
Heart Rate (HR, beats/min)	85.8 ± 14.4	108.6 ± 20.7	<0.05
Mean Blood Pressure (mBP, mmHg)	69.4 ± 10.1	78.4 ± 14.3	<0.05
Mean Pulmonary Artery Pressure (mPAP, mmHg)	16.6 ± 2.7	40.8 ± 3.3	<0.001
Right Atrial Pressure (RAP, mmHg)	5.8 ± 2.2	10.6 ± 3.9	<0.01
Cardiac Output (CO, L/min)	4.1 ± 0.9	3.1 ± 0.8	<0.05
Pulmonary Vascular Resistance (PVR, dynes·s·cm⁻⁵)	235.4 ± 88.7	1014.4 ± 350.9	<0.001
Systemic Vascular Resistance (SVR, dynes·s·cm⁻⁵)	1344.6 ± 401.9	2056.2 ± 814.1	<0.05

Table 2: U-46619 Infusion Rates and Target mPAP in Porcine Models

Study	Animal Model	U-46619 Infusion Rate (µg·kg⁻¹·min⁻¹)	Target mPAP (mmHg)	Outcome
Goncharova et al. (2020)[3][5][6]	Male Landrace pigs (32.7 ± 3.8 kg)	Stepwise increase: 0.025, 0.05, 0.075, 0.1, 0.12, 0.15, 0.175	40	Stable PH achieved with lower doses; higher doses caused hemodynamic collapse.
Klinke et al. (2010)[7]	German Landrace pigs (31.4 ± 2.2 kg)	Incremental dosage: 0.2 to 0.8	40	Stable PH for 180 minutes.
Belge et al. (2002)[8]	Anesthetized pigs	1.25 µg/kg (consecutive injections)	Not specified as a target, but induced significant PH	Effects blocked by a TXA2 antagonist.

Experimental Protocols

Protocol 1: Induction of Acute Pulmonary Hypertension in a Porcine Model

This protocol is based on the methodology described by Goncharova et al. (2020).[3][5][6]

1. Animal Preparation:

• Animal Model: Male Landrace pigs, weighing approximately 30-35 kg.[3]
• Anesthesia: Induce general anesthesia. While the specific agents can vary, a combination of injectable and inhalational anesthetics is common.
• Ventilation: Mechanically ventilate the animals.
• Heparinization: Administer heparin to prevent thrombosis.

2. Surgical Instrumentation and Monitoring:

• Vascular Access: Establish venous and arterial access for drug infusion and blood pressure monitoring.
• Pulmonary Artery Catheterization: Insert a Swan-Ganz catheter into the pulmonary artery for continuous monitoring of pulmonary artery pressure (PAP), right atrial pressure (RAP), and for the determination of cardiac output (CO) via thermodilution or the Fick method.[5][6]
• Systemic Blood Pressure: Monitor systemic arterial blood pressure via an arterial line.
• Electrocardiogram (ECG): Continuously monitor heart rate and rhythm.

3. U-46619 Preparation and Infusion:

• Stock Solution: Prepare a stock solution of U-46619 (e.g., 10 mg/ml from Tocris Bioscience).[6]
• Infusion Solution: Dilute the stock solution in an appropriate vehicle (e.g., saline) to the desired concentration for infusion.
• Infusion Protocol:
• Begin with a low, weight-adjusted infusion rate of U-46619.
• Employ a stepwise increase in the infusion rate to gradually raise the mPAP to the target level. A recommended starting dosage is 0.025 µg·kg⁻¹·min⁻¹, with gradual increments.[5][6]
• Dosage Regimen (Stepwise): 0.025, 0.05, 0.075, 0.1, 0.12, 0.15, 0.175 µg·kg⁻¹·min⁻¹.[5][6]
• Continuously monitor hemodynamic parameters and adjust the infusion rate to maintain the target mPAP (e.g., 40 mmHg) while avoiding severe systemic hypotension.[5][6]

4. Hemodynamic Measurements:

• Record baseline hemodynamic parameters before starting the U-46619 infusion.
• Continuously record all hemodynamic parameters throughout the infusion period.
• Calculate Pulmonary Vascular Resistance (PVR) and Systemic Vascular Resistance (SVR) using standard formulas.

5. Reversibility Assessment:

• After the experimental period, cease the U-46619 infusion.
• Continue to monitor hemodynamic parameters until they return to baseline values, which is typically observed within 15 minutes.[3][5]

Protocol 2: In Vitro Vasoconstriction Studies in Rat Pulmonary Arteries

This protocol is based on the methodology described by Alderton et al. (2009) for studying the mechanisms of U-46619-induced contraction.[9][10]

1. Tissue Preparation:

• Animal Model: Wistar rats.
• Tissue Isolation: Isolate the pulmonary arteries.
• Ring Preparation: Cut the arteries into rings. The endothelium can be left intact (E+) or be denuded (E-).

2. Experimental Setup:

• Myograph: Mount the artery rings on a wire myograph under a specific tension (e.g., 7-7.5 mN) at 37°C.[9]
• Gassing: Gas the organ bath with 95% O₂ / 5% CO₂.[9]
• Data Acquisition: Use a data collection system (e.g., Powerlab with Chart 5 software) for isometric recording of vascular tone.[9]

3. Experimental Procedure:

• Stabilization: Allow the artery rings to equilibrate in the organ bath.
• U-46619 Administration: Add cumulative concentrations of U-46619 to the organ bath to generate a concentration-response curve.
• Inhibitor Studies: To investigate the signaling pathways, pre-incubate the artery rings with various inhibitors before generating the U-46619 concentration-response curve. Examples of inhibitors include:
• Rho-kinase inhibitors: (e.g., Y-27632)[10]
• Calcium channel blockers: (e.g., nifedipine, SKF-96365)[9][10]
• Chloride channel blockers: (e.g., NPPB, DIDS)[9][10]
• Phospholipase C inhibitors: (e.g., U73122)[9]

4. Data Analysis:

• Measure the contractile response to U-46619.
• Compare the concentration-response curves in the presence and absence of inhibitors to elucidate the signaling mechanisms.

Visualizations

Signaling Pathway of U-46619 in Pulmonary Artery Smooth Muscle Cells

Caption: U-46619 signaling cascade in smooth muscle.

Experimental Workflow for Induction of Acute Pulmonary Hypertension

Caption: Workflow for U-46619-induced acute PH model.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. Modeling of Acute Pulmonary Arterial Hypertension in Pigs Using a Stable Thromboxane A2 Analogue (U46619): Dose Adjustment and Assessment of Hemodynamic Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. Comparison of 3 Methods to Induce Acute Pulmonary Hypertension in Pigs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 5-trans U-46619 in Organ Bath Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the use of 5-trans U-46619, a stable thromboxane (B8750289) A2 (TXA2) mimetic, in organ bath studies to investigate vascular smooth muscle contraction. This document includes a summary of quantitative data, a comprehensive experimental methodology, and diagrams of the relevant signaling pathway and experimental workflow.

Introduction

5-trans U-46619 is a potent and selective agonist of the thromboxane A2 (TP) receptor.[1] Due to its stability in aqueous solutions compared to the endogenous ligand, U-46619 is a widely used pharmacological tool to study the physiological and pathophysiological roles of TXA2 in inducing platelet aggregation and smooth muscle contraction.[1] Organ bath studies using isolated blood vessel segments are a classical and robust method to characterize the contractile or relaxant properties of pharmacological agents like U-46619.

Quantitative Data Summary

The following table summarizes the potency (pEC50 and EC50) and maximal contractile response (Emax) of U-46619 in various isolated blood vessels from different species. These values are crucial for experimental design and for comparing results across different studies.

Tissue	Species	Endothelium	pEC50	EC50 (nM)	Emax (% of KCl contraction)	Reference
Pulmonary Artery	Human	-	8.43	~3.7	139%	[2]
Coronary Artery	Human	-	-	-	Potentiates 5-HT contraction	[3]
Subcutaneous Resistance Arteries	Human	-	7.79	16	127.5%	[4]
Thoracic Aorta	Rat	Intact	-	6.54	-	[1]
Thoracic Aorta	Rat	Denuded	-	0.478	-	[1]
Mesenteric Artery	Rat (WKY)	Denuded	-	-	-	[5][6]
Mesenteric Artery	Rat (SHR)	Denuded	-	-	Significantly increased vs WKY	[5][6]
Pulmonary Artery	Rat	Intact/Denuded	-	-	Sensitive to Rho-kinase inhibition	[7]
Coronary Artery	Porcine	-	-	12 (control), 36 (cultured)	-	[8]
Small Airways	Rat	-	-	6.9	-	[9]
Large Airways	Rat	-	-	66	-	[9]

pEC50 is the negative logarithm of the molar concentration of an agonist that produces 50% of the maximal possible effect. EC50 is the molar concentration of an agonist that produces 50% of the maximal possible effect. Emax is the maximum response achievable by an agonist.

Experimental Protocol

This protocol details the steps for conducting an organ bath experiment to determine the concentration-response curve of U-46619 in isolated arterial rings.

Materials and Reagents

• Isolated Tissue: Thoracic aorta, mesenteric artery, or other blood vessel of interest.

• Krebs-Henseleit Solution (Physiological Salt Solution):

  • NaCl: 118 mM

  • KCl: 4.7 mM

  • CaCl2: 2.5 mM

  • MgSO4: 1.2 mM

  • KH2PO4: 1.2 mM

  • NaHCO3: 25 mM

  • Glucose: 11.1 mM

• Carbogen (B8564812) Gas: 95% O2 / 5% CO2

• U-46619 Stock Solution: Prepare a high concentration stock solution (e.g., 10 mM) in a suitable solvent like ethanol (B145695) or DMSO and store at -20°C. Further dilutions should be made in distilled water or saline on the day of the experiment.

• Potassium Chloride (KCl) Solution: For tissue viability check (e.g., 60-80 mM).

• Organ Bath System: Including tissue holders, force-displacement transducer, and data acquisition system.

Methodology

• Tissue Preparation:

  • Euthanize the animal according to approved ethical protocols.

  • Carefully dissect the desired artery and place it in ice-cold Krebs-Henseleit solution.[2]

  • Gently remove adhering connective and adipose tissue under a dissecting microscope.

  • Cut the artery into rings of 2-4 mm in length.[2]

  • For endothelium-denuded experiments, gently rub the intimal surface of the ring with a fine wire or wooden stick.[2]

• Mounting the Tissue:

  • Suspend each arterial ring between two stainless steel hooks or wires in an organ bath chamber filled with Krebs-Henseleit solution.[2]

  • One hook is fixed to a stationary support, and the other is connected to an isometric force transducer.[2]

• Equilibration:

  • Maintain the organ bath at 37°C and continuously bubble with carbogen gas.[2]

  • Allow the tissues to equilibrate for 60-90 minutes under a resting tension (e.g., 1-2 grams for rat aorta).[2]

  • During equilibration, wash the tissues with fresh Krebs-Henseleit solution every 15-20 minutes.[2]

• Viability Check:

  • To assess the viability of the tissue, induce a contraction with a high concentration of KCl (e.g., 60-80 mM).[2]

  • A robust and sustained contraction indicates healthy tissue.

  • Wash the tissue with fresh Krebs-Henseleit solution to allow it to return to the baseline tension.[2]

• Cumulative Concentration-Response Curve:

  • Once the baseline is stable, add U-46619 to the organ bath in a cumulative manner, increasing the concentration in logarithmic steps (e.g., from 1 nM to 1 µM).[2]

  • Allow the contraction to reach a stable plateau at each concentration before adding the next.[2]

  • Record the contractile force continuously using a data acquisition system.

Data Analysis

• Express the contractile response at each U-46619 concentration as a percentage of the maximal contraction induced by KCl.

• Plot the concentration of U-46619 on a logarithmic scale against the percentage of maximal contraction.

• Fit the data to a sigmoidal dose-response curve to determine the pEC50, EC50, and Emax values.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway of U-46619-induced vasoconstriction and the general workflow of an organ bath experiment.

U-46619 signaling pathway in vascular smooth muscle cells.

Experimental workflow for an organ bath study with U-46619.

References

• 1. Response of rat thoracic aortic rings to thromboxane mimetic U-46,619: roles of endothelium-derived relaxing factor and thromboxane A2 release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The strong contractile effect of the thromboxane receptor agonist U-46619 in isolated human pulmonary arteries and its competitive antagonism by BM-13.505 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of contractile responses to 5-hydroxytryptamine and sumatriptan in human isolated coronary artery: synergy with the thromboxane A2-receptor agonist, U46619 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. reprocell.com [reprocell.com]
• 5. Frontiers | Thromboxane-induced contractile response of mesenteric arterioles is diminished in the older rats and the older hypertensive rats [frontiersin.org]
• 6. Thromboxane-induced contractile response of mesenteric arterioles is diminished in the older rats and the older hypertensive rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Effects of the thromboxane receptor agonist U46619 and endothelin-1 on large and small airways - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of U-46619 in Radioligand Binding Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2.[1][2] It functions as a potent and selective agonist for the thromboxane (B8750289) A2 (TP) receptor, a G-protein coupled receptor (GPCR).[3] The endogenous ligand for the TP receptor, thromboxane A2 (TXA2), is highly unstable, making U-46619 an invaluable tool for studying TP receptor pharmacology and signaling.[4] Radioligand binding assays are a cornerstone technique for characterizing the interaction between ligands like U-46619 and their receptors. These assays allow for the quantitative determination of receptor affinity (Kd, Ki) and density (Bmax), providing critical data for drug discovery and molecular pharmacology research.[5][6]

This document provides a detailed guide to using U-46619 in two fundamental types of radioligand binding assays: saturation and competition assays.

Principles of Radioligand Binding Assays

Radioligand binding assays directly measure the interaction of a radiolabeled ligand with its receptor.[5] The basic principle involves incubating a source of receptors (e.g., cell membranes or tissue homogenates) with a radioligand. After reaching equilibrium, the bound radioligand is separated from the unbound, and the amount of radioactivity in the bound fraction is quantified.

• Total Binding : The total amount of radioligand bound to the receptor preparation.

• Non-specific Binding (NSB) : The portion of the radioligand that binds to components other than the target receptor. This is determined by adding a high concentration of an unlabeled ligand (like U-46619) to saturate the specific receptor sites, leaving only non-specific binding to be measured.[1]

• Specific Binding : The amount of radioligand bound specifically to the target receptor. It is calculated by subtracting non-specific binding from total binding.

Two primary experimental designs are employed:

• Saturation Assays : These experiments involve incubating the receptor preparation with increasing concentrations of a radioligand to determine the maximal number of binding sites (Bmax) and the equilibrium dissociation constant (Kd) of the radioligand.[5][7]

• Competition Assays : In these assays, the receptor preparation is incubated with a fixed concentration of a radioligand and varying concentrations of an unlabeled competing ligand (e.g., U-46619). This allows for the determination of the competitor's inhibitory constant (Ki), which reflects its affinity for the receptor.[5][8]

Thromboxane A2 (TP) Receptor Signaling

U-46619 binding to the TP receptor initiates downstream signaling cascades. The TP receptor primarily couples to Gq/G11 and G12/G13 G-proteins.[4][9]

• Gq Pathway : Activation of Gq stimulates phospholipase C (PLC), which cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 mediates the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).[1][4]

• G12/G13 Pathway : This pathway activates the small GTPase Rho, leading to the activation of Rho-associated kinase (ROCK). ROCK phosphorylates and inactivates myosin light chain phosphatase (MLCP), promoting smooth muscle contraction.[9][10]

References

• 1. benchchem.com [benchchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. rndsystems.com [rndsystems.com]
• 4. benchchem.com [benchchem.com]
• 5. Radioligand Binding Assay - Creative Bioarray [dda.creative-bioarray.com]
• 6. Ligand binding assay - Wikipedia [en.wikipedia.org]
• 7. The GraphPad Guide to Analyzing Radioligand Binding Data [farmamol.web.uah.es]
• 8. IC50 - Wikipedia [en.wikipedia.org]
• 9. portlandpress.com [portlandpress.com]
• 10. medchemexpress.com [medchemexpress.com]

Measuring Intracellular Calcium Mobilization with the Thromboxane A2 Receptor Agonist U-46619

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to measuring intracellular calcium mobilization in response to the thromboxane (B8750289) A2 (TXA2) receptor agonist, U-46619. While the inquiry specified 5-trans U-46619, it is crucial to note that the predominant and extensively studied isomer is the 5-cis form, U-46619. The 5-trans isomer is typically a minor component in commercial preparations, and its distinct biological activity is not well-documented.[1] Therefore, these notes will focus on the application of the widely-used and potent TXA2 mimetic, U-46619, for studying intracellular calcium signaling.

U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2.[1][2] It acts as a potent agonist for the thromboxane A2 (TP) receptor, a G-protein coupled receptor (GPCR).[2][3] Activation of the TP receptor by U-46619 initiates a signaling cascade that leads to a rapid increase in intracellular calcium concentration ([Ca2+]i), a key event in various physiological processes, including platelet aggregation and smooth muscle contraction.[1][3][4]

Principle of the Assay

The measurement of intracellular calcium mobilization relies on the use of fluorescent calcium indicators, such as Fura-2 AM or Fluo-4 AM.[1][5] These indicators are cell-permeable esters that, once inside the cell, are cleaved by intracellular esterases into their active, membrane-impermeable forms. Upon binding to calcium, the fluorescence properties of these dyes change, allowing for the quantification of changes in [Ca2+]i.

For ratiometric dyes like Fura-2, the excitation wavelength shifts upon calcium binding, and the ratio of fluorescence emission at two different excitation wavelengths (e.g., 340 nm and 380 nm) is used to determine the calcium concentration.[6][7][8] This ratiometric measurement minimizes issues such as uneven dye loading, photobleaching, and variations in cell thickness.[6][7] For single-wavelength dyes like Fluo-4, the fluorescence intensity increases upon calcium binding.

Signaling Pathway of U-46619-Induced Calcium Mobilization

U-46619 binding to the TP receptor primarily activates the Gq alpha subunit of the heterotrimeric G-protein.[3][4] This activation leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[4] IP3 diffuses through the cytosol and binds to its receptor on the endoplasmic reticulum (ER), triggering the release of stored calcium into the cytoplasm.[4] This initial release can be followed by an influx of extracellular calcium through plasma membrane channels.[9][10]

U-46619 signaling pathway leading to intracellular calcium release.

Experimental Protocols

Protocol 1: Measurement of Intracellular Calcium Mobilization using Fura-2 AM

This protocol outlines the measurement of U-46619-induced intracellular calcium mobilization in a cell line expressing the TP receptor (e.g., HEK293 cells stably expressing the human TP receptor) using the fluorescent calcium indicator Fura-2 AM.[5][8][10][11][12]

Materials:

• HEK293 cells stably expressing the human TP receptor

• Cell culture medium (e.g., DMEM with 10% FBS)

• Black-walled, clear-bottom 96-well plates

• Fura-2 AM

• Pluronic F-127

• Probenecid (B1678239) (optional, improves dye retention)

• Hanks' Balanced Salt Solution (HBSS) or other physiological buffer

• U-46619

• Fluorescence plate reader capable of ratiometric measurements (excitation at 340 nm and 380 nm, emission at ~510 nm)

Procedure:

• Cell Seeding: Seed the cells onto black-walled, clear-bottom 96-well plates and grow to 80-90% confluence.[8]

• Loading with Fura-2 AM:

  • Prepare a loading buffer containing 1-5 µM Fura-2 AM and 0.02% Pluronic F-127 in HBSS. The addition of 2.5 mM probenecid is recommended to prevent dye leakage.[8][13]

  • Remove the culture medium from the cells and wash once with HBSS.

  • Add the loading buffer to each well and incubate for 45-60 minutes at 37°C in the dark.[1][5]

• Washing: After incubation, wash the cells twice with HBSS to remove excess extracellular dye.[5][8]

• Assay:

  • Add 100 µL of HBSS (with probenecid if used previously) to each well.

  • Place the plate in the fluorescence plate reader and allow it to equilibrate to the desired temperature (typically 37°C).

  • Establish a stable baseline fluorescence reading for each well by measuring the emission at ~510 nm with alternating excitation at 340 nm and 380 nm.

  • Program the instrument to inject the desired concentrations of U-46619 into the wells.

  • Measure the change in fluorescence intensity ratio (F340/F380) over time (e.g., every 1-3 seconds for 2-3 minutes).[8]

• Data Analysis:

  • The ratio of the fluorescence intensities at the two excitation wavelengths is proportional to the intracellular calcium concentration.

  • Calculate the change in the 340/380 nm ratio to determine the calcium response.

  • Normalize the data to the baseline fluorescence before the addition of the agonist.

  • A dose-response curve can be generated by plotting the peak change in the fluorescence ratio against the concentration of U-46619 to determine the EC50 value.

Experimental Workflow

General experimental workflow for measuring U-46619-induced calcium mobilization.

Data Presentation

The following table summarizes reported EC50 values for U-46619 in various biological assays, including those related to calcium mobilization and downstream functional responses.

Parameter	Cell/Tissue Type	EC50 Value (µM)	Reference
Calcium Mobilization	Rabbit Platelets	0.15	[14]
Shape Change	Human Platelets	0.035	[2][15]
PI Hydrolysis	Rabbit Platelets	0.20	[14]
GTPase Activity	Rabbit Platelet Membranes	0.12	[14]
Aggregation	Rabbit Platelets	0.58	[14]
Serotonin Release	Human Platelets	0.536	[15]
Fibrinogen Receptor Binding	Human Platelets	0.53	[15]

Troubleshooting and Considerations

• Dye Loading: Inadequate dye loading can result in a low signal-to-noise ratio. Optimize dye concentration, loading time, and temperature for your specific cell type. The use of Pluronic F-127 is crucial for solubilizing the AM ester in aqueous media.[6]

• Cell Health: Ensure cells are healthy and not overgrown, as this can affect their response to stimuli.

• Agonist Concentration: Prepare a wide range of U-46619 concentrations to generate a complete dose-response curve. U-46619 is typically dissolved in a solvent like DMSO or ethanol; ensure the final solvent concentration in the assay is low and does not affect the cells.

• Receptor Expression: The magnitude of the calcium response will depend on the level of TP receptor expression in the chosen cell line.

• Extracellular Calcium: The U-46619-induced calcium signal has two components: release from intracellular stores and influx from the extracellular medium.[10] Performing experiments in calcium-free buffer can help to dissect these two components.

By following these protocols and considering the key aspects of the assay, researchers can reliably measure intracellular calcium mobilization in response to U-46619 and gain valuable insights into thromboxane A2 receptor signaling.

References

• 1. benchchem.com [benchchem.com]
• 2. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 3. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. ionbiosciences.com [ionbiosciences.com]
• 7. Fura-2 AM calcium imaging protocol | Abcam [abcam.com]
• 8. Measurement of the Intracellular Calcium Concentration with Fura-2 AM Using a Fluorescence Plate Reader - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Thromboxane A2-induced contraction of rat caudal arterial smooth muscle involves activation of Ca2+ entry and Ca2+ sensitization: Rho-associated kinase-mediated phosphorylation of MYPT1 at Thr-855, but not Thr-697 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Effects of U46619 on intracellular Ca++ concentration and tension in human umbilical artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Alterations by a thromboxane A2 analog (U46619) of calcium dynamics in isolated rat cardiomyocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. moodle2.units.it [moodle2.units.it]
• 13. A2B adenosine receptor-triggered intracellular calcium mobilization: Cell type-dependent involvement of Gi, Gq, Gs proteins and protein kinase C - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Thromboxane A2-mediated shape change: independent of Gq-phospholipase C--Ca2+ pathway in rabbit platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 15. apexbt.com [apexbt.com]

Application Notes and Protocols for Investigating the RhoA/Rho-kinase Pathway using 5-trans U-46619

Audience: Researchers, scientists, and drug development professionals.

Introduction:

5-trans U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and acts as a potent thromboxane (B8750289) A2 (TP) receptor agonist.[1][2] It is widely utilized in research to investigate the physiological and pathological roles of the thromboxane A2 signaling pathway, which is crucial in processes such as platelet aggregation, vasoconstriction, and smooth muscle contraction.[2][3] A key signaling cascade activated by U-46619 is the RhoA/Rho-kinase (ROCK) pathway. Upon binding to the TP receptor, which can couple to G12/G13 proteins, U-46619 stimulates the activation of the small GTPase RhoA.[2] Activated, GTP-bound RhoA then activates its downstream effector, Rho-kinase (ROCK), which in turn phosphorylates various substrates, leading to cellular responses like smooth muscle contraction.[2][4] These application notes provide detailed protocols for utilizing 5-trans U-46619 to study the RhoA/Rho-kinase pathway.

Data Presentation

The following tables summarize key quantitative data for the use of 5-trans U-46619 in cellular assays.

Table 1: Effective Concentrations of 5-trans U-46619 in Various Assays

Assay Type	Cell/Tissue Type	Effective Concentration (EC50 or Range)	Reference
Platelet Aggregation	Human Platelets	EC50: 0.58 µM	[5]
Platelet Shape Change	Human Platelets	EC50: 0.013 µM	[5]
RhoA Activation	Human Aortic Smooth Muscle Cells (AoSMCs)	Maximal response at 100–1000 nM	[6]
Myosin Light Chain (MLC) Phosphorylation	Intrapulmonary Artery	Time-dependent increase with 100 nM	[7]
Vasoconstriction	Mouse Coronary Artery	Concentration-dependent	[8]

Table 2: General Properties of 5-trans U-46619

Property	Value	Reference
Molecular Weight	350.5 g/mol
Purity	>98%
Biological Description	Potent thromboxane A2 agonist
EC50 (general)	35 nM

Experimental Protocols

RhoA Activation Assay (Pull-down Method)

This protocol is designed to selectively isolate and quantify the active, GTP-bound form of RhoA from cell lysates after stimulation with 5-trans U-46619.

Materials:

• Cells of interest (e.g., smooth muscle cells, platelets)

• 5-trans U-46619 (appropriate stock solution)

• RhoA Activation Assay Kit (containing Rhotekin-RBD beads and lysis buffer)[9]

• Phosphate-buffered saline (PBS), ice-cold

• Protease and phosphatase inhibitor cocktails

• 2x Laemmli sample buffer

• SDS-PAGE gels and Western blotting apparatus

• Anti-RhoA antibody

• Secondary antibody (HRP-conjugated)

• Chemiluminescent substrate

Procedure:

• Cell Culture and Stimulation:

  • Culture cells to 80-90% confluency.[10]

  • Serum-starve the cells for 2-4 hours prior to the experiment to reduce basal RhoA activity.

  • Stimulate the cells with the desired concentration of 5-trans U-46619 (e.g., 100 nM - 1 µM) for a predetermined time (e.g., 5-15 minutes). Include an unstimulated control.[6]

• Cell Lysis:

  • Aspirate the culture medium and wash the cells twice with ice-cold PBS.[10]

  • Add ice-cold lysis buffer (supplemented with protease and phosphatase inhibitors) to the cells.[9][10]

  • Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.[10]

  • Centrifuge the lysate at 14,000 x g for 10 minutes at 4°C to pellet cell debris.[10]

  • Collect the supernatant, which contains the total cellular protein. Determine the protein concentration using a standard protein assay.

• Pull-down of Active RhoA:

  • Normalize the protein concentration of all samples with lysis buffer.

  • To 500 µg - 1 mg of total protein, add Rhotekin-RBD agarose (B213101) beads.[10]

  • Incubate the mixture for 1 hour at 4°C with gentle agitation.[10]

  • Pellet the beads by centrifugation at 5,000 x g for 1 minute at 4°C.[11]

  • Carefully aspirate the supernatant.

  • Wash the bead pellet three to four times with wash buffer provided in the kit to remove non-specific binding.[9]

• Western Blotting:

  • After the final wash, resuspend the beads in 2x Laemmli sample buffer.[9]

  • Boil the samples at 95-100°C for 5 minutes to elute the bound proteins.

  • Centrifuge to pellet the beads and load the supernatant onto an SDS-PAGE gel.

  • Also, load a small amount (20-30 µg) of the total cell lysate to determine the total RhoA expression.

  • Perform SDS-PAGE and transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.[10]

  • Incubate the membrane with a primary antibody against RhoA overnight at 4°C.[10]

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using a chemiluminescent substrate and an imaging system.

• Data Analysis:

  • Quantify the band intensity for the pull-down samples (active RhoA) and the total lysate samples (total RhoA).

  • Normalize the active RhoA signal to the total RhoA signal for each condition.

  • Express the results as a fold change relative to the unstimulated control.

Rho-kinase (ROCK) Activity Assay (ELISA-based)

This protocol measures ROCK activity by quantifying the phosphorylation of a specific ROCK substrate, such as Myosin Phosphatase Target Subunit 1 (MYPT1).[12]

Materials:

• Cell lysates prepared as described in the RhoA activation assay.

• ROCK Activity Assay Kit (e.g., from Cell Biolabs, Sigma-Aldrich) containing a MYPT1-coated plate, anti-phospho-MYPT1 antibody, and other necessary reagents.[12][13]

• ATP solution

• Kinase reaction buffer

Procedure:

• Sample Preparation:

  • Prepare cell lysates from control and 5-trans U-46619-stimulated cells as described previously.

  • Use the cell lysate directly or perform an immunoprecipitation for ROCK if desired.

• Kinase Reaction:

  • Add the cell lysate samples to the wells of the MYPT1-coated microtiter plate.[12]

  • Initiate the kinase reaction by adding a solution containing ATP and kinase reaction buffer to each well.[12]

  • Incubate the plate at 30°C for 30-60 minutes with gentle agitation.[12]

• Detection of Phosphorylation:

  • Stop the kinase reaction by washing the wells with the provided wash buffer.[12]

  • Add a primary antibody specific for phosphorylated MYPT1 (e.g., anti-phospho-MYPT1 Thr696) to each well.[12]

  • Incubate for 1 hour at room temperature.[12]

  • Wash the wells to remove unbound primary antibody.

  • Add an HRP-conjugated secondary antibody and incubate for 1 hour at room temperature.[12]

  • Wash the wells thoroughly.

• Signal Measurement:

  • Add a chromogenic substrate (e.g., TMB) to each well and incubate until a color develops.[13]

  • Stop the reaction by adding a stop solution.[13]

  • Measure the absorbance at 450 nm using a microplate reader.[13]

• Data Analysis:

  • Subtract the absorbance of the blank wells from the absorbance of the sample wells.

  • The absorbance is directly proportional to the ROCK activity in the sample.

  • Express the results as a fold change in ROCK activity relative to the unstimulated control.

Myosin Light Chain (MLC) Phosphorylation Assay (Western Blot)

This assay assesses the downstream effects of RhoA/ROCK activation by measuring the phosphorylation of myosin light chain (MLC).

Materials:

• Cell lysates prepared as described in the RhoA activation assay.

• SDS-PAGE gels and Western blotting apparatus.

• Primary antibodies: anti-phospho-MLC (e.g., Ser19) and anti-total MLC.

• Secondary antibody (HRP-conjugated).

• Chemiluminescent substrate.

Procedure:

• Sample Preparation:

  • Prepare cell lysates from control and 5-trans U-46619-stimulated cells.

  • Determine the protein concentration and normalize all samples.

• Western Blotting:

  • Load equal amounts of protein (e.g., 20-40 µg) onto an SDS-PAGE gel.

  • Perform electrophoresis and transfer the proteins to a membrane.

  • Block the membrane for 1 hour at room temperature.

  • Incubate one membrane with the anti-phospho-MLC antibody and another with the anti-total MLC antibody overnight at 4°C.

  • Wash the membranes and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using a chemiluminescent substrate.

• Data Analysis:

  • Quantify the band intensities for phosphorylated MLC and total MLC.

  • Calculate the ratio of phospho-MLC to total MLC for each sample.

  • Express the results as a fold change in MLC phosphorylation relative to the unstimulated control.

Visualizations

Caption: Signaling pathway of 5-trans U-46619-induced RhoA activation.

Caption: Experimental workflow for investigating the RhoA/ROCK pathway.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. RhoA-Rho kinase pathway mediates thrombin- and U-46619-induced phosphorylation of a myosin phosphatase inhibitor, CPI-17, in vascular smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Differential regulation of RhoA-mediated signaling by the TPα and TPβ isoforms of the human thromboxane A2 receptor: Independent modulation of TPα signaling by prostacyclin and nitric oxide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. RhoA Activation Assay [bio-protocol.org]
• 10. cellbiolabs.com [cellbiolabs.com]
• 11. RhoA Pull-Down Activation Assay Kit - NewEast Biosciences - GTPase, Oncogene and Bioactive Protein [neweastbio.com]
• 12. cellbiolabs.com [cellbiolabs.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols for Light Transmission Aggregometry with 5-trans U-46619

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing 5-trans U-46619 in light transmission aggregometry (LTA) to study platelet function. LTA is the gold standard for assessing platelet aggregation, and 5-trans U-46619, a stable thromboxane (B8750289) A2 (TXA2) analog, is a potent agonist used to induce platelet activation and aggregation.[1][2][3][4][5] This methodology is crucial for investigating platelet disorders, screening for novel antiplatelet therapies, and understanding the mechanisms of thrombosis.[1]

Introduction to 5-trans U-46619 and Light Transmission Aggregometry

5-trans U-46619, chemically known as (5Z)-7-[(1R,4S,5S,6R)-6-[(1E,3R)-3-hydroxy-1-octenyl]-2-oxabicyclo[2.2.1]hept-5-yl]-5-heptenoic acid, mimics the action of the endogenous pro-thrombotic agent Thromboxane A2.[1] It binds to and activates the thromboxane A2 receptor (TP receptor) on the surface of platelets. This G-protein coupled receptor, upon activation, initiates a signaling cascade that leads to a rapid increase in intracellular calcium, platelet shape change, and ultimately, aggregation.[6][7]

Light Transmission Aggregometry (LTA) measures these platelet aggregation events in vitro.[5] The principle of LTA is based on the change in light transmission through a suspension of platelet-rich plasma (PRP). In a resting state, the PRP is turbid due to the uniform suspension of platelets. Upon the addition of an agonist like 5-trans U-46619, platelets aggregate, forming larger clumps. This clumping reduces the turbidity of the plasma, allowing more light to pass through the sample, which is detected by a photodiode.[5] The change in light transmission is recorded over time, generating an aggregation curve.

Signaling Pathway of 5-trans U-46619 in Human Platelets

The binding of 5-trans U-46619 to the TP receptor on platelets primarily activates the Gq alpha subunit of the associated G-protein. This initiates a signaling cascade involving phospholipase C (PLC), leading to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of calcium from the dense tubular system, increasing intracellular calcium concentrations. This calcium influx, along with DAG-mediated activation of protein kinase C (PKC), culminates in platelet shape change, granule secretion, and the conformational activation of the GPIIb/IIIa receptor, which is essential for platelet aggregation.

U-46619 Signaling Pathway in Platelets

Experimental Protocols

Protocol 1: Preparation of Platelet-Rich Plasma (PRP) and Platelet-Poor Plasma (PPP)

Materials:

• Human whole blood from healthy, consenting donors who have not taken antiplatelet medication for at least 10 days.

• Anticoagulant: 3.2% (0.109 M) sodium citrate (B86180).

• Plastic or siliconized glass tubes.

• Refrigerated centrifuge.

Procedure:

• Collect whole blood into tubes containing 3.2% sodium citrate at a 9:1 blood-to-anticoagulant ratio.[8]

• Gently invert the tubes several times to ensure proper mixing.

• Process the blood within 4 hours of collection.[2] Samples should be kept at room temperature.[2]

• To obtain PRP, centrifuge the whole blood at 150-200 x g for 10-20 minutes at room temperature (20-25°C) with the brake off.[2][8][9]

• Carefully aspirate the upper, straw-colored PRP layer and transfer it to a clean plastic tube.

• To obtain PPP, centrifuge the remaining blood at a higher speed, typically 1500-2000 x g for 15 minutes.[8]

• Collect the supernatant (PPP) and store it in a separate tube. The PPP will be used to set the 100% aggregation baseline in the aggregometer.

Protocol 2: Light Transmission Aggregometry using 5-trans U-46619

Materials:

• Platelet-Rich Plasma (PRP)

• Platelet-Poor Plasma (PPP)

• 5-trans U-46619 stock solution (e.g., in DMSO or ethanol)

• Phosphate-buffered saline (PBS) or other appropriate buffer

• Light transmission aggregometer

• Aggregometer cuvettes with stir bars

• Micropipettes

Procedure:

• Preparation of 5-trans U-46619 Working Solutions: Prepare a stock solution of 5-trans U-46619 in a suitable solvent.[8] Subsequently, prepare serial dilutions in PBS to achieve the desired final concentrations for the assay (e.g., ranging from 0.1 µM to 10 µM).[8]

• Instrument Setup: Turn on the aggregometer and allow it to warm up to 37°C.[2]

• Baseline Calibration:

  • Pipette the appropriate volume of PRP (e.g., 450 µL) into a cuvette with a stir bar. Place the cuvette in the incubation well of the aggregometer.

  • Place a cuvette containing the same volume of PPP into the reference well.

  • Set the baseline for 0% aggregation with the PRP sample and 100% aggregation with the PPP sample.[8]

• Aggregation Measurement:

  • Move the PRP cuvette to the assay well. The instrument should be set to stir the sample, typically at 1000-1200 rpm.[9]

  • Allow the PRP to equilibrate for at least 5 minutes at 37°C.[8]

  • Initiate the recording of light transmission.

  • Add a small volume (e.g., 50 µL) of the 5-trans U-46619 working solution to the PRP to start the aggregation reaction.[8]

  • Record the change in light transmission for a predefined period, typically 5-10 minutes.[8]

• Data Analysis: The primary endpoint is the maximal percentage of aggregation. Other parameters such as the slope of the aggregation curve and the area under the curve (AUC) can also be analyzed.

Experimental Workflow

Light Transmission Aggregometry Workflow

Data Presentation

The following tables summarize quantitative data related to the use of 5-trans U-46619 in platelet aggregation studies.

Table 1: Potency of 5-trans U-46619 and its Antagonists

Compound	Parameter	Species	Value	Reference
5-trans U-46619	EC50 (Aggregation)	Human	35 nM
5-trans U-46619	EC50 (Aggregation)	Human	372 ± 94 nM	[10]
SQ 29,548	IC50 (vs. U-46619)	Human	28 nM	[11]
SQ 29,548	IC50 (vs. U-46619)	Canine	92 nM	[11]
AH 23,848	IC50 (vs. U-46619)	Human	0.5 µM	[11]
AH 23,848	IC50 (vs. U-46619)	Canine	0.6 µM	[11]
BM 13.505	IC50 (vs. U-46619)	Human	0.4 µM	[11]
BM 13.505	IC50 (vs. U-46619)	Canine	0.8 µM	[11]
BM 13.177	IC50 (vs. U-46619)	Human	3.9 µM	[11]
BM 13.177	IC50 (vs. U-46619)	Canine	4.4 µM	[11]

Table 2: Typical Experimental Conditions for LTA

Parameter	Recommended Value/Range	Reference
Anticoagulant	3.2% Sodium Citrate	[2][8]
Blood:Anticoagulant Ratio	9:1	[8]
PRP Centrifugation	150-200 x g for 10-20 min	[2][8][9]
PPP Centrifugation	1500-2000 x g for 15 min	[8]
Temperature	37°C	[2]
Stirring Speed	1000-1200 rpm	[9]
Final Concentration of U-46619	0.1 - 10 µM (Dose-response recommended)	[8]
Recording Time	5-10 minutes	[8]

Applications and Considerations

• Screening for Platelet Disorders: LTA with 5-trans U-46619 is a key diagnostic tool for identifying congenital or acquired platelet function defects related to the thromboxane pathway.[1]

• Drug Development: This assay is widely used to evaluate the efficacy of novel antiplatelet agents, particularly those targeting the TP receptor or downstream signaling molecules.

• Pre-analytical Variables: Platelet function testing is sensitive to pre-analytical variables. It is crucial to control for factors such as patient medication, venipuncture technique, and sample handling to ensure accurate and reproducible results.[2]

• Data Interpretation: The shape of the aggregation curve, the presence or absence of a secondary wave of aggregation, and the maximal aggregation percentage all provide valuable information about platelet function.[5]

By following these detailed protocols and considering the key applications, researchers can effectively utilize light transmission aggregometry with 5-trans U-46619 to advance our understanding of platelet biology and develop new therapeutic strategies for thrombotic diseases.

References

• 1. biodatacorp.com [biodatacorp.com]
• 2. Platelet Function Testing: Light Transmission Aggregometry [practical-haemostasis.com]
• 3. journals.viamedica.pl [journals.viamedica.pl]
• 4. plateletservices.com [plateletservices.com]
• 5. ashpublications.org [ashpublications.org]
• 6. Prostaglandin endoperoxide/thromboxane A2 receptor desensitization. Cross-talk with adenylate cyclase in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Different effects of two thromboxane A2/prostaglandin H2 receptor ligands, U46619 and S-145, on rabbit platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. tandfonline.com [tandfonline.com]
• 10. Desensitization of platelet thromboxane A2/prostaglandin H2 receptors by the mimetic U46619 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Antagonism of U46619-induced aggregation of human and canine platelets by four TXA2 receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting 5-trans U-46619 solubility in aqueous buffers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5-trans U-46619, focusing on solubility issues in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: What is 5-trans U-46619 and why is its solubility in aqueous buffers a concern?

A1: 5-trans U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and acts as a potent thromboxane (B8750289) A2 (TP) receptor agonist.[1] Its limited solubility in aqueous buffers can lead to precipitation, resulting in inaccurate experimental concentrations and inconsistent results.[2][3] Furthermore, 5-trans U-46619 is unstable in aqueous solutions, making proper preparation critical for experimental success.[3][4]

Q2: In which solvents is 5-trans U-46619 soluble?

A2: 5-trans U-46619 is highly soluble in organic solvents such as dimethyl sulfoxide (B87167) (DMSO), ethanol (B145695), and dimethylformamide (DMF).[4][5] Its solubility is significantly lower in aqueous buffers like phosphate-buffered saline (PBS).[4][5]

Q3: How should I prepare an aqueous working solution of 5-trans U-46619?

A3: It is recommended to first prepare a concentrated stock solution in an organic solvent like DMSO or ethanol.[2] This stock solution can then be serially diluted to the final working concentration in your aqueous experimental buffer.[2][3] For maximum solubility, if the compound is supplied in methyl acetate, this solvent should first be evaporated under a gentle stream of nitrogen before dissolving the compound in the desired solvent.[3][5] Sonication may also help to dissolve the compound in the aqueous buffer.[2]

Q4: Can I store aqueous solutions of 5-trans U-46619?

A4: It is strongly advised not to store 5-trans U-46619 in aqueous solutions for more than one day due to its instability.[4][5] Aqueous working solutions should be prepared fresh for each experiment to ensure potency and reproducibility.[2][4]

Q5: How should I store the powdered form and organic stock solutions of 5-trans U-46619?

A5: The powdered form of 5-trans U-46619 should be stored at -20°C, where it can be stable for up to two years.[2] Stock solutions in organic solvents like DMSO or ethanol should be aliquoted into single-use volumes to avoid repeated freeze-thaw cycles and stored at -20°C for up to one month or at -80°C for up to six months.[2][6]

Troubleshooting Guide

Problem: I observe precipitation when I dilute my organic stock solution of 5-trans U-46619 into my aqueous buffer.

Possible Cause	Troubleshooting Step
Low solubility in the chosen buffer.	U-46619 is sparingly soluble in aqueous buffers.[2] To prepare an aqueous solution, first evaporate the organic solvent from your stock solution under a gentle stream of nitrogen and then reconstitute the compound in the desired buffer.[2] Sonication may aid in dissolution.[2]
The final concentration in the aqueous buffer is too high.	Refer to the solubility data table below. Ensure your final concentration does not exceed the solubility limit in your specific buffer. Consider lowering the final concentration if possible.
The pH of the buffer is not optimal.	While specific pH-solubility profiles are not extensively documented in the search results, the pH of your buffer can influence the ionization state and solubility of the compound. Ensure the buffer pH is appropriate for your experimental system.
The organic solvent from the stock solution is causing the compound to crash out.	Minimize the volume of the organic stock solution added to the aqueous buffer. A common practice is to ensure the final concentration of the organic solvent (e.g., DMSO) is less than 0.5% in the final working solution.

Quantitative Solubility Data

Solvent	Approximate Solubility
Ethanol	~100 mg/mL[4][5]
DMSO	~100 mg/mL[4][5]
Dimethylformamide (DMF)	~100 mg/mL[4][5]
PBS (pH 7.2)	~1 mg/mL[4][5]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• If your 5-trans U-46619 is supplied in methyl acetate, evaporate the solvent under a gentle stream of nitrogen gas.[5]

• Immediately add the appropriate volume of DMSO to the vial to achieve a 10 mM concentration.

• Vortex briefly to ensure the compound is fully dissolved.

• Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles.[2]

• Store the aliquots at -80°C for up to six months.[2][6]

Protocol 2: Preparation of a 1 µM Working Solution in PBS (pH 7.2)

• Thaw a single aliquot of the 10 mM 5-trans U-46619 stock solution in DMSO.

• Perform serial dilutions of the stock solution in PBS (pH 7.2) to reach the final desired concentration of 1 µM.

• Ensure the final concentration of DMSO in the working solution is minimal (ideally <0.5%) to avoid solvent effects in your experiment.

• Use the freshly prepared working solution immediately and discard any unused portion at the end of the day.[4][5]

Visualizations

Caption: Troubleshooting workflow for 5-trans U-46619 precipitation issues.

Caption: Simplified signaling pathway of 5-trans U-46619.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. medchemexpress.com [medchemexpress.com]

Technical Support Center: Optimizing U-46619 Concentration for Platelet Aggregation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the thromboxane (B8750289) A2 mimetic, U-46619, to induce platelet aggregation.

Frequently Asked Questions (FAQs)

Q1: What is U-46619 and why is it used in platelet aggregation studies?

A1: U-46619 is a stable synthetic analog of the highly unstable endoperoxide prostaglandin (B15479496) H2 (PGH2) and a potent thromboxane A2 (TXA2) receptor agonist.[1][2] In platelet research, it is used to reliably induce platelet activation and aggregation by mimicking the physiological effects of TXA2.[1][2] Its stability in aqueous solutions provides a significant advantage over the naturally labile TXA2, allowing for controlled and reproducible experimental conditions.[2]

Q2: What is the general mechanism of U-46619-induced platelet aggregation?

A2: U-46619 binds to and activates the thromboxane prostanoid (TP) receptors on the platelet surface. These are G-protein coupled receptors (GPCRs) that, upon activation, primarily couple to the Gq protein. This initiates a signaling cascade involving the activation of phospholipase C (PLC), leading to an increase in intracellular calcium levels and the activation of protein kinase C (PKC).[3] This cascade ultimately triggers platelet shape change, degranulation (release of ADP, serotonin), and aggregation.[1][4][5]

Q3: What is a typical concentration range for U-46619 to induce platelet aggregation?

A3: The optimal concentration of U-46619 can vary depending on the species, the specific experimental conditions (e.g., platelet-rich plasma vs. washed platelets), and the desired endpoint. However, a general concentration range to explore for constructing a concentration-response curve is between 10 nM and 10 µM.[6] For specific applications, concentrations around 1 µM are often effective.[7][8]

Q4: Why am I observing significant donor-to-donor variability in platelet response to U-46619?

A4: Significant variability in platelet aggregation responses between donors is a known phenomenon. This can be attributed to several factors, including genetic variations in the TP receptor or other signaling proteins.[1][9] It has been reported that approximately 10-20% of the normal human population may show non-sensitivity to U-46619 in platelet-rich plasma aggregometry.[10] It is crucial to acknowledge this inherent biological variability and, if possible, screen donors or use a larger donor pool to ensure the robustness of experimental findings.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
No or low platelet aggregation response	U-46619 concentration is too low.	Perform a dose-response curve to determine the optimal concentration for your specific experimental setup (e.g., 10 nM to 10 µM).[6]
Donor platelets are non-responsive.	A significant portion of the healthy population (~10-20%) may be hyposensitive to U-46619.[10] Screen multiple donors or use pooled platelet samples if your protocol allows.
Poor platelet quality.	Ensure proper blood collection and platelet-rich plasma (PRP) preparation techniques to avoid premature platelet activation. Use fresh blood and process it promptly.[6][9]
Presence of inhibiting substances.	Ensure labware is clean and free of detergents or other chemicals. If studying drug effects, consider potential interactions. Aspirin (B1665792) at high concentrations (>1 mM) can paradoxically augment U-46619-induced aggregation.[11]
High variability between replicates	Inconsistent pipetting or mixing.	Ensure accurate and consistent addition of U-46619 to the platelet suspension. Ensure proper and consistent stirring in the aggregometer cuvette.
Temperature fluctuations.	Maintain a constant temperature of 37°C in the aggregometer block, as platelet function is temperature-sensitive.[6][9]
Platelet count not standardized.	Adjust the platelet count of the PRP to a consistent concentration (e.g., 2.5 x 10⁸ platelets/mL) using platelet-poor plasma (PPP) for all experiments.[6]
Unexpected potentiation of aggregation	Synergistic effects with other agonists.	U-46619-induced aggregation is heavily dependent on the release of ADP.[4][5] Contamination with other agonists or the presence of certain drugs can enhance the response.
Use of whole blood with chemiluminescence reagents.	The addition of luciferase and luciferin (B1168401) to detect ATP secretion in whole blood aggregometry has been shown to significantly improve the aggregation response to U-46619.[10]

Quantitative Data Summary

The following tables summarize key quantitative parameters for using U-46619 in platelet aggregation studies.

Table 1: Effective Concentration (EC₅₀) Values for U-46619

Parameter	Value	Species/System	Reference
TP Receptor Agonism	0.035 µM	Not specified	[6]
Platelet Shape Change	0.035 µM	Human	[4][6]
Platelet Aggregation	0.58 µM	Rabbit	[6]
Vasoconstriction	~0.016 µM	Human Resistance Arteries	[6]

Table 2: Recommended Concentration Ranges for Platelet Aggregation Assays

Application	Concentration Range	Species/System	Reference
General Platelet Aggregation	1 nM - 10 µM	General	[6]
Dose-Response Curve	0.03 µM - 10 µM	Fish (Thrombocytes)	[12]
Washed Platelet Aggregation	0.3 µM - 3 µM	Mouse	[7]
Platelet-Rich Plasma Aggregation	~1.5 µM	Human	[13]

Experimental Protocols

Protocol 1: Preparation of Platelet-Rich Plasma (PRP)

• Blood Collection: Draw whole blood from healthy, consenting donors into tubes containing 3.2% sodium citrate (B86180) anticoagulant (ratio of 9 parts blood to 1 part anticoagulant).[6][9] Discard the first 2-3 mL to avoid tissue factor contamination.[9]

• Centrifugation: Centrifuge the blood at 200 x g for 15 minutes at room temperature.[6][9] This will separate the blood into three layers: red blood cells at the bottom, a "buffy coat" of white blood cells in the middle, and the yellowish platelet-rich plasma (PRP) at the top.

• PRP Isolation: Carefully aspirate the upper PRP layer without disturbing the buffy coat and transfer it to a new polypropylene (B1209903) tube.[9]

• Platelet Count Adjustment: Determine the platelet count in the PRP using a hematology analyzer. Adjust the platelet count to a standardized concentration, typically 2.5 x 10⁸ platelets/mL, by diluting with platelet-poor plasma (PPP).[6] PPP is obtained by centrifuging the remaining blood at a higher speed (e.g., 2000 x g for 10 minutes).[6]

• Resting Period: Allow the adjusted PRP to rest for at least 30 minutes at room temperature before initiating the aggregation assay.[9]

Protocol 2: U-46619-Induced Platelet Aggregation Assay (Light Transmission Aggregometry)

• Instrument Setup: Turn on the light transmission aggregometer and allow the heating block to equilibrate to 37°C.[9]

• Sample Preparation: Pipette 450 µL of the adjusted PRP into a glass aggregometer cuvette containing a small magnetic stir bar.[6]

• Incubation: Place the cuvette in the heating block of the aggregometer and allow it to incubate for 5 minutes at 37°C with stirring.[6]

• Baseline Reading: Set the baseline (0% aggregation) with the PRP sample and the 100% aggregation mark with a corresponding PPP sample.

• Initiation of Aggregation: Add 50 µL of U-46619 solution at the desired final concentration to the cuvette. To construct a concentration-response curve, use a range of final concentrations (e.g., 10 nM to 10 µM).[6]

• Data Recording: Immediately start recording the change in light transmission for 5-10 minutes.[6] As platelets aggregate, the turbidity of the sample decreases, allowing more light to pass through.

• Data Analysis: The primary endpoint is the maximum percentage of aggregation achieved for each concentration. These values can then be used to calculate the EC₅₀ from the resulting concentration-response curve.[6]

Visualizations

Caption: U-46619 signaling pathway in platelets.

Caption: Workflow for optimizing U-46619 concentration.

References

• 1. biodatacorp.com [biodatacorp.com]
• 2. U46619 | Hart Biologicals [hartbio.co.uk]
• 3. Prostaglandin endoperoxide/thromboxane A2 receptor desensitization. Cross-talk with adenylate cyclase in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Receptor-mediated effects of a PGH2 analogue (U 46619) on human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Platelet aggregation induced by the endoperoxide analogue U46619 is inhibited by polymorphonuclear leukocyte ADPase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. academic.oup.com [academic.oup.com]
• 11. Augmentation of U46619 induced human platelet aggregation by aspirin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The thromboxane mimetic, U-46619, induces the aggregation of fish thrombocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Pharmacodynamics [bio-protocol.org]

Preventing degradation of 5-trans U-46619 in stock solutions

Welcome to the technical support center for 5-trans U-46619. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the proper handling, storage, and use of 5-trans U-46619, a stable thromboxane (B8750289) A2 (TP) receptor agonist. Adherence to these guidelines is critical for preventing compound degradation and ensuring experimental accuracy and reproducibility.

Frequently Asked Questions (FAQs)

Q1: How should I store 5-trans U-46619 upon receipt?

A1: Upon receipt, 5-trans U-46619, whether in solid form or dissolved in a solvent like methyl acetate, should be stored at -20°C.[1] For long-term stability as a powder, storage at -20°C under desiccating conditions is recommended, which can preserve the compound for up to two years.[2][3]

Q2: What are the recommended solvents for preparing a stock solution?

A2: 5-trans U-46619 is soluble in several organic solvents. Dimethyl sulfoxide (B87167) (DMSO), ethanol, and dimethylformamide (DMF) are common choices and can dissolve the compound at concentrations up to approximately 50-100 mg/mL.[1][4][5] The selection of a solvent should be guided by the requirements of your specific experimental system.

Q3: How stable are organic stock solutions of 5-trans U-46619?

A3: Stock solutions prepared in a suitable organic solvent (e.g., DMSO, ethanol) exhibit good stability when stored properly. To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into smaller, single-use volumes.[3][6] For detailed stability information, please refer to the table below.

Q4: Can I prepare and store 5-trans U-46619 in an aqueous solution?

A4: No, it is strongly advised not to store 5-trans U-46619 in aqueous solutions for any significant length of time. The compound is unstable in aqueous buffers.[3][6][7] Working solutions in aqueous buffers should be prepared fresh immediately before each experiment, and any unused solution should be discarded at the end of the day.[1][4]

Q5: What is the primary mechanism of action for U-46619?

A5: U-46619 is a stable synthetic analog of the endoperoxide prostaglandin (B15479496) PGH2 and acts as a potent and selective thromboxane A2 (TP) receptor agonist.[8] Activation of this G-protein coupled receptor initiates downstream signaling cascades that lead to physiological responses such as platelet aggregation and smooth muscle contraction.[2][8]

Data Presentation

Table 1: Solubility and Stability of 5-trans U-46619

Solvent/Form	Storage Temp.	Max Solubility	Stability/Recommendation	Citations
Solid/Powder	-20°C	N/A	≥ 2 years (under desiccating conditions)	[1][2]
Methyl Acetate	-20°C	10 mg/mL (as supplied)	≥ 2 years	[1]
DMSO	-20°C / -80°C	~50-100 mg/mL	≥ 1 month at -20°C; up to 6 months at -80°C	[1][3][5][9]
Ethanol	-20°C / -80°C	~50-100 mg/mL	≥ 1 month at -20°C; up to 6 months at -80°C	[1][3][4][9]
DMF	-20°C / -80°C	~50 mg/mL	≥ 1 month at -20°C; up to 6 months at -80°C	[3][5][9]
Aqueous Buffer (e.g., PBS, pH 7.2)	N/A	~1-2 mg/mL	Unstable. Prepare fresh for immediate use. Do not store for more than one day.	[1][4][6][7]

Experimental Protocols

Protocol 1: Preparation of a Concentrated Organic Stock Solution

This protocol describes how to prepare a stock solution from a product supplied in methyl acetate.

Materials:

• Vial of U-46619 in methyl acetate

• Anhydrous DMSO or Ethanol

• Sterile, polypropylene (B1209903) microcentrifuge tubes

• Gentle stream of nitrogen gas

• Calibrated micropipettes and sterile tips

Methodology:

• Equilibration: Allow the vial of U-46619 to warm to room temperature before opening to prevent moisture condensation.

• Solvent Evaporation: Under a fume hood, direct a gentle stream of nitrogen gas into the vial to evaporate the methyl acetate. The compound will remain as a neat oil or film.[1][10]

• Reconstitution: Immediately add the calculated volume of your desired organic solvent (e.g., anhydrous DMSO or ethanol) to the vial to achieve the target concentration (e.g., 10 mM).[11] Mix thoroughly by vortexing until the compound is fully dissolved.

• Aliquoting: Dispense the stock solution into small, single-use aliquots in sterile polypropylene tubes. This is the most critical step to prevent degradation from multiple freeze-thaw cycles.[3]

• Storage: Store the aliquots at -80°C for long-term stability (up to 6 months) or at -20°C for shorter-term use (up to 1 month).[3][6][9]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution	Citations
No or reduced biological activity	Degradation of U-46619 in aqueous working solution.	Always prepare fresh aqueous working solutions immediately before each experiment. Do not store U-46619 in aqueous buffers.	[1][3]
Inconsistent EC₅₀ values between experiments	Improper storage of stock solution (e.g., repeated freeze-thaw cycles).	Ensure stock solutions are stored at -20°C or -80°C in an appropriate organic solvent and are properly aliquoted. Use a fresh aliquot for each experiment.	[3][6]
Precipitation of compound in aqueous buffer	Low solubility of U-46619 in the chosen buffer.	U-46619 is sparingly soluble in aqueous buffers. To prepare an aqueous solution, the organic solvent from a stock aliquot can be evaporated under nitrogen and the residue reconstituted directly in the buffer. Gentle warming or sonication may aid dissolution.	[1][3]
Unexpected off-target effects	Use of excessively high concentrations.	Perform a comprehensive dose-response curve to determine the optimal concentration range. While U-46619 is a selective TP receptor agonist, very high concentrations may activate other related receptors.	[12]

Visualizations

Caption: U-46619 signaling via the Thromboxane A2 (TP) receptor.

Caption: Recommended workflow for preparing U-46619 solutions.

Caption: Troubleshooting logic for U-46619 experimental issues.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 3. benchchem.com [benchchem.com]
• 4. Enzo Life Sciences U-46619, (1mg), CAS Number: 56985-40-1, Quantity: Each | Fisher Scientific [fishersci.com]
• 5. caymanchem.com [caymanchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. U46619 - Wikipedia [en.wikipedia.org]
• 9. medchemexpress.com [medchemexpress.com]
• 10. biodatacorp.com [biodatacorp.com]
• 11. merckmillipore.com [merckmillipore.com]
• 12. benchchem.com [benchchem.com]

5-trans U-46619 stability in different experimental conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability, handling, and use of 5-trans U-46619 in various experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is 5-trans U-46619 and how does it differ from U-46619?

A1: 5-trans U-46619 is a geometric isomer of U-46619, a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2.[1][2] U-46619 is a potent and selective agonist for the thromboxane (B8750289) A2 (TP) receptor, mimicking the physiological effects of the highly unstable endogenous ligand, thromboxane A2 (TXA2).[1] 5-trans U-46619 is often found as a minor impurity (2-5%) in commercial preparations of U-46619 and is less extensively characterized.[1] While both are presumed to have similar pharmacological profiles, one study has suggested that 5-trans U-46619 is about half as potent as the 5-cis (U-46619) version as an inhibitor of prostaglandin E synthase.[1]

Q2: How should I store 5-trans U-46619?

A2: Proper storage is crucial to maintain the stability of 5-trans U-46619. For long-term storage, it should be kept at -20°C.[3][4][5]

Q3: What is the best solvent for preparing a stock solution?

A3: 5-trans U-46619 is soluble in organic solvents such as methyl acetate, ethanol (B145695), DMSO, and dimethylformamide (DMF).[6] The choice of solvent will depend on the specific experimental requirements. For many biological assays, DMSO or ethanol are commonly used.

Q4: How stable are stock solutions of 5-trans U-46619?

A4: Stock solutions prepared in a suitable organic solvent can be stored at -20°C for several months.[6] To avoid degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into smaller, single-use volumes.

Q5: Can I store 5-trans U-46619 in an aqueous solution?

A5: It is strongly advised not to store 5-trans U-46619 in aqueous solutions. The compound is unstable in aqueous buffers, and it is recommended to prepare working solutions fresh for each experiment.[7] Any unused aqueous solution should be discarded at the end of the day.

Stability Data

Due to the limited availability of specific quantitative stability data for 5-trans U-46619, the following tables summarize the current understanding based on its well-characterized isomer, U-46619. Researchers should consider these as guidelines and, where possible, empirically determine stability in their specific experimental systems.

Table 1: Stability of U-46619 in Different Solvents

Solvent	Recommended Storage Temperature	General Stability
Methyl Acetate	-20°C	Supplier indicates stability for ≥ 2 years.[4]
DMSO	-20°C	Stock solutions are stable for several months.[6]
Ethanol	-20°C	Stock solutions are stable for several months.
Aqueous Buffers (e.g., PBS pH 7.2)	Use immediately	Not recommended for storage for more than one day.[7]

Table 2: Factors Affecting U-46619 Stability in Experimental Conditions

Condition	General Recommendation	Rationale
pH	Prepare fresh aqueous solutions for each experiment.	Prostaglandin analogs can be sensitive to pH, leading to hydrolysis of ester or amide groups.[8]
Temperature	Maintain stock solutions at -20°C. Prepare working solutions at the experimental temperature just before use.	Increased temperature can accelerate degradation in aqueous solutions.
Light Exposure	Store in an amber vial or protect from light.[8]	Exposure to light can cause oxidation or isomerization.[8]
Freeze-Thaw Cycles	Aliquot stock solutions into single-use volumes.	Repeated freezing and thawing can lead to degradation of the compound.

Troubleshooting Guide

Issue 1: Reduced or No Biological Activity

• Potential Cause: Degradation of 5-trans U-46619 in the aqueous working solution.

  • Solution: Always prepare fresh aqueous working solutions immediately before each experiment. Do not store the compound in aqueous buffers.[7]

• Potential Cause: Improper storage of the stock solution.

  • Solution: Ensure stock solutions are stored at -20°C in an appropriate organic solvent and are protected from light. Use single-use aliquots to avoid repeated freeze-thaw cycles.

• Potential Cause: Incorrect solvent or concentration.

  • Solution: Ensure the compound is fully dissolved in the organic solvent before preparing aqueous dilutions. Sonication may aid in the dissolution of precipitated material. Verify the final concentration used in the experiment.

Issue 2: Inconsistent EC50 Values Between Experiments

• Potential Cause: Variability in the preparation of working solutions.

  • Solution: Prepare a fresh serial dilution from a single stock aliquot for each dose-response experiment to minimize variability.

• Potential Cause: Inter-individual variability in biological samples (e.g., platelet donors).

  • Solution: Be aware that a certain percentage of the population may show hypo-responsiveness to TP receptor agonists. If possible, screen donors or use a larger sample size to account for biological variability.

Issue 3: Unexpected Off-Target Effects

• Potential Cause: At high concentrations, 5-trans U-46619 may interact with other receptors.

  • Solution: Perform a comprehensive dose-response curve to determine the optimal concentration range for on-target effects. Use a selective TP receptor antagonist (e.g., SQ29548) to confirm that the observed effect is mediated by the TP receptor.

Experimental Protocols

Protocol 1: Platelet Aggregation Assay

This assay measures the ability of 5-trans U-46619 to induce platelet aggregation in vitro.

Materials:

• Freshly drawn human whole blood anticoagulated with 3.2% sodium citrate

• 5-trans U-46619 stock solution (e.g., 1 mM in DMSO)

• Phosphate-buffered saline (PBS)

• Light Transmission Aggregometer

Methodology:

• Preparation of Platelet-Rich Plasma (PRP): Centrifuge whole blood at a low speed (e.g., 200 x g) for 15 minutes at room temperature. Carefully collect the upper PRP layer.

• Preparation of Platelet-Poor Plasma (PPP): Centrifuge the remaining blood at a high speed (e.g., 2000 x g) for 10 minutes to obtain PPP.

• Platelet Count Adjustment: Adjust the platelet count in the PRP to a standardized concentration (e.g., 2.5 x 10⁸ platelets/mL) using PPP.

• Aggregation Measurement:

  • Calibrate the aggregometer with PRP (0% aggregation) and PPP (100% aggregation).

  • Pipette PRP into a cuvette with a stir bar and allow it to equilibrate at 37°C.

  • Add varying concentrations of 5-trans U-46619 to the PRP to initiate aggregation.

  • Record the change in light transmission over time.

• Data Analysis: Determine the maximum percentage of aggregation for each concentration and calculate the EC50 value from the dose-response curve.[6][9]

Protocol 2: Isolated Tissue Bath Assay for Smooth Muscle Contraction

This assay evaluates the contractile effect of 5-trans U-46619 on isolated smooth muscle tissues.[2]

Materials:

• Isolated smooth muscle tissue (e.g., aortic rings)

• Physiological Salt Solution (PSS), e.g., Krebs-Henseleit solution, maintained at 37°C and aerated with 95% O2 / 5% CO2.

• Isolated tissue bath system with force transducers.

• 5-trans U-46619 stock solution.

Methodology:

• Tissue Preparation: Dissect the desired smooth muscle tissue and mount it in the isolated tissue bath chambers filled with PSS.

• Equilibration: Allow the tissue to equilibrate under a resting tension for 60-90 minutes, with regular washing with fresh PSS.

• Viability Check: Induce a reference contraction with a depolarizing agent (e.g., KCl) to ensure tissue viability. Wash the tissue and allow it to return to baseline.

• Cumulative Concentration-Response: Add 5-trans U-46619 in a cumulative, concentration-dependent manner, allowing the response to stabilize at each concentration.

• Data Analysis: Record the contractile response at each concentration and generate a concentration-response curve to calculate the EC50 value.[2]

Signaling Pathways and Workflows

Caption: Signaling pathway of 5-trans U-46619 via the Thromboxane A2 receptor.

Caption: General experimental workflow for using 5-trans U-46619.

Caption: A logical approach to troubleshooting common experimental issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 4. caymanchem.com [caymanchem.com]
• 5. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 6. apexbt.com [apexbt.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. benchchem.com [benchchem.com]
• 9. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]

Identifying and minimizing off-target effects of 5-trans U-46619

This technical support center is designed for researchers, scientists, and drug development professionals utilizing 5-trans U-46619 in their experiments. This guide provides essential information to help identify and minimize potential off-target effects, ensuring the accuracy and reliability of your research findings.

Frequently Asked Questions (FAQs)

Q1: What is 5-trans U-46619 and its primary mechanism of action?

A1: 5-trans U-46619 is the trans isomer of U-46619, a potent and stable synthetic analog of the endoperoxide prostaglandin (B15479496) H2 (PGH2). Its primary and well-characterized mechanism of action is as a selective agonist for the thromboxane (B8750289) A2 (TP) receptor.[1] Activation of the TP receptor, a G-protein coupled receptor, initiates a signaling cascade that leads to physiological responses such as platelet aggregation and smooth muscle contraction.

Q2: What are the known off-target effects of 5-trans U-46619?

A2: While 5-trans U-46619 is primarily a TP receptor agonist, it has been reported to exhibit several off-target effects, particularly at higher concentrations. These include:

• Inhibition of microsomal prostaglandin E synthase-1 (mPGES-1): This can alter the profile of prostaglandin synthesis in your experimental system.[1][2]

• Inhibition of calcium-activated potassium (KCa) channels: This can affect cellular membrane potential and processes regulated by potassium flux.[3]

• Potentiation of norepinephrine-induced vasoconstriction: This effect may be independent of TP receptor activation and could lead to an overestimation of the contractile response attributed to TP receptor agonism alone.[4][5]

Q3: How can I differentiate between on-target and off-target effects in my experiments?

A3: The most effective method is to use a selective TP receptor antagonist, such as SQ29548 or GR32191. If the observed effect of 5-trans U-46619 is blocked or significantly attenuated in the presence of the antagonist, it is likely an on-target effect. Conversely, if the effect persists, it indicates an off-target mechanism.[1]

Q4: What are the typical concentrations of 5-trans U-46619 used in in vitro experiments?

A4: For on-target TP receptor-mediated effects like platelet aggregation and vasoconstriction, concentrations in the nanomolar to low micromolar range are typically effective.[1] For instance, the EC50 for TP receptor agonism is approximately 35 nM.[6][7] Off-target effects may manifest at higher concentrations. It is crucial to perform a dose-response curve to determine the optimal concentration for your specific experimental setup.

Q5: How should I prepare and store 5-trans U-46619?

A5: 5-trans U-46619 is typically supplied as a solution in an organic solvent like methyl acetate. For long-term storage, it should be kept at -20°C. Working solutions should be prepared fresh for each experiment by diluting the stock solution in an appropriate buffer. Aqueous solutions of U-46619 are not stable and should not be stored.

Quantitative Data Summary

The following tables summarize the known quantitative data for the on-target and off-target effects of U-46619. Note that potency can vary depending on the experimental system and tissue type.

Table 1: On-Target Activity of U-46619 (TP Receptor Agonism)

Parameter	Value	Species/System	Reference
EC50 (Vasoconstriction)	3.7 x 10⁻⁹ M	Human Saphenous Vein	[4]
EC50 (Bronchoconstriction)	6.9 nM (small airways), 66 nM (large airways)	Rat Lung Slices	[8]
Kd (High-affinity site)	15.5 ± 2.6 nM	Rat Vascular Smooth Muscle Cells (WKY)	[1]
Kd (High-affinity site)	2.3 ± 0.6 nM	Rat Vascular Smooth Muscle Cells (SHR)	[1]
Kd (Low-affinity site)	1.4 ± 0.5 µM	Rat Vascular Smooth Muscle Cells (SHR)	[1]
EC50 (Platelet Shape Change)	35 nM	Human Platelets	[9]
EC50 (Myosin Light-Chain Phosphorylation)	57 nM	Human Platelets	[9]
EC50 (Serotonin Release)	536 nM	Human Platelets	[9]
EC50 (Platelet Aggregation)	1.31 µM	Human Platelets	[9]

Table 2: Off-Target Activity of U-46619

Off-Target	Effect	Potency/Concentration	Species/System	Reference
mPGES-1	Inhibition	IC50 ~15 µM (for 5-cis isomer, 5-trans is ~half as potent)	Recombinant Human	[2]
KCa Channels	Inhibition	50-150 nM (decreased open probability by 15-80%)	Pig Coronary Artery (reconstituted lipid bilayers)	[3]
α-adrenergic signaling	Potentiation of Norepinephrine-induced vasoconstriction	100 pM (shifted NE EC50 from 260 nM to 75 nM)	Human Saphenous Vein	[4]

Troubleshooting Guide

Problem	Possible Cause	Troubleshooting Steps
Inconsistent or unexpected experimental results (e.g., exaggerated response, biphasic dose-response).	Combination of on-target and off-target effects.	1. Confirm On-Target Activity: Co-incubate your system with a selective TP receptor antagonist (e.g., SQ29548). If the unexpected component of the response is abolished, it confirms TP receptor mediation. If it persists, it is likely an off-target effect.[1] 2. Perform a Comprehensive Dose-Response Curve: This can help to identify different concentration ranges for on-target versus potential off-target effects. 3. Use Positive and Negative Controls: Always include a known TP receptor agonist as a positive control and the vehicle as a negative control.
Observed effect is not blocked by a TP receptor antagonist.	The effect is mediated by an off-target mechanism.	1. Investigate mPGES-1 Inhibition: Measure the levels of various prostaglandins (B1171923) (especially a decrease in PGE2) in your experimental system. Consider performing a direct mPGES-1 activity assay. 2. Assess KCa Channel Activity: If your system allows for electrophysiological measurements, perform patch-clamp experiments to directly measure KCa channel activity in the presence of U-46619. 3. Evaluate Norepinephrine (B1679862) Potentiation: If working with vascular tissues, test the effect of U-46619 on the concentration-response curve of norepinephrine.
Variability in platelet aggregation response.	Platelet sensitivity to TP receptor agonists can vary between donors.	1. Standardize Donor Selection: Use platelets from healthy donors who have not taken medications known to affect platelet function. 2. Control for Experimental Conditions: Ensure consistent temperature, stirring speed, and time between blood collection and the assay.
Lack of a significant response at expected concentrations.	Degradation of U-46619, inactive compound, or issue with the experimental system.	1. Prepare Fresh Solutions: Always prepare working solutions of U-46619 immediately before use from a properly stored stock. 2. Verify Compound Activity: Test the compound on a well-characterized system known to respond to U-46619 (e.g., isolated aorta). 3. Check System Viability: Ensure your cells or tissues are healthy and responsive using a positive control agonist for a different receptor.

Experimental Protocols

Protocol 1: Differentiating On-Target vs. Off-Target Vasoconstriction

Objective: To determine the contribution of TP receptor activation to the vasoconstrictor response induced by 5-trans U-46619.

Methodology:

• Tissue Preparation: Isolate segments of a suitable blood vessel (e.g., rat aorta) and mount them in an organ bath or wire myograph system containing physiological salt solution, maintained at 37°C and gassed with 95% O2 / 5% CO2.

• Equilibration: Allow the tissues to equilibrate under a resting tension until a stable baseline is achieved.

• Control Response: Elicit a reference contraction with a standard agent (e.g., potassium chloride) to ensure tissue viability.

• Experimental Groups:

  • Group 1 (On-Target): Generate a cumulative concentration-response curve for 5-trans U-46619.

  • Group 2 (Off-Target Control): Pre-incubate a separate set of tissues with a selective TP receptor antagonist (e.g., 1 µM SQ29548) for 30-60 minutes before generating the cumulative concentration-response curve for 5-trans U-46619.

• Data Analysis: Compare the concentration-response curves between the two groups. A significant rightward shift or complete blockade of the response in Group 2 indicates that the vasoconstriction is primarily mediated by the TP receptor. Any residual response in the presence of the antagonist suggests an off-target effect.

Protocol 2: mPGES-1 Inhibition Assay

Objective: To assess the inhibitory effect of 5-trans U-46619 on mPGES-1 activity.

Methodology:

• Enzyme and Substrate Preparation: Use a source of mPGES-1, which can be recombinant human mPGES-1 or microsomes isolated from cells overexpressing the enzyme. The substrate is prostaglandin H2 (PGH2).

• Incubation: Pre-incubate the mPGES-1 enzyme with various concentrations of 5-trans U-46619 or a known mPGES-1 inhibitor (positive control) in an appropriate buffer containing glutathione.[2]

• Reaction Initiation: Add PGH2 to start the enzymatic reaction. Incubate for a defined period at a controlled temperature.

• Reaction Termination: Stop the reaction, typically by adding a stop solution (e.g., containing a reducing agent like stannous chloride).

• PGE2 Quantification: Measure the amount of PGE2 produced using a validated method such as an enzyme immunoassay (EIA) or liquid chromatography-mass spectrometry (LC-MS/MS).

• Data Analysis: Calculate the percent inhibition of mPGES-1 activity at each concentration of 5-trans U-46619 and determine the IC50 value.

Protocol 3: Assessing KCa Channel Inhibition (General Patch-Clamp Protocol)

Objective: To determine if 5-trans U-46619 directly inhibits KCa channels.

Methodology:

• Cell Preparation: Use isolated vascular smooth muscle cells or a cell line expressing KCa channels of interest.

• Patch-Clamp Recording: Establish a whole-cell or inside-out patch-clamp configuration to record KCa channel currents. Use appropriate intracellular and extracellular solutions to isolate KCa currents.

• Baseline Recording: Record baseline KCa channel activity in the absence of the compound.

• Compound Application: Perfuse the cells with various concentrations of 5-trans U-46619.

• Data Acquisition: Record changes in KCa channel current amplitude and open probability.

• Control Experiments:

  • Vehicle Control: Apply the vehicle solution to ensure it has no effect on channel activity.

  • TP Antagonist Control: Co-apply 5-trans U-46619 with a TP receptor antagonist to determine if the effect is mediated through cell surface TP receptors or direct channel interaction. A persistent effect in the presence of the antagonist suggests a direct interaction with the channel.

• Data Analysis: Quantify the inhibition of KCa channel current at different concentrations of 5-trans U-46619 to determine the IC50.

Visualizations

Caption: On-target signaling pathway of 5-trans U-46619 via the TP receptor.

Caption: Experimental workflow to differentiate on-target from off-target effects.

Caption: Logical workflow for troubleshooting unexpected results.

References

• 1. Low-affinity thromboxane receptor mediates proliferation in cultured vascular smooth muscle cells of rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. U46619, a thromboxane A2 agonist, inhibits KCa channel activity from pig coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Thromboxane agonist (U46619) potentiates norepinephrine efflux from adrenergic nerves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 7. apexbt.com [apexbt.com]
• 8. Effects of the thromboxane receptor agonist U46619 and endothelin-1 on large and small airways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]

Technical Support Center: Addressing Variability in Platelet Response to U-46619

Welcome to the technical support center for researchers, scientists, and drug development professionals working with the thromboxane (B8750289) A2 analog, 5-trans U-46619. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address the variability often encountered in platelet response to U-46619, ensuring more consistent and reliable experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is U-46619 and what is its primary mechanism of action in platelets?

U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2.[1] It acts as a potent thromboxane A2 (TP) receptor agonist.[1][2] In platelets, the binding of U-46619 to the Gq protein-coupled TP receptor initiates a signaling cascade.[1] This activation of Gq leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[1] IP3 then binds to its receptors on the dense tubular system (the platelet equivalent of the endoplasmic reticulum), triggering the release of stored calcium (Ca2+) into the cytoplasm.[1][3] This increase in intracellular calcium is a critical signal that drives platelet shape change, granule secretion, and ultimately, aggregation.[1][4][5]

Q2: What are the expected outcomes of U-46619 stimulation in platelet function assays?

U-46619 stimulation of platelets typically results in:

• Platelet Shape Change: A rapid change from a discoid to a spherical shape with the extension of pseudopods.

• Platelet Aggregation: The clumping together of platelets, which can be measured by techniques like light transmission aggregometry (LTA).[6]

• Granule Secretion: The release of substances from dense and alpha granules, such as ADP and ATP, which further amplify the aggregation response.[7][8]

• Increased Intracellular Calcium: A measurable rise in cytosolic calcium levels, which can be monitored using fluorescent calcium indicators.[3][6]

Q3: Why am I observing significant variability in platelet aggregation responses to U-46619 between different donors?

Variability in platelet response to U-46619 between donors is a well-documented phenomenon and can be attributed to several factors:

• Genetic Variations: Polymorphisms in the TP receptor gene or other genes involved in platelet signaling pathways can lead to differences in receptor expression, affinity, or downstream signaling efficiency.[7]

• Underlying Health Status: Donors with undiagnosed or subclinical conditions affecting platelet function can show altered responses.

• Medication and Diet: Recent use of medications, particularly non-steroidal anti-inflammatory drugs (NSAIDs) like aspirin (B1665792), or dietary factors can influence platelet reactivity.[9]

It is crucial to have a well-defined set of inclusion and exclusion criteria for blood donors and to document any relevant medical or medication history.

Troubleshooting Guides

Issue 1: No or Weak Platelet Aggregation in Response to U-46619

Potential Cause 1: Suboptimal U-46619 Concentration

• Recommended Action: Perform a dose-response curve to determine the optimal concentration of U-46619 for your specific experimental conditions. A typical starting range for LTA is 1 nM to 10 µM.[6] The threshold aggregating concentration can range from 0.18 to 0.90 µM.[10]

Potential Cause 2: Poor Platelet Quality

• Recommended Action: Ensure proper blood collection and platelet-rich plasma (PRP) preparation techniques. Avoid excessive agitation or temperature fluctuations, as these can prematurely activate or damage platelets.[11] Process blood samples within one hour of collection.[11]

Potential Cause 3: Donor Insensitivity

• Recommended Action: A significant portion of the normal population (~10-20%) shows reduced sensitivity to U-46619.[12] If possible, screen multiple donors to find one with a consistent and robust response.

Potential Cause 4: TP Receptor Defect

• Recommended Action: In cases of consistently absent aggregation with U-46619 but normal responses to other agonists like arachidonic acid, a defect at the level of the TP receptor or its downstream signaling cascade may be present.[13]

Issue 2: High Variability in Aggregation Results Between Experiments with the Same Donor

Potential Cause 1: Inconsistent Pre-Analytical Variables

• Recommended Action: Standardize all pre-analytical steps, including blood collection (e.g., discard the first 2-3 mL of blood), anticoagulant used (3.2% sodium citrate (B86180) is standard), centrifugation speed and time for PRP preparation, and the resting period for platelets before the assay.[14][15]

Potential Cause 2: Instability of U-46619 Stock Solution

• Recommended Action: Prepare fresh dilutions of U-46619 for each experiment from a frozen stock. Avoid repeated freeze-thaw cycles of the stock solution.[14]

Potential Cause 3: Variation in Platelet Count

• Recommended Action: Adjust the platelet count in the PRP to a standardized concentration (e.g., 2.5 x 10⁸ platelets/mL) using platelet-poor plasma (PPP) to minimize variability due to differences in platelet numbers.[14]

Issue 3: Unexpected Biphasic Aggregation or Secondary Wave of Aggregation

Potential Cause: Role of Secreted ADP

• Explanation: U-46619 can induce the release of ADP from platelet-dense granules.[7] This secreted ADP then acts on P2Y1 and P2Y12 receptors, leading to a secondary wave of aggregation.[9] The variability in the magnitude of this secondary wave can be due to differences in ADP secretion or P2Y12 receptor function among donors.

• Recommended Action: To investigate the contribution of ADP, experiments can be performed in the presence of a P2Y12 receptor antagonist (e.g., MeSAMP) or an ADP scavenger (e.g., apyrase).[8][9]

Data Presentation

Table 1: Effective Concentrations of U-46619 in Platelet Function Assays

Assay Type	Parameter	Concentration Range	Reference
Light Transmission Aggregometry	Threshold Aggregating Concentration	0.18 - 0.90 µM	[10]
Light Transmission Aggregometry	EC50 for Aggregation	1.31 ± 0.34 µM	[4]
Platelet Shape Change	EC50	0.035 ± 0.005 µM	[4]
Serotonin Release	EC50	0.54 ± 0.13 µM	[4]
Calcium Mobilization	EC50 (Control)	275 ± 51 nM	[16]
Calcium Mobilization	EC50 (Desensitized)	475 ± 71 nM	[16]

Table 2: Troubleshooting Guide Summary

Issue	Potential Cause	Recommended Action
No/Weak Aggregation	Suboptimal U-46619 concentration	Perform a dose-response curve.
Poor platelet quality	Standardize blood collection and PRP preparation.
Donor insensitivity	Screen multiple donors.
TP receptor defect	Compare with arachidonic acid response.
High Inter-Experimental Variability	Inconsistent pre-analytical variables	Standardize all pre-analytical steps.
U-46619 instability	Prepare fresh dilutions for each experiment.
Variation in platelet count	Standardize platelet count in PRP.
Unexpected Biphasic Aggregation	Secreted ADP	Use P2Y12 antagonists or ADP scavengers.

Experimental Protocols

Protocol 1: U-46619-Induced Platelet Aggregation by Light Transmission Aggregometry (LTA)

1. Blood Collection and PRP Preparation:

• Draw whole blood from healthy, consenting donors who have not taken antiplatelet medications for at least two weeks into tubes containing 3.2% sodium citrate (9:1 blood to anticoagulant ratio).[14]

• Discard the first 2-3 mL of blood to avoid tissue factor contamination.[14]

• Centrifuge the blood at 150-200 x g for 15-20 minutes at room temperature to obtain platelet-rich plasma (PRP).[6]

• Carefully transfer the upper PRP layer to a new polypropylene (B1209903) tube.

• Centrifuge the remaining blood at 1500-2000 x g for 15 minutes to obtain platelet-poor plasma (PPP).[6]

• Allow the PRP to rest for at least 30 minutes at room temperature before use.

2. Platelet Count Adjustment:

• Determine the platelet count in the PRP using a hematology analyzer.

• If necessary, adjust the platelet count to a standardized concentration (e.g., 2.5 x 10⁸ platelets/mL) using PPP.[14]

3. U-46619 Preparation:

• Prepare a stock solution of U-46619 in a suitable solvent (e.g., DMSO or ethanol).

• Prepare serial dilutions of U-46619 in phosphate-buffered saline (PBS) to achieve the desired final concentrations.[6]

4. Aggregation Measurement:

• Turn on the aggregometer and allow it to warm up to 37°C.[14]

• Calibrate the instrument by setting 100% aggregation with PPP and 0% aggregation with PRP.[14]

• Pipette the adjusted PRP into a cuvette with a magnetic stir bar and place it in the heating block of the aggregometer.

• After a 5-minute incubation at 37°C, add a small volume (e.g., 1/10th of the PRP volume) of the U-46619 dilution to initiate aggregation.[6]

• Record the change in light transmission for 5-10 minutes.

Protocol 2: Measurement of U-46619-Induced Intracellular Calcium Mobilization

1. Platelet Preparation and Dye Loading:

• Prepare washed platelets from PRP by centrifugation and resuspension in a suitable buffer (e.g., Tyrode's buffer).

• Incubate the washed platelets with a fluorescent calcium indicator (e.g., Fura-2 AM or Fluo-4 AM) and Pluronic F-127 for 45-60 minutes at 37°C in the dark.[6]

• Wash the platelets twice with buffer to remove excess dye.[6]

2. Calcium Measurement:

• Resuspend the dye-loaded platelets in buffer and place them in a cuvette for a fluorometer or in a microplate for a plate reader.

• Establish a stable baseline fluorescence reading.[6]

• Add U-46619 at the desired concentration and continuously record the change in fluorescence over time.[6]

• The increase in fluorescence intensity corresponds to an increase in intracellular calcium concentration.

Mandatory Visualizations

Caption: U-46619 signaling pathway in platelets.

Caption: Experimental workflow for Light Transmission Aggregometry (LTA).

References

• 1. benchchem.com [benchchem.com]
• 2. U46619 | Hart Biologicals [hartbio.co.uk]
• 3. researchgate.net [researchgate.net]
• 4. Receptor-mediated effects of a PGH2 analogue (U 46619) on human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of prostaglandins, cAMP, and changes in cytosolic calcium on platelet aggregation induced by a thromboxane A2 mimic (U46619) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. biodatacorp.com [biodatacorp.com]
• 8. researchgate.net [researchgate.net]
• 9. Augmentation of U46619 induced human platelet aggregation by aspirin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Effects of any epoxymethano stable analogue of prostaglandin endoperoxides (U-46619) on human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Analysis of Platelet Aggregation by Light Transmission Aggregometry - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. Evaluation of participants with suspected heritable platelet function disorders including recommendation and validation of a streamlined agonist panel - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Effect of preanalytical and analytical variables on the clinical utility of mean platelet volume [pubmed.ncbi.nlm.nih.gov]
• 16. Regulation of thromboxane receptor activation in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]

Avoiding 5-trans U-46619 precipitation in experimental buffers

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper handling and use of the thromboxane (B8750289) A2 receptor agonist, U-46619. The following resources are designed to help you avoid common issues, such as precipitation in experimental buffers, and ensure the reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: How should I store U-46619 upon receipt?

A1: U-46619 is typically supplied as a powder or dissolved in an organic solvent like methyl acetate. For long-term storage, the powder form should be kept at -20°C under desiccating conditions, where it can remain stable for up to two years.[1] If it is supplied in an organic solvent, it should also be stored at -20°C.[1]

Q2: What is the recommended solvent for preparing a stock solution of U-46619?

A2: U-46619 is soluble in several organic solvents, including methyl acetate, ethanol (B145695), DMSO, and dimethylformamide (DMF).[1][2] The choice of solvent will depend on your specific experimental setup. DMSO and ethanol are common choices for many biological assays.[1]

Q3: How stable are stock solutions of U-46619?

A3: Stock solutions of U-46619 prepared in a suitable organic solvent can be stored at -20°C for at least one month or at -80°C for up to six months.[1] To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into smaller, single-use volumes.[1][3]

Q4: Can I store U-46619 in an aqueous solution?

A4: No, it is strongly advised not to store U-46619 in aqueous solutions.[1] U-46619 is unstable and sparingly soluble in aqueous buffers.[1][2][4] It is critical to prepare fresh working solutions for each experiment.[1][4] Any unused aqueous solution should be discarded at the end of the day.[1]

Q5: What is the primary mechanism of action of U-46619?

A5: U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and acts as a potent thromboxane A2 (TP) receptor agonist.[5][6][7][8] Activation of the TP receptor by U-46619 initiates a cascade of intracellular events, primarily through Gq protein coupling, leading to processes such as platelet aggregation, vasoconstriction, and smooth muscle contraction.[7]

Troubleshooting Guide: Avoiding U-46619 Precipitation

This guide addresses the common issue of U-46619 precipitation in aqueous experimental buffers.

Problem: My U-46619 is precipitating out of my aqueous buffer.

Cause: This is likely due to the low solubility of U-46619 in aqueous solutions.[1][2] Direct dilution of a high-concentration organic stock solution into an aqueous buffer can cause the compound to crash out of solution.

Solution:

• Solvent Evaporation: Before preparing your aqueous working solution, the organic solvent from your U-46619 stock aliquot must be removed. This can be achieved by evaporating the solvent under a gentle stream of inert nitrogen gas.[2][4]

• Reconstitution in Aqueous Buffer: Immediately after the organic solvent has evaporated, add your desired aqueous buffer to the dried U-46619.[2][4]

• Aid Dissolution: To help the U-46619 dissolve completely in the aqueous buffer, gentle warming to 37°C and brief sonication may be beneficial.[3][9]

• Fresh Preparation is Key: Always prepare your aqueous U-46619 solutions fresh on the day of the experiment.[1][4] Do not store aqueous solutions for more than one day as the compound is unstable in these conditions.[2][4]

Quantitative Data Summary

The following tables summarize the solubility and stability of U-46619 in various solvents and storage conditions.

Table 1: U-46619 Solubility

Solvent	Approximate Solubility
Ethanol	~100 mg/mL[2][4]
DMSO	~100 mg/mL[2][4]
Dimethylformamide (DMF)	~100 mg/mL[2][4]
PBS (pH 7.2)	~1 mg/mL[2]

Table 2: U-46619 Stock Solution Stability

Storage Temperature	Duration in Organic Solvent
-80°C	Up to 6 months[1][5]
-20°C	Up to 1 month[1][5]

Experimental Protocols

Protocol 1: Preparation of U-46619 Stock Solution

• Materials:

  • Vial of U-46619 (lyophilized powder)

  • Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol

  • Sterile, nuclease-free microcentrifuge tubes

  • Calibrated micropipettes and sterile tips

• Procedure:

  • Pre-equilibration: Allow the vial of U-46619 to equilibrate to room temperature for at least one hour before opening to prevent moisture condensation.[3]

  • Solvent Addition: Calculate the volume of anhydrous DMSO or ethanol needed to achieve the desired stock concentration (e.g., 10 mM). For example, to make a 10 mM stock solution from 1 mg of U-46619 (MW: 350.5 g/mol ), add 285.3 µL of solvent.[3]

  • Dissolution: Add the calculated volume of solvent to the vial. Cap the vial tightly and vortex gently until the solid is completely dissolved. Warming the tube to 37°C and brief sonication can aid in dissolution for higher concentrations.[3]

  • Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.[3] Store the aliquots at -20°C or -80°C.[3]

Protocol 2: Preparation of Aqueous Working Solution from an Organic Stock

• Materials:

  • Aliquot of U-46619 stock solution in an organic solvent (e.g., methyl acetate, DMSO)

  • Desired aqueous experimental buffer (e.g., PBS, Tyrode's buffer)

  • Source of gentle, inert nitrogen gas

  • Sonicator

  • Water bath or incubator at 37°C

• Procedure:

  • Solvent Evaporation: In a suitable tube, evaporate the organic solvent from the U-46619 stock aliquot using a gentle stream of nitrogen gas.[2]

  • Immediate Reconstitution: Immediately add the desired volume of pre-warmed (37°C) aqueous buffer to the dried U-46619.

  • Aid Dissolution: Vortex the solution gently. If precipitation is observed or dissolution is slow, sonicate the tube briefly.[1]

  • Use Immediately: Use the freshly prepared aqueous working solution in your experiment without delay. Do not store.[2][4]

Visualizations

Caption: U-46619 Gq signaling pathway.

Caption: Experimental workflow for preparing stable U-46619 solutions.

Caption: Logical flow for troubleshooting U-46619 precipitation.

References

• 1. benchchem.com [benchchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. selleckchem.com [selleckchem.com]
• 7. benchchem.com [benchchem.com]
• 8. U46619 - Wikipedia [en.wikipedia.org]
• 9. apexbt.com [apexbt.com]

Dealing with inconsistent results in 5-trans U-46619 experiments

Welcome to the technical support center for researchers, scientists, and drug development professionals working with the thromboxane (B8750289) A₂ receptor agonist, U-46619. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges and inconsistencies encountered during in vitro experiments, such as platelet aggregation and vasoconstriction assays.

Frequently Asked Questions (FAQs)

Q1: What is U-46619 and what is its primary mechanism of action?

U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH₂, which acts as a potent and selective agonist for the thromboxane A₂ (TP) receptor.[1] The TP receptor is a G-protein coupled receptor that, upon activation, initiates a signaling cascade leading to various physiological responses, most notably platelet aggregation and smooth muscle contraction.[1]

Q2: How should I prepare and store U-46619 solutions to ensure stability?

Proper handling and storage of U-46619 are critical for reproducible results.

• Stock Solutions: U-46619 is soluble in organic solvents such as DMSO, ethanol, and methyl acetate.[2] It is recommended to prepare a concentrated stock solution (e.g., 10 mM in DMSO), aliquot it into single-use vials, and store it at -20°C for up to one month or -80°C for up to six months.[2][3] Avoid repeated freeze-thaw cycles.[3]

• Aqueous Working Solutions: U-46619 is unstable in aqueous solutions and should be prepared fresh for each experiment.[2] Discard any unused aqueous solutions at the end of the day.

Q3: What are the known off-target effects of U-46619?

While primarily a TP receptor agonist, U-46619 has been reported to have off-target effects, which can contribute to inconsistent results. The most documented is the inhibition of microsomal prostaglandin E synthase-1 (mPGES-1).[1] Additionally, some studies suggest it may potentiate norepinephrine-induced vasoconstriction independently of TP receptor activation and can inhibit KCa channel activity in coronary arteries.[1]

Q4: How can I differentiate between on-target and off-target effects in my experiments?

The most effective method is to use a selective TP receptor antagonist, such as SQ29548 or GR32191.[1] If the experimental effect of U-46619 is significantly reduced or eliminated in the presence of the antagonist, it is likely an on-target effect. If the effect persists, an off-target mechanism should be considered.[1]

Troubleshooting Inconsistent Results

Inconsistent results in U-46619 experiments are a common challenge. The following guide addresses specific issues you might encounter.

Problem	Potential Cause	Troubleshooting Steps
No or low response to U-46619	1. U-46619 Degradation: Improper storage or handling of U-46619 solutions.	- Prepare fresh aqueous working solutions for each experiment from a properly stored, single-use aliquot of the stock solution.[2]- Confirm the activity of your U-46619 stock by running a positive control with a known responsive cell or tissue type.
2. Low TP Receptor Expression: The cell line or tissue type may have low or absent TP receptor expression.	- Verify TP receptor expression in your experimental model using techniques like Western blot or qPCR.- Consider using a different cell line or tissue known to express functional TP receptors.
3. Donor Variability (Platelets): Platelet sensitivity to TP receptor agonists can vary significantly between donors.[4]	- If possible, screen multiple donors to find a consistent responder.- Be aware of factors that can influence platelet function, such as diet, medication, and time of day.[5]
High variability between replicate experiments	1. Inconsistent Solution Preparation: Minor differences in the preparation of working solutions can lead to variability.	- Prepare a single batch of serial dilutions from one stock aliquot for each experiment to minimize pipetting errors.
2. Tissue/Cell Health: Poor viability of tissues or cells will lead to inconsistent responses.	- For vasoconstriction assays, always perform a viability check with a standard contracting agent like potassium chloride (KCl) to ensure the tissue is healthy.[6]- For platelet aggregation, ensure proper handling of blood samples to avoid premature activation.[7]
3. Experimental Conditions: Variations in temperature, pH, or incubation times can affect results.	- Strictly standardize all experimental parameters, including temperature (typically 37°C), buffer composition, and incubation times.[8]
Unexpected or paradoxical results	1. Off-Target Effects: As mentioned in the FAQs, U-46619 can have effects independent of the TP receptor.[1]	- Use a TP receptor antagonist to confirm on-target activity.[1]- Perform a full dose-response curve to identify concentration ranges where off-target effects may become prominent.
2. Influence of Other Compounds: Other substances in the experimental system can modulate the effects of U-46619. For example, high concentrations of aspirin (B1665792) can paradoxically augment U-46619-induced platelet aggregation.[9]	- Carefully review all components of your experimental buffer and any pre-treatments.- If applicable, consider the potential for drug-drug interactions.

Data Presentation: U-46619 Potency (EC₅₀)

The half-maximal effective concentration (EC₅₀) of U-46619 can vary depending on the experimental system and conditions. The following table summarizes reported EC₅₀ values for platelet aggregation and vasoconstriction.

Experiment Type	Tissue/Cell Type	EC₅₀ (µM)	Reference
Platelet Shape Change	Human Platelets	0.035	[10][11]
Myosin Light Chain Phosphorylation	Human Platelets	0.057	[10][11]
Serotonin Release	Human Platelets	0.536	[10][11]
Fibrinogen Receptor Binding	Human Platelets	0.53	[11]
Platelet Aggregation	Human Platelets	1.31	[10][11]
Vasoconstriction	Human Resistance Arteries	~0.016	[12]
Vasoconstriction	Human Saphenous Vein	0.0037	[13]

Experimental Protocols

Detailed Methodology for Platelet Aggregation Assay (Light Transmission Aggregometry)

This protocol outlines the measurement of U-46619-induced platelet aggregation in platelet-rich plasma (PRP) using a light transmission aggregometer.

• Blood Collection and PRP Preparation:

  • Collect whole blood from healthy, consenting donors into tubes containing 3.2% sodium citrate (B86180) as an anticoagulant (9:1 blood to anticoagulant ratio).[7]

  • Process blood samples within 4 hours of collection and maintain them at room temperature.[7]

  • Centrifuge the blood at 150-200 x g for 10-15 minutes at room temperature to obtain platelet-rich plasma (PRP).[7]

  • Prepare platelet-poor plasma (PPP) by centrifuging the remaining blood at a higher speed (e.g., 2000 x g for 15 minutes). The PPP is used to set the 100% aggregation baseline.

• U-46619 Solution Preparation:

  • On the day of the experiment, thaw a single-use aliquot of your U-46619 stock solution (e.g., 10 mM in DMSO).

  • Prepare a series of working solutions by serial dilution in saline or an appropriate buffer to achieve the desired final concentrations for a dose-response curve (e.g., 0.1 µM to 10 µM).

• Aggregation Measurement:

  • Adjust the platelet count in the PRP if necessary, using PPP.

  • Pipette the PRP into an aggregometer cuvette with a magnetic stir bar and incubate at 37°C for at least 5 minutes.[8]

  • Calibrate the aggregometer with PRP (0% aggregation) and PPP (100% aggregation).

  • Add a small volume of the U-46619 working solution to the PRP to initiate aggregation.

  • Record the change in light transmission for a set period (typically 5-10 minutes). An increase in light transmission corresponds to platelet aggregation.

• Data Analysis:

  • Determine the maximum percentage of aggregation for each U-46619 concentration.

  • Plot the maximum aggregation percentage against the log of the U-46619 concentration to generate a dose-response curve and calculate the EC₅₀ value.

Detailed Methodology for Vasoconstriction Assay (Wire Myography)

This protocol describes the use of a wire myograph system to measure the contractile response of isolated small arteries to U-46619.

• Tissue Preparation:

  • Euthanize the animal model according to approved institutional guidelines.

  • Dissect the desired artery (e.g., mesenteric or cerebral artery) in cold Krebs-Henseleit solution.[6]

  • Carefully clean the artery of surrounding connective and adipose tissue and cut it into 2 mm rings.[6]

• Mounting the Tissue:

  • Thread two fine tungsten wires through the lumen of the arterial ring.[6]

  • Mount the wires onto the jaws of the wire myograph, with one jaw connected to a force transducer and the other to a micrometer.[12]

• Equilibration and Viability Check:

  • Submerge the mounted artery in the organ bath chamber containing Krebs-Henseleit solution, maintained at 37°C and bubbled with carbogen (B8564812) (95% O₂ / 5% CO₂).[6]

  • Allow the tissue to equilibrate for at least 60 minutes under a standardized resting tension.[6]

  • Perform a viability test by contracting the vessel with a high-potassium solution (e.g., 60 mM KCl). Wash the tissue and allow it to return to baseline tension. A robust contraction indicates a viable vessel.[12]

• Concentration-Response Curve:

  • Once a stable baseline is achieved, add U-46619 to the organ bath in a cumulative manner, increasing the concentration stepwise (e.g., from 1 nM to 10 µM).

  • Record the isometric tension developed by the arterial ring at each concentration.

• Data Analysis:

  • Express the contractile response as a percentage of the maximal contraction induced by KCl.

  • Plot the contractile response against the log of the U-46619 concentration to generate a concentration-response curve and calculate the EC₅₀ value.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: U-46619 signaling pathway via the TP receptor.

Caption: Experimental workflow for a platelet aggregation assay.

Caption: Logical workflow for troubleshooting inconsistent results.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. academic.oup.com [academic.oup.com]
• 5. dovepress.com [dovepress.com]
• 6. benchchem.com [benchchem.com]
• 7. Platelet Function Testing: Light Transmission Aggregometry [practical-haemostasis.com]
• 8. tandfonline.com [tandfonline.com]
• 9. Augmentation of U46619 induced human platelet aggregation by aspirin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Receptor-mediated effects of a PGH2 analogue (U 46619) on human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. apexbt.com [apexbt.com]
• 12. reprocell.com [reprocell.com]
• 13. academic.oup.com [academic.oup.com]

Technical Support Center: U-46619 and the Impact of the 5-trans Isomer Impurity

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the thromboxane (B8750289) A2 (TP) receptor agonist, U-46619. A primary focus of this resource is to address potential experimental variability and unexpected results arising from the presence of its geometric isomer, 5-trans U-46619, a common impurity in commercial preparations.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of U-46619?

A1: U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2.[1][2][3][4] It functions as a potent and selective agonist for the thromboxane A2 (TP) receptor, which is a G-protein coupled receptor (GPCR).[2][3] Activation of the TP receptor by U-46619 initiates downstream signaling cascades, primarily through Gq and G12/13 proteins, leading to physiological responses such as platelet aggregation and smooth muscle contraction.[3]

Q2: What is 5-trans U-46619 and how does it relate to U-46619?

A2: 5-trans U-46619 is a geometric isomer of U-46619, with the difference being the configuration of the double bond at the 5th carbon position.[2] It is commonly found as a minor impurity, typically ranging from 2-5%, in commercially available preparations of U-46619.[1][2]

Q3: What is the known biological activity of the 5-trans U-46619 impurity?

A3: The biological activity of 5-trans U-46619 is not as extensively characterized as that of U-46619.[1][3] The primary reported activity for the 5-trans isomer is the inhibition of microsomal prostaglandin E synthase-1 (mPGES-1).[2] One study has suggested that 5-trans U-46619 is about half as potent as the 5-cis isomer (U-46619) in this inhibitory action, indicating a different pharmacological profile.[1] Its direct activity as a TP receptor agonist is not well-documented in publicly available literature.[1]

Q4: How can the 5-trans U-46619 impurity affect my experimental results?

A4: The presence of 5-trans U-46619 as an impurity can introduce variability and potentially confounding effects in your experiments. Given its reported off-target activity on mPGES-1, it could modulate prostaglandin E2 levels, which might influence your biological system in a TP receptor-independent manner. If the 5-trans isomer has a different potency or efficacy at the TP receptor, its presence could alter the observed dose-response relationship of your U-46619 stock.

Q5: I am observing inconsistent results with different batches of U-46619. Could the 5-trans isomer be the cause?

A5: Yes, batch-to-batch variability in the percentage of the 5-trans U-46619 impurity could contribute to inconsistent experimental outcomes. A higher concentration of the impurity in one batch compared to another could lead to different overall pharmacological effects.

Q6: How can I minimize the potential impact of the 5-trans U-46619 impurity in my experiments?

A6: To minimize the impact of the 5-trans isomer, consider the following:

• Purity Assessment: If possible, assess the purity of your U-46619 stock using analytical methods like HPLC to determine the percentage of the 5-trans isomer.

• Consistency: Use the same batch of U-46619 for a complete set of experiments to ensure consistency.

• Control Experiments: In critical experiments, consider using a highly purified standard of U-46619, if available, to compare with your commercial stock.

• Selective Antagonists: Use a selective TP receptor antagonist (e.g., SQ29548) to confirm that the observed effects are mediated through the TP receptor. This can help to identify any significant off-target effects.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Inconsistent dose-response curves between experiments.	1. Variability in the preparation of U-46619 working solutions. 2. Batch-to-batch differences in the purity of U-46619 (i.e., varying levels of 5-trans U-46619). 3. Degradation of U-46619 stock solution.	1. Prepare fresh serial dilutions for each experiment from a single, validated stock aliquot. 2. If possible, quantify the isomer ratio in different batches. If not, perform a full dose-response curve for each new batch to re-characterize its potency. 3. Aliquot stock solutions and store them at -80°C to minimize freeze-thaw cycles.
Unexpected biological responses not consistent with TP receptor activation.	1. Off-target effects of U-46619 or the 5-trans U-46619 impurity. 2. Activation of other signaling pathways.	1. Perform experiments in the presence of a selective TP receptor antagonist to determine if the effect is on-target. 2. Investigate potential off-target effects, such as the inhibition of mPGES-1, by measuring PGE2 levels. 3. Review literature for other known off-target effects of U-46619.
Lower than expected potency of U-46619.	1. Degradation of the U-46619 compound. 2. Higher than usual percentage of the less potent 5-trans isomer in the current batch.	1. Prepare a fresh stock solution from a new vial of U-46619. 2. Compare the potency with a previous batch if data is available. Consider obtaining a new lot of U-46619 with a certificate of analysis specifying purity.

Quantitative Data

Table 1: Potency of U-46619 in Various Functional Assays

Assay	Species/Tissue	EC50	Reference
Vasoconstriction	Human Subcutaneous Resistance Arteries	1.6 x 10⁻⁸ M	[1]
Platelet Shape Change	Human Platelets	3.5 x 10⁻⁸ M	[5]
Myosin Light Chain Phosphorylation	Human Platelets	5.7 x 10⁻⁸ M	[5]
Serotonin Release	Human Platelets	5.36 x 10⁻⁷ M	[5]
Platelet Aggregation	Human Platelets	1.31 x 10⁻⁶ M	[5]
Fibrinogen Receptor Binding	Human Platelets	5.3 x 10⁻⁷ M	[5]

Note: There is a lack of quantitative data in the scientific literature specifically detailing the vasoconstrictive or TP receptor agonist potency of 5-trans U-46619.[1]

Experimental Protocols

Protocol 1: Platelet Aggregation Assay

Objective: To measure the ability of U-46619 to induce platelet aggregation and to assess the potential interference of the 5-trans isomer.

Methodology:

• Blood Collection: Collect whole blood from healthy, consenting donors into tubes containing 3.2% sodium citrate.

• Platelet-Rich Plasma (PRP) Preparation: Centrifuge the blood at a low speed (e.g., 200 x g) for 15 minutes at room temperature to separate the PRP.

• Platelet Count Adjustment: Adjust the platelet count in the PRP with platelet-poor plasma (PPP) to a standardized concentration.

• Aggregation Measurement:

  • Pre-warm PRP aliquots to 37°C.

  • Add the PRP to an aggregometer cuvette with a stir bar.

  • Add different concentrations of your U-46619 stock solution to induce aggregation.

  • To test for on-target effects, pre-incubate a separate set of PRP samples with a selective TP receptor antagonist before adding U-46619.

  • Record the change in light transmittance over time.

• Data Analysis: Determine the maximal aggregation percentage for each U-46619 concentration and calculate the EC50 value. Compare the EC50 values between different batches of U-46619.

Protocol 2: Vascular Smooth Muscle Contraction Assay (Wire Myography)

Objective: To assess the contractile effect of U-46619 on isolated blood vessels and to determine if the 5-trans isomer impurity alters the response.

Methodology:

• Tissue Preparation: Dissect segments of a suitable blood vessel (e.g., rat aorta) and mount them in a wire myograph system containing physiological salt solution, maintained at 37°C and aerated with 95% O2 / 5% CO2.

• Equilibration: Allow the vessel segments to equilibrate under a set resting tension until a stable baseline is achieved.

• Viability Test: Contract the vessels with a high-potassium solution (e.g., 60 mM KCl) to ensure tissue viability.

• Concentration-Response Curve:

  • Add U-46619 to the myograph chamber in a cumulative manner, increasing the concentration stepwise.

  • To confirm TP receptor-mediated contraction, perform a parallel experiment where the tissue is pre-incubated with a selective TP receptor antagonist.

  • Record the isometric tension continuously.

• Data Analysis: Normalize the contraction data to the maximum response induced by KCl and plot the concentration-response curve to determine the EC50 and maximum effect (Emax).

Visualizations

U-46619 Signaling Pathway

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. U46619 - Wikipedia [en.wikipedia.org]
• 5. apexbt.com [apexbt.com]

Reference Data & Comparative Studies

Validating 5-trans U-46619 Activity: A Comparative Guide to TP Receptor Antagonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of experimental data for validating the activity of the thromboxane (B8750289) A₂ (TP) receptor agonist, 5-trans U-46619, and its more common isomer, U-46619. We present a comparative analysis of TP receptor antagonists used to confirm the specificity of U-46619-mediated effects, supported by quantitative data and detailed experimental protocols. This guide is intended to aid in the objective assessment of these compounds and the selection of appropriate validation tools.

Introduction to U-46619 and TP Receptor Signaling

U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH₂ and acts as a potent and selective agonist for the thromboxane A₂ (TP) receptor.[1][2] Its isomer, 5-trans U-46619, is often found as an impurity in preparations of U-46619.[3] Activation of the TP receptor, a G-protein coupled receptor, triggers downstream signaling cascades that are pivotal in various physiological and pathophysiological processes, most notably platelet aggregation and vasoconstriction.[1]

The primary signaling pathways initiated by TP receptor activation involve the coupling to Gq and G12/13 proteins. Activation of Gq stimulates phospholipase C (PLC), leading to the generation of inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ mediates the release of intracellular calcium stores, while DAG activates protein kinase C (PKC). The G12/13 pathway activates the small GTPase RhoA, which in turn activates Rho-associated kinase (ROCK). These signaling events culminate in cellular responses such as platelet shape change, aggregation, and smooth muscle contraction.

Comparative Performance Data

To validate that the observed biological effects of U-46619 are specifically mediated by the TP receptor, selective antagonists are employed. These antagonists competitively inhibit the binding of U-46619 to the TP receptor, thereby blocking its downstream effects. The potency of these antagonists is a critical parameter in their selection and application.

Table 1: Comparative Potency of TP Receptor Agonists

The following table summarizes the half-maximal effective concentration (EC₅₀) values for U-46619 and an alternative TP receptor agonist, I-BOP, in inducing platelet aggregation and shape change. It is important to note that direct comparisons should be made with caution as the data may be derived from different studies with varying experimental conditions.

Agonist	Assay	Species	EC₅₀ (µM)	Reference
U-46619	Platelet Aggregation	Human	1.31	[4]
Platelet Shape Change	Human	0.035	[4]
I-BOP	Platelet Aggregation	Human	0.0044	[5]
Platelet Shape Change	Human	0.000263	[5]

Table 2: Comparative Potency of TP Receptor Antagonists against U-46619

This table presents the potency of various TP receptor antagonists in inhibiting U-46619-induced platelet aggregation. The potency is expressed as the pA₂, which is the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift to the right in an agonist's concentration-response curve. Higher pA₂ values indicate greater antagonist potency.

Antagonist	Assay	Species	pA₂ Value	Reference
SQ29,548	Platelet Aggregation	Human	~8.2	[6]
GR32191	Platelet Aggregation	Human	~8.2	[6]
Terutroban	Platelet Aggregation	Human	Not explicitly stated, but complete inhibition at tested doses	[7]
Ramatroban	Platelet Aggregation	Human	7.0 - 8.5	[6]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are protocols for key in vitro assays used to characterize the activity of U-46619 and validate its mechanism of action using TP receptor antagonists.

Platelet Aggregation Assay

This assay measures the ability of U-46619 to induce platelet aggregation and the potency of antagonists to inhibit this effect.

Materials:

• Freshly drawn human whole blood anticoagulated with 3.2% sodium citrate.

• Platelet-rich plasma (PRP) and platelet-poor plasma (PPP).

• Light transmission aggregometer.

• U-46619 and TP receptor antagonist stock solutions.

Procedure:

• PRP and PPP Preparation: Centrifuge whole blood at a low speed (e.g., 200 x g) for 15 minutes to obtain PRP. Centrifuge the remaining blood at a higher speed (e.g., 2000 x g) for 10 minutes to obtain PPP.

• Assay Setup: Pipette a known volume of PRP into an aggregometer cuvette with a magnetic stir bar and allow it to equilibrate at 37°C.

• Antagonist Incubation (for validation): Add the TP receptor antagonist at various concentrations to the PRP and incubate for a specified time (e.g., 5-10 minutes).

• Agonist Addition: Add U-46619 to induce platelet aggregation. For antagonist validation, a concentration-response curve to U-46619 is generated in the presence and absence of the antagonist.

• Data Acquisition: Record the change in light transmission over time. An increase in light transmission corresponds to platelet aggregation.

• Data Analysis: Determine the EC₅₀ of U-46619 and, for antagonist studies, calculate the pA₂ value using a Schild plot analysis.[8]

Vasoconstriction Assay (Wire Myography)

This ex vivo assay assesses the contractile effect of U-46619 on isolated blood vessels.

Materials:

• Isolated arterial rings (e.g., rat aorta, human subcutaneous resistance arteries).

• Physiological salt solution (e.g., Krebs-Henseleit solution), aerated with 95% O₂ / 5% CO₂.

• Wire myograph system with force transducers.

• U-46619 and TP receptor antagonist stock solutions.

Procedure:

• Tissue Preparation: Dissect and mount arterial rings on the myograph wires in chambers filled with physiological salt solution maintained at 37°C.

• Equilibration: Allow the tissues to equilibrate under a standardized resting tension for at least 60 minutes.

• Viability Test: Contract the vessels with a high potassium solution (e.g., 60 mM KCl) to confirm tissue viability.

• Antagonist Incubation (for validation): Pre-incubate the tissues with the TP receptor antagonist at various concentrations.

• Concentration-Response Curve: Add U-46619 cumulatively to the chambers to generate a concentration-response curve for vasoconstriction.

• Data Analysis: Express the contractile response as a percentage of the maximal KCl-induced contraction. Determine the EC₅₀ of U-46619 and the pA₂ of the antagonist.

Visualizing the Mechanisms

To further clarify the processes involved in validating U-46619 activity, the following diagrams illustrate the key signaling pathway and a typical experimental workflow.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. Effects of prostaglandins, cAMP, and changes in cytosolic calcium on platelet aggregation induced by a thromboxane A2 mimic (U46619) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Receptor-mediated effects of a PGH2 analogue (U 46619) on human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. dm5migu4zj3pb.cloudfront.net [dm5migu4zj3pb.cloudfront.net]
• 6. Thromboxane (Tx) A2 receptor blockade and TxA2 synthase inhibition alone and in combination: comparison of anti-aggregatory efficacy in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pa2 determination | PPTX [slideshare.net]
• 8. flexiblelearning.auckland.ac.nz [flexiblelearning.auckland.ac.nz]

A Comparative Guide to the Cross-Reactivity of 5-trans U-46619 with Prostanoid Receptors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of 5-trans U-46619, a geometric isomer of the potent thromboxane (B8750289) A2 (TP) receptor agonist U-46619, with other prostanoid receptors. Due to a scarcity of direct experimental data on the cross-reactivity of 5-trans U-46619, this guide leverages the well-characterized selectivity profile of its parent compound, U-46619, as a predictive baseline. Additionally, it details the known off-target activity of 5-trans U-46619 and provides comprehensive experimental protocols for researchers to conduct their own comparative studies.

Executive Summary

The primary known activity of 5-trans U-46619, distinct from its presumed TP receptor agonism, is the inhibition of microsomal prostaglandin (B15479496) E2 synthase-1 (mPGES-1). This suggests a pharmacological profile that may diverge from that of U-46619. This guide presents the available quantitative data, outlines detailed experimental methodologies for receptor binding and functional assays, and provides visual diagrams of key signaling pathways and experimental workflows to facilitate further research.

Comparative Pharmacological Data

Due to the limited direct data on 5-trans U-46619 cross-reactivity, this section focuses on the established selectivity of U-46619 as a reference, alongside the known enzymatic activity of 5-trans U-46619.

Prostanoid Receptor Selectivity of U-46619

U-46619 is a potent and selective agonist of the TP receptor. It potently stimulates TP receptor-mediated responses, while showing weak or no activity on other prostanoid receptors in various in vitro preparations[1][2]. The IUPHAR/BPS Guide to PHARMACOLOGY provides a visual representation of U-46619's activity, indicating high potency at the TP receptor and negligible interaction with DP1, DP2, EP1, EP2, EP3, EP4, FP, and IP receptors in humans and rats.

Table 1: Functional Potency of U-46619 on the Human Thromboxane A2 (TP) Receptor

Parameter	Value (µM)	Cell/Tissue Type	Reference
EC50 (Platelet Shape Change)	0.035	Human Platelets	[3][4][5]
EC50 (Myosin Light Chain Phosphorylation)	0.057	Human Platelets	[3][4][5]
EC50 (Serotonin Release)	0.536	Human Platelets	[3][4]
EC50 (Fibrinogen Receptor Binding)	0.53	Human Platelets	[3][4]
EC50 (Platelet Aggregation)	1.31	Human Platelets	[3][4]
Kd (High-affinity binding)	0.041	Human Platelets	[3][5]

Off-Target Activity of 5-trans U-46619

The most well-documented activity of 5-trans U-46619 is its inhibition of microsomal prostaglandin E2 synthase-1 (mPGES-1).

Table 2: Known Off-Target Activity of 5-trans U-46619

Target	Activity	Reported Potency
Microsomal Prostaglandin E2 Synthase-1 (mPGES-1)	Inhibition	Approximately half as potent as the 5-cis isomer (U-46619).

Signaling Pathways

Activation of the TP receptor by its agonists initiates a cascade of intracellular events primarily through the Gq protein pathway.

References

• 1. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 4. apexbt.com [apexbt.com]
• 5. Receptor-mediated effects of a PGH2 analogue (U 46619) on human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to 5-trans U-46619 and Other Prostaglandin Analogs in Research

For researchers, scientists, and drug development professionals, the selection of appropriate chemical tools is paramount for elucidating biological pathways and identifying potential therapeutic targets. This guide provides a comprehensive comparison of 5-trans U-46619 and other key prostaglandin (B15479496) analogs, focusing on their performance in common research applications, supported by experimental data.

Introduction to U-46619 and its Isomer, 5-trans U-46619

U-46619 is a stable synthetic analog of the prostaglandin endoperoxide PGH2 and functions as a potent and selective agonist of the thromboxane (B8750289) A2 (TP) receptor.[1][2][3] Its robust and reliable induction of platelet aggregation and smooth muscle contraction has established it as a standard tool in cardiovascular and thrombosis research.[1][3]

5-trans U-46619 is the geometric isomer of U-46619, differing in the configuration of the double bond at the C5 position. It is often found as a minor impurity (2-5%) in commercial preparations of U-46619.[1] While the biological activity of U-46619 is extensively documented, its 5-trans isomer is less characterized. Available data suggests that 5-trans U-46619 is significantly less potent or may possess a different pharmacological profile. For instance, one study indicated that 5-trans U-46619 is approximately half as potent as the 5-cis (active) form of U-46619 as an inhibitor of prostaglandin E synthase.[1] However, direct comparative data on its vasoconstrictor and platelet aggregatory effects are limited.

Due to the scarcity of specific data on 5-trans U-46619, this guide will primarily focus on the well-established properties of U-46619 as a representative TP receptor agonist and compare it with other classes of prostaglandin analogs that target different prostanoid receptors, namely the EP, FP, and IP receptors.

Quantitative Comparison of Prostaglandin Analog Potency

The following tables summarize the available quantitative data for U-46619 and other representative prostaglandin analogs in key functional assays.

Table 1: Vasoconstrictor Potency of Prostaglandin Analogs

Compound	Vascular Bed	EC50 for Vasoconstriction (M)	Reference
U-46619	Human Subcutaneous Resistance Arteries	1.6 x 10⁻⁸	[1]
U-46619	Rat Small Airways	6.9 x 10⁻⁹	[4]
U-46619	Rat Large Airways	6.6 x 10⁻⁸	[4]
Carbocyclic Thromboxane A2 (CTA2)	Rat Trachea (Mucous Gel Thickening)	Effective dose range: 500 pg to 50 ng	[5]
Prostaglandin F2α (PGF2α)	Cat Iris Sphincter	1.86 x 10⁻⁸	[6]
Prostaglandin E2 (PGE2)	Rat Tail Artery	9.6 x 10⁻⁶	[7]
5-trans U-46619	Not Available	Not Available	[1]

Table 2: Potency of Prostaglandin Analogs in Platelet Aggregation

Compound	Species	Agonist/Inhibitor	EC50/IC50 (M)	Reference
U-46619	Human	Agonist (Aggregation)	1.31 x 10⁻⁶	[8]
U-46619	Human	Agonist (Shape Change)	3.5 x 10⁻⁸	[8]
Iloprost (B1671730)	Human	Inhibitor	IC50 vs. ADP	[6]
Prostaglandin I2 (PGI2)	Human	Inhibitor	Potent inhibitor	[9]
Prostaglandin E1 (PGE1)	Human	Inhibitor	Potent inhibitor	[9]
Prostaglandin D2 (PGD2)	Human	Inhibitor	Weak inhibitor	[9]

Table 3: Receptor Binding Affinities of Prostaglandin Analogs

Ligand	Receptor	Species	Kd (nM)	Bmax ( sites/platelet )	Reference
[³H]-U-46619 (High Affinity)	TP	Human Platelets	41	1,166	[10]
[³H]-U-46619 (Low Affinity)	TP	Human Platelets	1,460	-	[10]
Prostaglandin H2 (PGH2)	TP	Human Platelets	43	-	[11]
Thromboxane A2 (TXA2)	TP	Human Platelets	125	-	[11]
Travoprost acid	FP	Human	35 (Ki)	-	[12]
Latanoprost acid	FP	Human	98 (Ki)	-	[12]
Bimatoprost acid	FP	Human	83 (Ki)	-	[12]

Signaling Pathways of Prostaglandin Analogs

Prostaglandin analogs exert their effects by binding to specific G-protein coupled receptors (GPCRs), initiating distinct downstream signaling cascades.

Thromboxane (TP) Receptor Signaling (U-46619)

U-46619, as a TP receptor agonist, primarily signals through the Gq and G12/13 pathways. Activation of Gq stimulates phospholipase C (PLC), leading to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium from the sarcoplasmic reticulum, while DAG activates protein kinase C (PKC). The G12/13 pathway activates the small GTPase RhoA and its downstream effector Rho-associated kinase (ROCK), which inhibits myosin light chain phosphatase, leading to calcium sensitization and sustained contraction.[13]

TP Receptor Signaling Pathway

Prostaglandin F (FP) Receptor Signaling

FP receptor agonists, such as PGF2α and its analogs (e.g., latanoprost, travoprost), predominantly couple to Gq proteins. This activation leads to the PLC-IP3-Ca²⁺ pathway, similar to TP receptors, resulting in smooth muscle contraction.[14] Some evidence also suggests coupling to G12/13 and Gi pathways.[14]

FP Receptor Signaling Pathway

Prostacyclin (IP) Receptor Signaling

IP receptor agonists, such as PGI2 and its stable analog Iloprost, are primarily coupled to Gs proteins. This leads to the activation of adenylyl cyclase, an increase in intracellular cyclic AMP (cAMP) levels, and subsequent activation of protein kinase A (PKA). This pathway generally leads to smooth muscle relaxation and inhibition of platelet aggregation.

IP Receptor Signaling Pathway

Experimental Protocols

To facilitate the comparison of prostaglandin analogs in a research setting, detailed methodologies for key experiments are provided below.

Isolated Tissue Bath Assay for Vasoconstriction

This assay is a standard method to evaluate the contractile effects of compounds on isolated smooth muscle tissues, such as aortic rings.

Objective: To determine the potency (EC50) and efficacy of prostaglandin analogs in inducing smooth muscle contraction.

Materials:

• Isolated tissue (e.g., rat thoracic aorta)

• Krebs-Henseleit solution (in mM: 118 NaCl, 4.7 KCl, 1.2 KH2PO4, 1.2 MgSO4, 2.5 CaCl2, 25 NaHCO3, 11.1 glucose)

• Isolated tissue bath system with force transducers

• 95% O2 / 5% CO2 gas mixture

• Prostaglandin analog stock solutions

Procedure:

• Euthanize a rat and excise the thoracic aorta.

• Clean the aorta of surrounding connective tissue and cut into 2-3 mm rings.

• Suspend the aortic rings in organ baths containing Krebs-Henseleit solution at 37°C, continuously bubbled with 95% O2 / 5% CO2.

• Allow the rings to equilibrate for 60-90 minutes under a resting tension of 1.5-2.0 g, with solution changes every 15-20 minutes.

• After equilibration, contract the rings with a high concentration of KCl (e.g., 60 mM) to test for viability. Wash the rings and allow them to return to baseline.

• Construct a cumulative concentration-response curve by adding the prostaglandin analog in increasing concentrations to the bath.

• Record the contractile response at each concentration until a maximal response is achieved.

• Analyze the data to generate a concentration-response curve and calculate the EC50 value.

Vasoconstriction Assay Workflow

Platelet Aggregometry

Platelet aggregometry is the gold standard for assessing platelet function and is used to evaluate the pro- or anti-aggregatory effects of prostaglandin analogs.

Objective: To measure the ability of prostaglandin analogs to induce or inhibit platelet aggregation.

Materials:

• Freshly drawn human blood anticoagulated with 3.2% sodium citrate

• Platelet-rich plasma (PRP) and platelet-poor plasma (PPP)

• Platelet aggregometer

• Prostaglandin analog stock solutions

• Platelet agonists (e.g., ADP, collagen) or inhibitors

Procedure:

• Prepare PRP and PPP from citrated whole blood by differential centrifugation (e.g., PRP at 200 x g for 10 minutes; PPP at 2000 x g for 15 minutes).

• Adjust the platelet count in the PRP to approximately 2.5 x 10⁸ platelets/mL using PPP.

• Calibrate the aggregometer with PRP (0% aggregation) and PPP (100% aggregation).

• Pipette a known volume of PRP into a cuvette with a stir bar and place it in the aggregometer at 37°C.

• To measure agonist activity, add the prostaglandin analog at various concentrations and record the change in light transmission over time.

• To measure inhibitory activity, pre-incubate the PRP with the prostaglandin analog for a defined period (e.g., 1-5 minutes) before adding a standard platelet agonist (e.g., ADP).

• Record the maximum aggregation percentage for each condition.

• Analyze the data to determine the EC50 for agonists or the IC50 for inhibitors.

Platelet Aggregometry Workflow

Radioligand Binding Assay

This assay is used to determine the affinity (Kd) and density (Bmax) of a radiolabeled ligand for its receptor.

Objective: To characterize the binding of a radiolabeled prostaglandin analog to its receptor.

Materials:

• Cell membranes or tissue homogenates expressing the receptor of interest

• Radiolabeled prostaglandin analog (e.g., [³H]-U-46619)

• Unlabeled prostaglandin analog for competition studies

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4)

• Glass fiber filters

• Filtration manifold

• Scintillation counter and fluid

Procedure:

• Prepare cell membranes or tissue homogenates.

• In a series of tubes, add a fixed amount of membrane protein.

• For saturation binding, add increasing concentrations of the radiolabeled ligand. For competition binding, add a fixed concentration of the radiolabeled ligand and increasing concentrations of the unlabeled competitor.

• To determine non-specific binding, add a high concentration of the unlabeled ligand to a parallel set of tubes.

• Incubate the reactions at an appropriate temperature and for a sufficient time to reach equilibrium.

• Terminate the binding reaction by rapid filtration through glass fiber filters, followed by washing with ice-cold binding buffer to separate bound from free radioligand.

• Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity.

• Analyze the data using non-linear regression to determine Kd and Bmax (for saturation) or Ki (for competition).

Radioligand Binding Assay Workflow

Conclusion

U-46619 is a potent and selective TP receptor agonist widely used in research to study thrombosis and vasoconstriction. Its isomer, 5-trans U-46619, is significantly less characterized, with limited data suggesting reduced potency. In contrast, other prostaglandin analogs, such as those targeting FP and IP receptors, exhibit distinct pharmacological profiles, inducing vasoconstriction and smooth muscle contraction (FP agonists) or vasodilation and inhibition of platelet aggregation (IP agonists). The choice of a specific prostaglandin analog for research should be guided by the target receptor and the desired physiological response. The experimental protocols provided in this guide offer a standardized framework for the comparative evaluation of these important research tools. Further investigation is warranted to fully elucidate the pharmacological profile of 5-trans U-46619 and its potential utility in research.

References

• 1. benchchem.com [benchchem.com]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. High-Throughput Assays to Measure Intracellular Ca2+ Mobilization in Cells that Express Recombinant S1P Receptor Subtypes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effects of the thromboxane receptor agonist U46619 and endothelin-1 on large and small airways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. U46619 and carbocyclic thromboxane A2-induced increases in tracheal mucous gel layer thickness - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparison of anti-aggregatory effects of PGI2, PGI3 and iloprost on human and rabbit platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparison of the effects of prostaglandin analogues on rabbit platelets, rabbit isolated vascular tissues and rabbit skin microvasculature [proceedings] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. apexbt.com [apexbt.com]
• 9. Comparison of the effects of prostacyclin (PGI2), prostaglandin E1 and D2 on platelet aggregation in different species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. reprocell.com [reprocell.com]
• 11. The affinities of prostaglandin H2 and thromboxane A2 for their receptor are similar in washed human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. go.drugbank.com [go.drugbank.com]
• 13. benchchem.com [benchchem.com]
• 14. Ligand-induced activation and G protein coupling of prostaglandin F2α receptor - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of 5-trans U-46619 and Thromboxane A2: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide offers an objective comparison of the stable thromboxane (B8750289) A2 analog, 5-trans U-46619, and the endogenous ligand, thromboxane A2 (TXA2). This document provides a comprehensive overview of their respective pharmacological profiles, supported by experimental data, to facilitate informed decisions in research applications.

Thromboxane A2 (TXA2) is a potent but highly unstable eicosanoid that plays a crucial role in hemostasis and thrombosis. Its short half-life of approximately 30 seconds in aqueous solution presents significant challenges for in vitro and in vivo studies. To overcome this limitation, stable synthetic analogs have been developed. Among these, U-46619 has emerged as a widely used pharmacological tool to investigate the physiological and pathophysiological roles of TXA2. It is important to note that commercial preparations of U-46619 often contain its geometric isomer, 5-trans U-46619, as a minor impurity. Due to the limited characterization of the 5-trans isomer, this guide will focus on the well-documented properties of U-46619 as a representative stable TXA2 mimetic in comparison to the endogenous TXA2.

Physicochemical and Pharmacokinetic Properties

A key differentiator between U-46619 and TXA2 is their stability. This fundamental difference is the primary reason for the widespread use of U-46619 in experimental settings.

Property	5-trans U-46619 (as U-46619)	Thromboxane A2 (TXA2)	Reference
Chemical Class	Prostaglandin H2 analog	Eicosanoid
Molecular Weight	350.5 g/mol	352.47 g/mol
Half-life (aqueous solution, pH 7.4)	Stable	~32 seconds	[1][2][3]
Storage Stability	≥ 2 years at -20°C	Highly unstable	[4]

Receptor Binding and Potency

Both U-46619 and TXA2 exert their effects by binding to and activating the thromboxane A2 receptor (TP receptor), a G-protein coupled receptor. While both are potent agonists, their binding affinities and functional potencies can vary depending on the experimental system.

Receptor Binding Affinity

Ligand	Preparation	Kd (nM)	Reference
U-46619	Washed human platelets	20 ± 7
Thromboxane A2	Washed human platelets	125	[5]

Functional Potency (EC50)

Platelet Aggregation

Agonist	Preparation	EC50 (nM)	Reference
U-46619	Not Specified	35	[6][7][8]
Thromboxane A2	Human platelet-rich plasma	66 ± 15	[5]
Thromboxane A2	Washed human platelets	163 ± 21	[5]

Vascular Smooth Muscle Contraction

Agonist	Vascular Bed	EC50 (nM)	Reference
U-46619	Human Subcutaneous Resistance Arteries	16	[9]
U-46619	Rat caudal artery	~50	[10]
Thromboxane A2	Not directly measured due to instability

Signaling Pathways

Upon binding to the TP receptor, both U-46619 and TXA2 trigger a cascade of intracellular signaling events. The TP receptor couples to at least two major G-protein families: Gq and G13.

• Gq Pathway: Activation of Gq stimulates phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 mobilizes intracellular calcium stores, while DAG activates protein kinase C (PKC).

• G13 Pathway: Activation of G13 leads to the activation of the small GTPase RhoA and its downstream effector, Rho-associated kinase (ROCK). This pathway is crucial for the sensitization of the contractile apparatus to calcium.

TP Receptor Signaling Pathway

Experimental Protocols

Platelet Aggregation Assay (Light Transmission Aggregometry)

This method measures the increase in light transmission through a suspension of platelet-rich plasma (PRP) as platelets aggregate in response to an agonist.

Materials:

• Freshly drawn human blood anticoagulated with 3.2% sodium citrate.

• Platelet agonists: U-46619 or a method to generate TXA2 in situ.

• Light Transmission Aggregometer.

• Centrifuge.

• Pipettes and consumables.

Procedure:

• PRP Preparation: Centrifuge whole blood at a low speed (e.g., 200 x g) for 15-20 minutes at room temperature to obtain platelet-rich plasma (PRP).[4][11]

• PPP Preparation: Centrifuge the remaining blood at a higher speed (e.g., 2000 x g) for 15 minutes to obtain platelet-poor plasma (PPP), which serves as a blank (100% aggregation).[4][11]

• Assay Setup: Pre-warm PRP and PPP to 37°C. Calibrate the aggregometer with PRP (0% aggregation) and PPP (100% aggregation).

• Aggregation Measurement: Place a cuvette with PRP and a stir bar in the aggregometer. After a baseline is established, add the agonist (U-46619 or TXA2) and record the change in light transmission over time.

• Data Analysis: The maximum percentage of aggregation is determined from the aggregation curve.

Platelet Aggregation Workflow

Vascular Smooth Muscle Contraction Assay (Organ Bath)

This assay measures the isometric contraction of isolated vascular rings in response to vasoactive agents.

Materials:

• Isolated blood vessel (e.g., rat aorta).

• Organ bath system with force transducers.

• Physiological salt solution (PSS), aerated with 95% O2/5% CO2.

• Vasoactive agents: U-46619, potassium chloride (KCl).

Procedure:

• Tissue Preparation: Dissect the blood vessel and cut it into rings of 2-3 mm in length.

• Mounting: Mount the vascular rings in the organ baths filled with PSS maintained at 37°C and aerated with carbogen.

• Equilibration: Allow the tissues to equilibrate under a resting tension for at least 60 minutes.

• Viability Check: Contract the rings with a high concentration of KCl to ensure tissue viability.

• Contraction Measurement: After washing and returning to baseline, add cumulative concentrations of U-46619 to generate a concentration-response curve.

• Data Analysis: Measure the force of contraction and calculate the EC50 value.

Vascular Contraction Workflow

Logical Relationship in Mechanism of Action

The fundamental relationship between U-46619 and TXA2 is that of a stable mimetic to an unstable endogenous ligand, both acting on the same receptor to elicit physiological responses.

Functional Relationship

Conclusion

5-trans U-46619, primarily represented in research by its well-characterized isomer U-46619, serves as an invaluable and potent tool for studying the physiological and pathological effects of the thromboxane A2 pathway. Its stability offers a significant advantage over the extremely labile endogenous TXA2, allowing for reproducible and controlled experimental conditions. While both compounds act as agonists at the TP receptor, researchers should be mindful of the potential for subtle differences in potency and binding kinetics, as highlighted by the available data. The choice between using a stable analog and studying the effects of endogenously produced TXA2 will depend on the specific research question and the experimental feasibility. This guide provides a foundational understanding to aid in the design and interpretation of studies involving these critical signaling molecules.

References

• 1. Effect of the thromboxane A2 mimetic U 46619 on pial arterioles of rabbits and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Thromboxane (Tx) A2 receptor blockade and TxA2 synthase inhibition alone and in combination: comparison of anti-aggregatory efficacy in human platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Physiology, Thromboxane A2 - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Analysis of Platelet Aggregation by Light Transmission Aggregometry - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Characterization of thromboxane A2/prostaglandin H2 (TXA2/PGH2) receptors of rat platelets and their interaction with TXA2/PGH2 receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. dmt.dk [dmt.dk]
• 7. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 8. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 9. plateletservices.com [plateletservices.com]
• 10. Comparison of vascular and platelet thromboxane A2/prostaglandin H2 receptors in the pig - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Platelet Function Testing: Light Transmission Aggregometry [practical-haemostasis.com]

Differentiating On-Target vs. Off-Target Effects of 5-trans U-46619: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the on-target and off-target effects of 5-trans U-46619, a synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2. As the trans-isomer of the widely studied thromboxane (B8750289) A2 (TP) receptor agonist U-46619, understanding its distinct pharmacological profile is crucial for accurate experimental design and interpretation. This document outlines its primary mechanism of action, known off-target interactions, and provides detailed experimental protocols to differentiate these effects.

On-Target Effects: Thromboxane A2 Receptor Agonism

The primary and well-established on-target effect of 5-trans U-46619, similar to its cis-isomer, is the potent agonism of the thromboxane A2 (TP) receptor, a G-protein coupled receptor (GPCR).[1] Activation of the TP receptor initiates a cascade of intracellular signaling events, primarily through Gαq and Gα12/13 proteins, leading to physiological responses such as platelet aggregation and smooth muscle contraction, including vasoconstriction.[2][3]

The canonical on-target signaling pathway involves the activation of phospholipase C (PLC), which leads to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium from the sarcoplasmic reticulum, while DAG activates protein kinase C (PKC). Concurrently, activation of the G12/13 pathway stimulates the RhoA/Rho-kinase signaling cascade, which plays a crucial role in sensitizing the contractile apparatus to calcium.

Off-Target Effects of 5-trans U-46619

While primarily a TP receptor agonist, 5-trans U-46619 and its more studied cis-isomer have been reported to exhibit off-target effects. These unintended interactions can confound experimental results if not properly controlled for.

Known off-target effects include:

• Inhibition of Microsomal Prostaglandin E Synthase-1 (mPGES-1): 5-trans U-46619 has been shown to inhibit mPGES-1, the terminal enzyme responsible for the synthesis of prostaglandin E2 (PGE2).[1]

• Inhibition of Calcium-Activated Potassium (KCa) Channels: The cis-isomer, U-46619, has been demonstrated to inhibit KCa channels in vascular smooth muscle, which could contribute to its vasoconstrictor effect independently of TP receptor activation.[4][5]

• Involvement of Endothelin Receptors: Some studies suggest that the renal hemodynamic effects of U-46619 may be mediated in part through the activation of endothelin ETA and ETB receptors.[1]

Quantitative Data Comparison

The following tables summarize the available quantitative data for the on-target and off-target effects of 5-trans U-46619 and compares it with alternative pharmacological tools. It is important to note that specific quantitative data for the 5-trans isomer is limited in publicly available literature, and researchers should consider empirical determination in their experimental systems.

Table 1: On-Target Activity Profile of 5-trans U-46619 and a Comparative Agonist

Compound	Target	Activity	Potency (EC50/Kd)	Reference(s)
5-trans U-46619	Thromboxane A2 (TP) Receptor	Agonist	Data not available, expected to be similar to U-46619	[1]
U-46619 (cis-isomer)	Thromboxane A2 (TP) Receptor	Agonist	~35 nM (EC50)
11-37 nM (Kd)	[6][7]
I-BOP	Thromboxane A2 (TP) Receptor	Agonist	0.61 nM (Kd)	[8][9]

Table 2: Off-Target Activity Profile of 5-trans U-46619 and Comparative Modulators

Compound	Target	Activity	Potency (IC50/EC50)	Reference(s)
5-trans U-46619	Microsomal Prostaglandin E Synthase-1 (mPGES-1)	Inhibitor	~30 µM (IC50, estimated)	[1]
U-46619 (cis-isomer)	Microsomal Prostaglandin E Synthase-1 (mPGES-1)	Inhibitor	~15 µM (IC50, estimated)	[1]
Calcium-Activated Potassium (KCa) Channels	Inhibitor	50-150 nM	[4]
MF63	Microsomal Prostaglandin E Synthase-1 (mPGES-1)	Inhibitor	1.3 nM (IC50, human)	[10][11][12][13][14]
SKA-121	KCa3.1 Channel	Positive Modulator	109 nM (EC50)	[15][16][17]

Experimental Protocols for Differentiating On- and Off-Target Effects

To rigorously distinguish between on-target TP receptor-mediated effects and off-target activities of 5-trans U-46619, a combination of pharmacological and functional assays is recommended.

Protocol 1: Radioligand Binding Assay for TP Receptor Affinity

Objective: To determine the binding affinity (Kd) of 5-trans U-46619 for the TP receptor.

Methodology:

• Membrane Preparation: Prepare cell membranes from a cell line overexpressing the human TP receptor (e.g., HEK293 or CHO cells) or from washed human platelets.[7][18]

• Radioligand: Use a radiolabeled TP receptor antagonist, such as [3H]SQ29548, as the ligand.

• Competition Binding: Incubate the membrane preparation with a fixed concentration of the radioligand and increasing concentrations of unlabeled 5-trans U-46619.[18]

• Separation: Separate bound from free radioligand by rapid vacuum filtration through glass fiber filters.

• Quantification: Measure the radioactivity retained on the filters using liquid scintillation counting.

• Data Analysis: Determine the IC50 value of 5-trans U-46619 and calculate the Ki (inhibition constant) using the Cheng-Prusoff equation. This provides a measure of its binding affinity for the TP receptor.

Protocol 2: Functional On-Target Assay - Vasoconstriction using Wire Myography

Objective: To measure the vasoconstrictor response to 5-trans U-46619 and confirm its dependence on TP receptor activation.

Methodology:

• Tissue Preparation: Isolate segments of a suitable blood vessel (e.g., rat aorta or human subcutaneous resistance arteries) and mount them in a wire myograph system containing physiological salt solution (e.g., Krebs-Henseleit solution), maintained at 37°C and gassed with 95% O2 / 5% CO2.[19][20][21][22][23]

• Equilibration: Allow the tissues to equilibrate under a resting tension until a stable baseline is achieved.

• Viability Check: Elicit a reference contraction with a standard agent (e.g., potassium chloride) to ensure tissue viability.

• Experimental Groups:

  • Group 1 (On-Target): Generate a cumulative concentration-response curve for 5-trans U-46619.

  • Group 2 (On-Target Confirmation): Pre-incubate the tissues with a selective TP receptor antagonist (e.g., 1 µM SQ29548) for 20-30 minutes before generating the 5-trans U-46619 concentration-response curve.

• Data Analysis: Compare the concentration-response curves between the groups. A significant rightward shift of the curve in the presence of the TP receptor antagonist confirms that the vasoconstriction is an on-target effect. The EC50 value for 5-trans U-46619 can be calculated from the curve of Group 1.

Protocol 3: Functional Off-Target Assay - mPGES-1 Inhibition

Objective: To assess the inhibitory effect of 5-trans U-46619 on mPGES-1 activity.

Methodology:

• Enzyme Source: Use recombinant human mPGES-1 or microsomes isolated from cells overexpressing the enzyme.

• Incubation: Pre-incubate the mPGES-1 enzyme with various concentrations of 5-trans U-46619 or a known mPGES-1 inhibitor (e.g., MF63) as a positive control in an appropriate buffer.

• Reaction Initiation: Add the substrate, prostaglandin H2 (PGH2), to start the enzymatic reaction.

• Reaction Termination: Stop the reaction after a defined period, typically by adding a stop solution.

• PGE2 Quantification: Measure the amount of PGE2 produced using a validated method such as an enzyme immunoassay (EIA) or liquid chromatography-mass spectrometry (LC-MS/MS).

• Data Analysis: Calculate the percent inhibition of mPGES-1 activity for each concentration of 5-trans U-46619 and determine the IC50 value.

Protocol 4: Differentiating Signaling Pathways - Calcium Mobilization Assay

Objective: To measure intracellular calcium mobilization in response to 5-trans U-46619 and confirm its mediation by the TP receptor.

Methodology:

• Cell Culture: Use a cell line endogenously or recombinantly expressing the TP receptor (e.g., HEK293-TP).

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).[24][25][26][27][28]

• Experimental Groups:

  • Group 1 (On-Target): Stimulate the cells with varying concentrations of 5-trans U-46619.

  • Group 2 (On-Target Confirmation): Pre-incubate the cells with a selective TP receptor antagonist (e.g., SQ29548) before stimulation with 5-trans U-46619.

• Measurement: Measure the change in fluorescence intensity over time using a fluorescence plate reader or microscope. The change in fluorescence is proportional to the change in intracellular calcium concentration.

• Data Analysis: Compare the calcium response between the groups. A significant reduction in the calcium signal in the presence of the TP receptor antagonist confirms that this signaling event is an on-target effect.

Visualizing Signaling Pathways and Workflows

To further clarify the mechanisms and experimental approaches, the following diagrams illustrate the key signaling pathways and a general workflow for differentiating on-target versus off-target effects.

References

• 1. benchchem.com [benchchem.com]
• 2. Receptor-mediated effects of a PGH2 analogue (U 46619) on human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effect of the thromboxane A2 mimetic U 46619 on pial arterioles of rabbits and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. U46619, a thromboxane A2 agonist, inhibits KCa channel activity from pig coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The β1-Subunit of the MaxiK Channel Associates with the Thromboxane A2 Receptor and Reduces Thromboxane A2 Functional Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Desensitization of platelet thromboxane A2/prostaglandin H2 receptors by the mimetic U46619 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Binding of a thromboxane A2/prostaglandin H2 agonist [3H]U46619 to washed human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. apexbt.com [apexbt.com]
• 11. caymanchem.com [caymanchem.com]
• 12. MF63 | CAS:892549-43-8 | MPGES-1 inhibitor | High Purity | Manufacturer BioCrick [biocrick.com]
• 13. abmole.com [abmole.com]
• 14. MF63 [2-(6-chloro-1H-phenanthro[9,10-d]imidazol-2-yl)-isophthalonitrile], a selective microsomal prostaglandin E synthase-1 inhibitor, relieves pyresis and pain in preclinical models of inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. medchemexpress.com [medchemexpress.com]
• 16. Potassium Channel (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]
• 17. medkoo.com [medkoo.com]
• 18. Radioligand binding methods: practical guide and tips - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. reprocell.com [reprocell.com]
• 20. reprocell.com [reprocell.com]
• 21. Myograph experiments [bio-protocol.org]
• 22. Isometric Contractility Measurement of the Mouse Mesenteric Artery Using Wire Myography - PMC [pmc.ncbi.nlm.nih.gov]
• 23. A Guide to Wire Myography | Springer Nature Experiments [experiments.springernature.com]
• 24. Calcium Mobilization Assay to Measure the Activity of Gq-coupled Receptors [en.bio-protocol.org]
• 25. Calcium Mobilization Assay to Measure the Activity of Gq-coupled Receptors [bio-protocol.org]
• 26. A Multiplex Calcium Assay for Identification of GPCR Agonists and Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 27. youtube.com [youtube.com]
• 28. Ca2+ Mobilization Assays in GPCR Drug Discovery | Springer Nature Experiments [experiments.springernature.com]

Validating 5-trans U-46619 TP Receptor Activity with SQ29548: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the thromboxane (B8750289) A₂ (TP) receptor agonist 5-trans U-46619 and its validation using the selective antagonist SQ29548. It includes a comparative analysis with alternative TP receptor modulators, detailed experimental protocols, and visualizations of the key signaling pathways and workflows to support researchers in their study of the thromboxane pathway.

Introduction to TP Receptor Modulation

The thromboxane A₂ (TP) receptor, a G-protein coupled receptor, plays a critical role in a variety of physiological and pathophysiological processes, including platelet aggregation, vasoconstriction, and smooth muscle contraction.[1] U-46619, a stable synthetic analog of the endoperoxide prostaglandin (B15479496) PGH₂, is a potent and widely used TP receptor agonist in research settings.[2] Its activity, however, must be validated to ensure that the observed effects are indeed mediated by the TP receptor. SQ29548 is a highly selective TP receptor antagonist that is instrumental in this validation process.[3][4] By competitively inhibiting the binding of agonists like U-46619, SQ29548 allows researchers to confirm the on-target activity of these compounds.

Comparative Analysis of TP Receptor Modulators

The selection of an appropriate agonist and antagonist is crucial for the specific aims of a research study. This section provides a quantitative comparison of U-46619, SQ29548, and other commonly used TP receptor modulators.

TP Receptor Agonists

U-46619 is a well-characterized and potent TP receptor agonist. However, other agonists with varying potencies are also available.

Agonist	EC₅₀ / Kᵢ	Assay System	Reference
U-46619	35 nM (EC₅₀)	Platelet Shape Change (Human)	[5]
7.0 ± 1.2 nM (EC₅₀)	Rat Aorta Contraction	[6]
398 ± 26 nM (EC₅₀)	⁴⁵Ca²⁺ Efflux (Human Vascular Smooth Muscle Cells)	[7]
I-BOP	~1 nM (Binding Affinity)	Human Platelets	[4]
STA2	Potency > U-46619	Washed Platelet Aggregation	[8]

Table 1: Quantitative Comparison of TP Receptor Agonists. This table summarizes the potency of U-46619 and alternative agonists in various experimental models.

TP Receptor Antagonists

SQ29548 is a highly selective and potent TP receptor antagonist. A comparison with other antagonists can aid in selecting the most appropriate tool for a given experiment.

Antagonist	IC₅₀ / Kᵢ / K₈ / pA₂	Assay System	Reference
SQ29548	0.06 µM (IC₅₀)	U-46619-induced Platelet Aggregation (Human)	[4]
4.1 nM (Kᵢ)	Human Recombinant TP Receptor	[4]
0.5-1.7 nM (K₈)	U-46619-induced Smooth Muscle Contraction (Rat, Guinea Pig)	[4]
8.2 ± 0.2 (pA₂)	U-46619-induced Rat Aorta Contraction	[6]
Seratrodast	4.5 µM (IC₅₀)	Ferroptosis Inhibition	[7]
Terutroban	16.4 nM (IC₅₀)	TP Receptor Antagonism	[9]
GR32191	2.3 nM (IC₅₀)	[³H]-GR32191 Competition Binding (Human Platelets)	[10]
~8.2 (pA₂)	U-46619-induced Platelet Aggregation	[11]

Table 2: Quantitative Comparison of TP Receptor Antagonists. This table provides a summary of the potency of SQ29548 and alternative antagonists in various in vitro assays.

Experimental Protocols

To ensure the reproducibility and validity of research findings, detailed experimental protocols are essential. The following are standard protocols for validating the TP receptor-mediated activity of U-46619 using SQ29548.

Platelet Aggregation Assay

This assay is a fundamental method to assess the pro-aggregatory effects of TP receptor agonists and their inhibition by antagonists.

Objective: To determine the EC₅₀ of U-46619 in inducing platelet aggregation and the IC₅₀ of SQ29548 in inhibiting this effect.

Methodology:

• Preparation of Platelet-Rich Plasma (PRP):

  • Collect whole blood from healthy donors into tubes containing an anticoagulant (e.g., 3.2% sodium citrate).

  • Centrifuge the blood at a low speed (e.g., 200 x g) for 15-20 minutes at room temperature to obtain PRP.

  • Prepare platelet-poor plasma (PPP) by centrifuging the remaining blood at a higher speed (e.g., 2000 x g) for 10-15 minutes.

• Platelet Count Adjustment:

  • Determine the platelet count in the PRP and adjust it to a standardized concentration (e.g., 2.5-3.0 x 10⁸ platelets/mL) using PPP.

• Aggregation Measurement:

  • Use a light transmission aggregometer. Calibrate the instrument with PRP (0% aggregation) and PPP (100% aggregation).

  • Pipette a known volume of adjusted PRP into a cuvette with a magnetic stir bar and allow it to equilibrate at 37°C.

  • To determine the EC₅₀ of U-46619, add increasing concentrations of U-46619 to the PRP and record the change in light transmission over time.

  • To determine the IC₅₀ of SQ29548, pre-incubate the PRP with various concentrations of SQ29548 for a defined period before adding a fixed, sub-maximal concentration of U-46619.

• Data Analysis:

  • Plot the concentration of the agonist or antagonist against the percentage of platelet aggregation to generate dose-response curves.

  • Calculate the EC₅₀ and IC₅₀ values from these curves.

Caption: Workflow for Platelet Aggregation Assay.

Smooth Muscle Contraction Assay

This ex vivo assay measures the contractile response of isolated smooth muscle tissue to TP receptor stimulation.

Objective: To quantify the contractile effect of U-46619 on smooth muscle and its inhibition by SQ29548.

Methodology:

• Tissue Preparation:

  • Isolate a segment of smooth muscle tissue (e.g., aortic rings, tracheal strips).

  • Mount the tissue in an organ bath containing a physiological salt solution (e.g., Krebs-Henseleit solution) maintained at 37°C and aerated with 95% O₂/5% CO₂.

• Equilibration and Viability Check:

  • Allow the tissue to equilibrate under a resting tension for a specified period.

  • Induce a maximal contraction with a high concentration of potassium chloride (KCl) to ensure tissue viability. Wash the tissue and allow it to return to baseline.

• Concentration-Response Curves:

  • For U-46619's EC₅₀, add cumulative concentrations of U-46619 to the organ bath and record the isometric tension at each concentration.

  • For SQ29548's inhibitory effect, pre-incubate the tissue with a fixed concentration of SQ29548 before generating the U-46619 concentration-response curve.

• Data Analysis:

  • Express the contractile response as a percentage of the maximal KCl-induced contraction.

  • Plot the agonist concentration against the response to determine the EC₅₀.

  • In the presence of the antagonist, a rightward shift in the agonist's dose-response curve indicates competitive antagonism.

Caption: Workflow for Smooth Muscle Contraction Assay.

Intracellular Calcium Mobilization Assay

This in vitro assay measures the increase in intracellular calcium ([Ca²⁺]i) following TP receptor activation in cultured cells.

Objective: To measure the U-46619-induced increase in [Ca²⁺]i and its blockade by SQ29548.

Methodology:

• Cell Culture and Dye Loading:

  • Culture cells expressing the TP receptor (either endogenously or through transfection) in a suitable microplate.

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4 AM) according to the manufacturer's instructions.

• Fluorescence Measurement:

  • Use a fluorescence plate reader or a fluorescence microscope to measure the baseline fluorescence intensity.

  • Inject a solution of U-46619 into the wells to stimulate the cells.

  • Record the change in fluorescence intensity over time, which corresponds to the change in [Ca²⁺]i.

• Antagonist Validation:

  • To validate the TP receptor-mediated response, pre-incubate the cells with SQ29548 before adding U-46619 and measure the fluorescence response.

• Data Analysis:

  • Quantify the peak fluorescence intensity or the area under the curve to determine the magnitude of the calcium response.

  • Generate dose-response curves for U-46619 in the absence and presence of SQ29548 to determine EC₅₀ and IC₅₀ values.

TP Receptor Signaling Pathway

Activation of the TP receptor by an agonist like U-46619 initiates a cascade of intracellular events. The primary signaling pathway involves the coupling of the receptor to Gαq and Gα12/13 proteins.

• Gαq Pathway: Activation of Gαq leads to the stimulation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ binds to its receptor on the endoplasmic reticulum, triggering the release of stored calcium into the cytosol. The increase in intracellular calcium, along with DAG, activates protein kinase C (PKC).

• Gα12/13 Pathway: Activation of Gα12/13 stimulates the Rho/Rho-kinase (ROCK) pathway. ROCK inhibits myosin light chain phosphatase (MLCP), leading to an increase in the phosphorylation of myosin light chain (MLC) and subsequent smooth muscle contraction.

The combined effects of these pathways result in the characteristic physiological responses of platelet aggregation and smooth muscle contraction.

Caption: TP Receptor Signaling Pathway.

Conclusion

The validation of 5-trans U-46619's activity on the TP receptor using the selective antagonist SQ29548 is a critical step in ensuring the specificity of experimental findings. This guide provides the necessary comparative data, detailed protocols, and a clear visualization of the underlying signaling mechanisms to aid researchers in designing and interpreting their studies on the thromboxane pathway. The objective comparison with alternative pharmacological tools will further empower researchers to select the most suitable compounds for their specific research questions in the field of drug discovery and development.

References

• 1. apexbt.com [apexbt.com]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Thromboxane receptor - Wikipedia [en.wikipedia.org]
• 5. Research Portal [researchportal.murdoch.edu.au]
• 6. Pathophysiological actions of thromboxane A2 and their pharmacological antagonism by thromboxane receptor blockade with GR32191 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Seratrodast, a thromboxane A2 receptor antagonist, inhibits neuronal ferroptosis by promoting GPX4 expression and suppressing JNK phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Heterogeneity of thromboxane A2 (TP-) receptors: evidence from antagonist but not agonist potency measurements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Characteristics of the binding of [3H]-GR32191 to the thromboxane (TP-) receptor of human platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Thromboxane (Tx) A2 receptor blockade and TxA2 synthase inhibition alone and in combination: comparison of anti-aggregatory efficacy in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of 5-trans U-46619 and its cis-Isomer: A Guide for Researchers

For researchers, scientists, and drug development professionals, a precise understanding of the pharmacological tools at their disposal is paramount. This guide provides a detailed, head-to-head comparison of the well-characterized thromboxane (B8750289) A2 (TP) receptor agonist, U-46619 (the cis-isomer), and its lesser-known geometric isomer, 5-trans-U-46619.

While U-46619 is a cornerstone for studying TP receptor-mediated physiology and pathology, its trans-isomer remains poorly characterized, often noted as a minor impurity in commercial preparations of U-46619.[1][2] This guide synthesizes the available experimental data to objectively compare their known pharmacological activities and provides detailed methodologies for key experimental protocols.

Chemical Structures and Stereochemistry

U-46619 and its 5-trans isomer are stable synthetic analogs of the prostaglandin (B15479496) endoperoxide PGH2.[2][3] The key structural difference lies in the geometry of the double bond within the heptenoic acid side chain, which significantly impacts their biological activity.

Quantitative Comparison of Biological Activities

The available quantitative data for both isomers are summarized below. A significant disparity in the extent of characterization is immediately apparent.

Table 1: Receptor Binding Affinity and Potency at the Thromboxane A2 (TP) Receptor

Ligand	Preparation	Radioligand	Kd (nM)	Bmax (fmol/mg protein)	Reference
U-46619 (cis-isomer)	Pig Aorta Smooth Muscle Membranes	[3H]-U-46619	42 - 68	87.8	[4]
U-46619 (cis-isomer)	Washed Human Platelets	[3H]-U-46619	41 ± 9 (High-affinity)	19.4 ± 5.3 fmol/107 platelets
U-46619 (cis-isomer)	Washed Human Platelets	[3H]-U-46619	1460 ± 470 (Low-affinity)	-
5-trans-U-46619	Not Available	Not Available	Not Available	Not Available	[2]

Table 2: Functional Potency (EC50)

Ligand	Assay	System	EC50	Reference
U-46619 (cis-isomer)	TP Receptor Agonism	Not Specified	0.035 µM
U-46619 (cis-isomer)	Platelet Shape Change	Human	0.035 µM
U-46619 (cis-isomer)	Platelet Aggregation	Rabbit	0.58 µM	[5]
U-46619 (cis-isomer)	Platelet Aggregation	Human	1.31 µM	[6][7]
U-46619 (cis-isomer)	Vasoconstriction	Human Resistance Arteries	~0.016 µM (16 nM)	[8]
5-trans-U-46619	Vasoconstriction	Not Available	Not Available	[2]

Table 3: Inhibition of Microsomal Prostaglandin E Synthase-1 (mPGES-1)

Ligand	Activity	Potency	Reference
U-46619 (cis-isomer)	Inhibitor	Data not available, some studies report no inhibition	[9][10]
5-trans-U-46619	Inhibitor	Reported to be about half as potent as the 5-cis isomer	[2][10]

Signaling Pathways

U-46619, as a potent TP receptor agonist, activates well-defined downstream signaling cascades.[1] The signaling pathways for 5-trans-U-46619, particularly in relation to TP receptor activation, have not been elucidated due to a lack of specific studies.

U-46619 (cis-Isomer) Signaling Pathway

Activation of the G-protein coupled TP receptor by U-46619 primarily involves Gq and G12/13 proteins.[1]

• Gq Pathway: Activation of Gq stimulates phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).

• G12/13 Pathway: This pathway involves the activation of the small GTPase RhoA and its downstream effector, Rho-associated kinase (ROCK).[1] This cascade is crucial for the regulation of the actin cytoskeleton, leading to changes in cell shape and smooth muscle contraction.

Caption: Signaling pathway of U-46619 (cis-isomer) via the TP receptor.

Off-Target Effects

The most documented off-target effect for 5-trans-U-46619 is the inhibition of microsomal prostaglandin E synthase-1 (mPGES-1).[10] Some studies on the cis-isomer, U-46619, suggest potential off-target effects such as the potentiation of norepinephrine-induced vasoconstriction, which may be independent of TP receptor activation, and inhibition of KCa channel activity in coronary arteries.[10]

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the design of comparative studies.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Kd) and receptor density (Bmax) of a ligand for its receptor.

Caption: Experimental workflow for a radioligand binding assay.

Protocol:

• Membrane Preparation: Isolate cell membranes expressing the TP receptor (e.g., from platelets or smooth muscle tissue) via homogenization and centrifugation.[4]

• Incubation: In a 96-well plate, incubate the membranes with a constant concentration of radioligand (e.g., [3H]-SQ29548, a TP antagonist, as agonist binding can be complex) and varying concentrations of the unlabeled competitor (U-46619 or 5-trans-U-46619).[11][12]

• Filtration: Terminate the binding reaction by rapid vacuum filtration through glass fiber filters to separate bound from free radioligand.[12]

• Washing: Quickly wash the filters with ice-cold buffer to minimize non-specific binding.[12]

• Quantification: Measure the radioactivity trapped on the filters using a scintillation counter.[12]

• Data Analysis: Determine the IC50 of the competitor and subsequently calculate the Ki value. For saturation binding, vary the radioligand concentration to determine Kd and Bmax.[11]

Platelet Aggregation Assay

This functional assay measures the ability of an agonist to induce platelet aggregation.

Caption: Workflow for a platelet aggregation assay.

Protocol:

• Platelet-Rich Plasma (PRP) Preparation: Obtain PRP from citrated whole blood by centrifugation.[8]

• Assay Setup: Place a sample of PRP in an aggregometer cuvette with a stir bar and incubate at 37°C.[8]

• Agonist Addition: Add varying concentrations of U-46619 or 5-trans-U-46619 to the PRP.

• Measurement: Record the change in light transmittance over time as platelets aggregate.[8]

• Data Analysis: Construct a concentration-response curve and determine the EC50 value for each compound.[8]

Conclusion and Future Directions

The existing body of literature firmly establishes U-46619 (the cis-isomer) as a potent and well-characterized TP receptor agonist, making it an invaluable tool for cardiovascular and physiological research. In stark contrast, its geometric isomer, 5-trans-U-46619, remains largely enigmatic. While there is a preliminary indication of its activity as an inhibitor of mPGES-1, its pharmacological profile at the TP receptor is virtually unknown.[2][10]

There is a clear and pressing need for direct, head-to-head comparative studies to elucidate the pharmacological properties of 5-trans-U-46619. Future research should prioritize:

• TP Receptor Binding Studies: Determining the binding affinity (Kd) of 5-trans-U-46619 for the TP receptor is essential.

• Functional Assays: Quantifying the potency (EC50) of 5-trans-U-46619 in functional assays such as platelet aggregation and smooth muscle contraction will reveal whether it acts as an agonist, antagonist, or has no activity at the TP receptor.

• Signaling Pathway Analysis: Should 5-trans-U-46619 show activity at the TP receptor, a thorough investigation of its downstream signaling effects is warranted.

• mPGES-1 Inhibition: Further studies are needed to confirm and quantify the inhibitory activity of both isomers on mPGES-1 to resolve the conflicting reports in the literature.

By addressing these knowledge gaps, the scientific community can gain a more complete understanding of the structure-activity relationships of these prostaglandin analogs and potentially uncover novel pharmacological tools for future research and drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. U46619 - Wikipedia [en.wikipedia.org]
• 4. Characterization of [3H]U46619 binding in pig aorta smooth muscle membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 7. apexbt.com [apexbt.com]
• 8. benchchem.com [benchchem.com]
• 9. Identification and development of mPGES-1 inhibitors: where we are at? - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. giffordbioscience.com [giffordbioscience.com]

Evaluating the Inhibitory Potency of 5-trans U-46619 on mPGES-1: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of the inhibitory potential of 5-trans U-46619 on microsomal prostaglandin (B15479496) E synthase-1 (mPGES-1), a key enzyme in the inflammatory cascade. By comparing its activity with other known mPGES-1 inhibitors and providing detailed experimental methodologies, this document serves as a valuable resource for researchers investigating inflammatory pathways and developing novel therapeutic agents.

Introduction to mPGES-1 and 5-trans U-46619

Microsomal prostaglandin E synthase-1 (mPGES-1) is a terminal synthase that catalyzes the conversion of prostaglandin H2 (PGH2) to prostaglandin E2 (PGE2), a potent mediator of inflammation, pain, and fever.[1] The expression of mPGES-1 is often induced by pro-inflammatory stimuli, making it a prime target for anti-inflammatory drug development.[2]

5-trans U-46619 is a geometric isomer of the potent and stable thromboxane (B8750289) A2 (TP) receptor agonist, U-46619.[3] While primarily recognized for its activity at the TP receptor, leading to vasoconstriction and platelet aggregation, 5-trans U-46619 has also been identified as an off-target inhibitor of mPGES-1.[3][4] This guide delves into the inhibitory potency of 5-trans U-46619 on mPGES-1 and places it in the context of other established inhibitors.

Quantitative Comparison of Inhibitory Potency

The inhibitory potency of a compound is typically quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the inhibitor required to reduce the enzyme's activity by 50%. The following table summarizes the available data for 5-trans U-46619 and compares it with other well-characterized mPGES-1 inhibitors.

Compound	Target Enzyme	IC50	Source
5-trans U-46619	mPGES-1	Reported to be about half as potent as the 5-cis isomer.	[4]
5-cis U-46619	mPGES-1	~15 µM (Potency estimated)	[4]
MF63	mPGES-1	1 nM (cell-free), 0.42 µM (A549 cells), 1.3 µM (HWB assay)	[5]
AF-3485	mPGES-1	2.55 µM (recombinant human)	[6]
MK-886	mPGES-1	1.6 µM	[7]
Indomethacin	COX-1/COX-2	Potent COX inhibitor, weak mPGES-1 inhibitor	[8]

Note: The IC50 value for 5-trans U-46619 is an estimation based on its reported relative potency to the 5-cis isomer.[4] Researchers are encouraged to determine the precise potency within their specific experimental setup.

Signaling Pathway of mPGES-1 in Prostaglandin E2 Synthesis

The synthesis of PGE2 is a multi-step process initiated by the release of arachidonic acid from the cell membrane. The following diagram illustrates this pathway and highlights the point of intervention for mPGES-1 inhibitors.

Caption: Prostaglandin E2 synthesis pathway and the inhibitory action of 5-trans U-46619 on mPGES-1.

Experimental Protocols

In Vitro mPGES-1 Inhibition Assay (Cell-Free)

This protocol describes a representative method for determining the inhibitory activity of compounds like 5-trans U-46619 against recombinant human mPGES-1.

Objective: To quantify the in vitro inhibition of recombinant human mPGES-1.

Materials:

• Recombinant human mPGES-1

• Prostaglandin H2 (PGH2) substrate

• Glutathione (GSH), cofactor[1]

• Test compound (e.g., 5-trans U-46619) dissolved in a suitable solvent (e.g., DMSO)

• Reaction buffer (e.g., 0.1 M sodium phosphate (B84403) buffer, pH 7.4)[9]

• Stop solution (e.g., a solution containing a reducing agent like stannous chloride or ferric chloride)[6][10]

• Prostaglandin E2 (PGE2) standard

• PGE2 quantification kit (e.g., ELISA)

Procedure:

• Enzyme Preparation: Dilute the recombinant human mPGES-1 to the desired concentration in the reaction buffer.

• Compound Incubation: In a microtiter plate, add the reaction buffer, GSH (typically 2.5 mM), and varying concentrations of the test compound.[9] Pre-incubate with the diluted mPGES-1 enzyme for a specified time (e.g., 15 minutes) at a controlled temperature (e.g., 4°C).[4]

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate, PGH2 (typically 10-20 µM), to each well.[7][9]

• Reaction Incubation: Allow the reaction to proceed for a short duration (e.g., 60-90 seconds) at a controlled temperature (e.g., room temperature).[4][9]

• Reaction Termination: Stop the reaction by adding the stop solution.[10]

• PGE2 Quantification: Measure the amount of PGE2 produced in each well using a suitable method, such as an ELISA.

• Data Analysis: Construct a dose-response curve by plotting the percentage of mPGES-1 inhibition against the logarithm of the inhibitor concentration. Calculate the IC50 value from this curve.[4]

Experimental Workflow for Evaluating mPGES-1 Inhibition

The following diagram outlines a typical workflow for screening and characterizing potential mPGES-1 inhibitors.

Caption: A general experimental workflow for the identification and characterization of mPGES-1 inhibitors.

Conclusion

While 5-trans U-46619 is primarily a tool for studying thromboxane A2 receptor signaling, its inhibitory activity on mPGES-1, albeit modest compared to dedicated inhibitors, is a noteworthy off-target effect. Researchers utilizing U-46619 should be aware of this potential confounding factor in studies related to prostaglandin E2 synthesis. For drug development professionals, the structure of U-46619 and its isomers could serve as a starting point for the design of novel mPGES-1 inhibitors, although significant optimization would be necessary to enhance potency and selectivity. This guide provides the foundational information and experimental context for further investigation into the role of 5-trans U-46619 as an mPGES-1 inhibitor.

References

• 1. Identification and development of mPGES-1 inhibitors: where we are at? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Microsomal prostaglandin E synthase-1: the inducible synthase for prostaglandin E2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Microsomal Prostaglandin E Synthase-1 in Rheumatic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Targeting microsomal prostaglandin E synthase 1 to develop drugs treating the inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of Microsomal Prostaglandin E2 Synthase 1 (mPGES-1) in a Cell-Free Assay [bio-protocol.org]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Biological characterization of new inhibitors of microsomal PGE synthase‐1 in preclinical models of inflammation and vascular tone - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for 5-trans U-46619: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of potent bioactive compounds like 5-trans U-46619 is paramount. This document provides essential safety and logistical information, outlining the recommended procedures for the proper disposal of this thromboxane (B8750289) A2 receptor agonist.

As a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2, 5-trans U-46619 requires careful management throughout its lifecycle in the laboratory, from receipt to final disposal. Adherence to these guidelines is critical for ensuring a safe working environment and minimizing any potential for unintended physiological effects or environmental contamination.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of 5-trans U-46619 is fundamental to its safe handling and disposal.

Property	Value
Chemical Name	9,11-dideoxy-9α,11α-methanoepoxy-prosta-5E,13E-dien-1-oic acid
Molecular Formula	C₂₁H₃₄O₄
Molecular Weight	350.5 g/mol
Appearance	Supplied as a solution in methyl acetate
Solubility (approx.)	Ethanol: ~100 mg/mLDMSO: ~100 mg/mLDimethylformamide (DMF): ~100 mg/mLPBS (pH 7.2): ~1 mg/mL
Storage	Store at -20°C.
Stability	Stable in organic solvents at low temperatures. Aqueous solutions are unstable and should be prepared fresh for each experiment. It is strongly advised not to store U-46619 in aqueous solutions. Any unused aqueous solution should be discarded at the end of the day.[1]

Disposal Protocol: A Step-by-Step Guide

The recommended and safest method for the disposal of 5-trans U-46619 is to treat it as hazardous waste. Chemical deactivation in a laboratory setting is not advised without a specifically validated protocol, as incomplete reactions could result in byproducts with unknown activity and hazards.

1. Waste Segregation and Collection:

• Solid Waste: All materials that have come into contact with 5-trans U-46619, including personal protective equipment (PPE), contaminated labware (e.g., pipette tips, vials), and absorbent materials from spills, must be collected as solid hazardous waste.

• Liquid Waste: Unused solutions of 5-trans U-46619, including stock solutions in organic solvents and any remaining aqueous working solutions, should be collected as liquid hazardous waste. Do not mix with other waste streams unless compatibility has been confirmed.

2. Waste Container Labeling:

• All waste containers must be clearly and accurately labeled as "Hazardous Waste."

• The label must include the full chemical name: "5-trans U-46619" and specify the solvent if it is a liquid waste.

• Indicate the approximate concentration and quantity of the compound in the container.

3. Storage of Hazardous Waste:

• Store hazardous waste containers in a designated, secure area away from general laboratory traffic.

• Ensure the storage area is well-ventilated.

• Follow your institution's specific guidelines for the storage of hazardous chemical waste.

4. Scheduling Waste Pickup:

• Contact your institution's Environmental Health and Safety (EHS) department or the designated hazardous waste management provider to schedule a pickup.

• Provide them with all necessary information about the waste, as detailed on the container label.

Experimental Protocols for Safe Handling

Proper handling during experimental use is crucial to prevent exposure and contamination, which in turn simplifies the disposal process.

Personal Protective Equipment (PPE):

• Eye Protection: Always wear chemical safety goggles.

• Hand Protection: Use chemical-resistant gloves (e.g., nitrile).

• Body Protection: A lab coat is mandatory.

Engineering Controls:

• All handling of 5-trans U-46619, especially when in powdered form or when preparing stock solutions, should be conducted in a certified chemical fume hood to avoid inhalation of any aerosols.

Spill Management:

In the event of a spill, immediate and appropriate action is necessary:

• Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill area.

• Don Appropriate PPE: Before cleaning, ensure you are wearing the necessary PPE, including gloves, safety goggles, and a lab coat.

• Contain the Spill: Use an inert absorbent material, such as vermiculite (B1170534) or sand, to absorb the spilled liquid.

• Collect the Waste: Carefully collect the absorbent material and any contaminated debris into a designated hazardous waste container.

• Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.

• Ventilate the Area: Ensure the area is well-ventilated after the cleanup.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 5-trans U-46619.

5-trans U-46619 Disposal Workflow

By adhering to these procedures, laboratory personnel can ensure the safe handling and disposal of 5-trans U-46619, contributing to a secure research environment and responsible chemical management.

References

• 1. benchchem.com [benchchem.com]

Personal protective equipment for handling 5-trans U-46619

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 5-trans U-46619. Adherence to these guidelines is critical for ensuring a safe laboratory environment and the integrity of your research. 5-trans U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and a potent thromboxane (B8750289) A2 (TP) receptor agonist.[1] As an analogue of U-46619, a hazardous substance, it requires stringent safety measures.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with 5-trans U-46619 mandates the use of the following personal protective equipment to prevent exposure through inhalation, skin contact, or eye contact.

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or a full-face shield.	Protects against splashes and aerosols, preventing eye contact with the hazardous compound.[1]
Hand Protection	Chemical-resistant gloves (e.g., nitrile). Gloves should be inspected for integrity before each use and changed frequently.	Prevents direct skin contact.[1] Frequent changes minimize the risk of contamination.
Body Protection	A laboratory coat or a chemical-resistant apron.	Protects against spills and contamination of personal clothing.[1]
Respiratory Protection	A properly fitted respirator is necessary when handling the compound outside of a certified chemical fume hood or if aerosolization is a risk.	Minimizes the risk of inhalation, a primary route of exposure for powdered or aerosolized compounds.[1]

Operational and Disposal Plan

A systematic approach to the handling and disposal of 5-trans U-46619 is essential for laboratory safety and regulatory compliance.

Receiving and Storage:

• Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

• Storage: Store the compound in a tightly sealed container in a cool, well-ventilated area.[1] A flammable-liquids-rated cabinet is recommended. Keep away from heat, sparks, open flames, and other ignition sources.[1] For long-term stability, storage at -20°C is recommended, where it is stable for at least two years.

Handling and Experimental Use:

• Controlled Environment: All handling of 5-trans U-46619 should be conducted in a certified chemical fume hood to minimize inhalation exposure.[1]

• Safe Transfer: Use only non-sparking tools and equipment. Ground and bond containers when transferring the material to prevent static discharge.[1]

• Avoid Contact: Direct contact with skin, eyes, and clothing must be avoided.[1]

• Personal Hygiene: Do not eat, drink, or smoke in the laboratory where this compound is handled.[1]

• Solution Preparation: 5-trans U-46619 is often supplied in a solvent like methyl acetate (B1210297). To change the solvent, the methyl acetate can be evaporated under a gentle stream of nitrogen, and the compound can be redissolved in a solvent of choice such as DMSO or ethanol.[2]

Spill Management:

• Evacuate: In the event of a spill, evacuate the immediate area.[1]

• Protect: Wear the appropriate PPE, including respiratory protection, before attempting to clean the spill.[1]

• Contain: Absorb the spill with an inert, non-combustible material such as sand or vermiculite.[1]

• Collect: Carefully collect the absorbed material into a sealed container for proper disposal as hazardous waste.[1]

• Decontaminate: Ventilate the area and thoroughly wash the spill site after the material has been removed.[1]

Disposal:

All waste containing 5-trans U-46619, including empty containers, contaminated PPE, and spill cleanup materials, must be treated as hazardous waste.[1] Disposal must be in strict accordance with all applicable local, state, and federal regulations.[1] Contact your institution's environmental health and safety department for specific guidance on hazardous waste disposal procedures.

Quantitative Data Summary

The following table summarizes the effective concentrations of the closely related compound U-46619 in various in vitro assays, providing a reference for experimental design.

Parameter	Species	Effective Concentration (EC₅₀)	Concentration Range
Platelet Aggregation	Human	0.58 µM - 1.31 µM	1 nM - 10 µM
Platelet Shape Change	Human	0.013 µM - 0.035 µM	1 nM - 10 µM
Serotonin Release	Human	0.536 µM	Not Specified
Fibrinogen Receptor Binding	Human	0.53 µM	Not Specified
Myosin Light Chain Phosphorylation	Human	0.057 µM	Not Specified
Vasoconstriction (Aorta)	Rat	~50 nM	Not Specified

Experimental Workflow and Safety Protocol

The following diagram illustrates the logical workflow for safely handling 5-trans U-46619 from receipt to disposal, incorporating critical safety checkpoints.

Caption: Workflow for Safe Handling of 5-trans U-46619.

References

• 1. benchchem.com [benchchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]